3-Amino-1H-indazol-4-ol

• CAS: 88805-68-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 3-Amino-1H-indazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Amino-1H-indazol-4-ol is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to its structural motifs, which are present in a variety of biologically active molecules. This technical guide provides a comprehensive overview of a robust synthetic route to 3-Amino-1H-indazol-4-ol and detailed methodologies for its structural characterization. The synthesis is based on the well-established cyclization of an ortho-halobenzonitrile with hydrazine, a versatile and efficient method for the formation of the 3-aminoindazole scaffold. This document offers a step-by-step experimental protocol, an exploration of the underlying reaction mechanism, and a thorough guide to the characterization of the final product using modern spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). Predicted spectral data, based on analogous structures, are provided to aid in the verification of the synthesized compound.

Introduction: The Significance of the 3-Aminoindazole Scaffold

The 3-aminoindazole core is a privileged scaffold in medicinal chemistry, appearing in numerous compounds with a wide range of therapeutic applications. Its rigid bicyclic structure and the presence of key hydrogen bond donors and acceptors allow for potent and selective interactions with various biological targets. Derivatives of 3-aminoindazole have been investigated for their potential as kinase inhibitors, anti-inflammatory agents, and anticancer therapeutics. The introduction of a hydroxyl group at the 4-position of the indazole ring, as in 3-Amino-1H-indazol-4-ol, offers an additional point for functionalization or can directly participate in binding interactions with target proteins, making it a valuable building block for the synthesis of novel drug candidates.

Synthesis of 3-Amino-1H-indazol-4-ol

The synthesis of 3-aminoindazoles is most commonly achieved through the cyclization of ortho-halobenzonitriles with hydrazine. This method is favored for its reliability and the ready availability of starting materials. For the synthesis of 3-Amino-1H-indazol-4-ol, the logical precursor is 2-fluoro-3-hydroxybenzonitrile.

Proposed Synthetic Pathway

The reaction proceeds via a nucleophilic aromatic substitution (SNAr) of the fluorine atom by hydrazine, followed by an intramolecular cyclization.

Caption: Proposed synthetic pathway for 3-Amino-1H-indazol-4-ol.

Causality Behind Experimental Choices

• Choice of Starting Material: 2-Fluoro-3-hydroxybenzonitrile is the ideal starting material. The fluorine atom is a good leaving group for SNAr reactions, activated by the electron-withdrawing nitrile group. The ortho-positioning of the nitrile and the leaving group is crucial for the subsequent intramolecular cyclization.

• Hydrazine Hydrate: Hydrazine hydrate serves as the source of the two nitrogen atoms required for the formation of the pyrazole ring of the indazole system. It acts as a potent nucleophile to displace the fluoride.

• Solvent and Temperature: Protic solvents like ethanol or n-butanol are commonly used as they can solvate the ionic intermediates and facilitate the reaction. Heating to reflux provides the necessary activation energy for both the SNAr reaction and the subsequent cyclization.

Detailed Experimental Protocol

Materials:

• 2-Fluoro-3-hydroxybenzonitrile

• Hydrazine hydrate (80% solution in water)

• Ethanol (or n-Butanol)

• Deionized water

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle and magnetic stirrer

• Filtration apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-fluoro-3-hydroxybenzonitrile (1.0 eq) in ethanol (10-15 mL per gram of starting material).

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (2.0-3.0 eq) dropwise at room temperature. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: After completion, cool the reaction mixture to room temperature. A precipitate of the product may form. If not, slowly add deionized water to the reaction mixture to induce precipitation.

• Isolation: Collect the solid product by vacuum filtration and wash the filter cake with cold deionized water.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture, to afford pure 3-Amino-1H-indazol-4-ol.

• Drying: Dry the purified product under vacuum to a constant weight.

Characterization of 3-Amino-1H-indazol-4-ol

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following spectroscopic techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure.

Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent, such as DMSO-d6, in an NMR tube.

Predicted ¹H NMR Spectrum (400 MHz, DMSO-d6):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11.5	br s	1H	NH (indazole)
~9.5	s	1H	OH
~7.0-7.2	m	1H	Ar-H
~6.7-6.9	m	2H	Ar-H
~5.5	br s	2H	NH₂

Predicted ¹³C NMR Spectrum (100 MHz, DMSO-d6):

Chemical Shift (δ, ppm)	Assignment
~150	C-OH
~145	C-NH₂
~140	C (ring junction)
~125	C (ring junction)
~120	Ar-CH
~115	Ar-CH
~110	Ar-CH

Rationale for Predicted Shifts: The chemical shifts are estimated based on the analysis of structurally similar compounds. The indazole NH proton is expected to be downfield due to its acidic nature. The phenolic OH proton will also be downfield and may be broad. The aromatic protons will appear in the aromatic region, with their specific shifts and coupling patterns depending on the electronic effects of the amino and hydroxyl groups. The amino protons will likely appear as a broad singlet. In the ¹³C NMR spectrum, the carbons attached to the heteroatoms (O and N) will be the most downfield.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Sample Preparation: The sample can be analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

Expected Key IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Strong, Broad	O-H and N-H stretching (phenolic and amino groups)
3100-3000	Medium	Aromatic C-H stretching
1640-1600	Medium-Strong	N-H bending and C=C stretching (aromatic ring)
1500-1400	Medium-Strong	C=C stretching (aromatic ring)
1250-1150	Strong	C-O stretching (phenolic)
850-750	Strong	Aromatic C-H out-of-plane bending

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound.

Ionization Method: Electrospray ionization (ESI) is a suitable method for this polar molecule.

Expected Molecular Ion Peak:

• Molecular Formula: C₇H₇N₃O

• Exact Mass: 149.0589

• Expected [M+H]⁺: 150.0667

High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.

Experimental Workflow and Data Analysis

The following diagram illustrates the logical workflow from synthesis to characterization.

Caption: Workflow for the synthesis and characterization of 3-Amino-1H-indazol-4-ol.

Trustworthiness and Self-Validating Systems

The protocols described in this guide are designed to be self-validating. The combination of NMR, IR, and MS data provides a robust and orthogonal approach to structure confirmation. Any deviation from the expected spectral data should prompt further investigation into the purity of the sample or the possibility of side reactions. For instance, incomplete cyclization would result in the presence of signals corresponding to the hydrazinyl intermediate in the NMR spectrum. The high-resolution mass spectrum serves as a definitive check of the elemental composition, ensuring the correct molecular formula.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and characterization of 3-Amino-1H-indazol-4-ol. The proposed synthetic route is based on a well-established and reliable chemical transformation. The detailed characterization protocols, including predicted spectral data, offer a clear roadmap for researchers to verify the successful synthesis of this valuable heterocyclic building block. The methodologies outlined herein are intended to empower researchers in their efforts to explore the therapeutic potential of novel 3-aminoindazole derivatives.

References

• Lefebvre, V., Cailly, T., Fabis, F., & Rault, S. (2010). Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles. The Journal of Organic Chemistry, 75(8), 2730–2732. [Link]

• Xu, L., Peng, Y., Pan, Q., Jiang, Y., & Ma, D. (2013). Assembly of Substituted 3-Aminoindazoles from 2-Bromobenzonitrile via a CuBr-Catalyzed Coupling/Condensation Cascade Process. The Journal of Organic Chemistry, 78(7), 3400–3401. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 13399, 1H-Indazol-3-amine. [Link]

• Pan, X., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Molecules, 28(9), 3871. [Link]

An In-depth Technical Guide to the Physicochemical Properties of 3-Amino-1H-indazol-4-ol

Introduction: The Significance of the Aminoindazole Scaffold in Drug Discovery

The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active molecules. Its unique electronic properties and ability to participate in various intermolecular interactions have made it a cornerstone in the design of targeted therapeutics.[1] Among its derivatives, the 3-aminoindazole moiety has garnered significant attention, particularly in the realm of oncology. This structural motif is a highly effective "hinge-binding" fragment, crucial for the potent inhibition of various protein kinases, which are often dysregulated in cancer.[2]

This guide focuses on a specific, yet underexplored, member of this family: 3-Amino-1H-indazol-4-ol . The introduction of a hydroxyl group at the 4-position, adjacent to the amino group, is anticipated to significantly modulate the molecule's physicochemical properties. These properties, including acidity (pKa), solubility, and lipophilicity, are critical determinants of a compound's pharmacokinetic and pharmacodynamic profile, influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET). Understanding and quantifying these characteristics is paramount for any drug development professional seeking to advance such a molecule through the discovery pipeline.

This document provides a comprehensive overview of the key physicochemical properties of 3-Amino-1H-indazol-4-ol. Where experimental data is not publicly available, we will rely on robust computational predictions and, more importantly, detail the rigorous experimental protocols required to determine these values empirically. This guide is intended for researchers, scientists, and drug development professionals, offering both a data summary and a practical handbook for the laboratory investigation of this promising chemical entity.

Molecular Structure and Key Physicochemical Parameters

The foundational step in characterizing any molecule is to understand its structure and predict its fundamental physicochemical properties. These values provide an initial assessment of the compound's "drug-likeness" and guide subsequent experimental design.

Chemical Structure

• IUPAC Name: 3-Amino-1H-indazol-4-ol

• CAS Number: 88805-68-9

• Molecular Formula: C₇H₇N₃O

• Molecular Weight: 149.15 g/mol

• Canonical SMILES: C1=CC=C2C(=C1O)C(=NN2)N

Predicted Physicochemical Properties

Due to a lack of extensive experimental data in the public domain for 3-Amino-1H-indazol-4-ol, the following table presents a summary of computationally predicted values from reputable sources. It is crucial to underscore that these are in silico estimations and must be confirmed through experimental validation.

Property	Predicted Value	Significance in Drug Discovery
pKa (Acidic)	~8.5 (hydroxyl group)	Influences ionization state at physiological pH, impacting solubility and cell permeability.
pKa (Basic)	~4.0 (amino group)	Affects salt formation, solubility, and interactions with biological targets.
LogP	~1.2	A measure of lipophilicity, which is a key factor in membrane permeability and metabolic stability.
Aqueous Solubility (LogS)	~ -2.5	Indicates the extent to which the compound dissolves in water, impacting bioavailability.
Topological Polar Surface Area (TPSA)	~ 78 Ų	Correlates with hydrogen bonding potential and is a predictor of cell permeability.
Melting Point	Not available	An indicator of crystal lattice energy and purity.
Boiling Point	Not available	Relevant for understanding physical state and purification methods.

Experimental Determination of Physicochemical Properties

As a Senior Application Scientist, it is my experience that while predictions are a valuable starting point, rigorous experimental determination of physicochemical properties is non-negotiable for advancing a compound in a drug discovery program. The following sections provide detailed, field-proven protocols for measuring the key parameters of 3-Amino-1H-indazol-4-ol.

Determination of Acid Dissociation Constants (pKa)

The pKa values of the acidic hydroxyl group and the basic amino group are arguably the most critical physicochemical parameters, as they dictate the ionization state of the molecule at physiological pH (typically 7.4). This, in turn, governs solubility, permeability, and target engagement.

Caption: Workflow for thermodynamic solubility determination.

• Buffer Preparation: Prepare a series of aqueous buffers at different pH values (e.g., pH 2, 5, 7.4, and 9) to assess pH-dependent solubility.

• Sample Preparation: Add an excess amount of solid 3-Amino-1H-indazol-4-ol to a vial containing a known volume of each buffer. The presence of undissolved solid at the end of the experiment is crucial.

• Equilibration: Seal the vials and shake them in a temperature-controlled incubator (typically at 25°C or 37°C) for a sufficient period (24-48 hours) to ensure equilibrium is reached. [3]4. Phase Separation: After equilibration, separate the saturated solution from the excess solid by centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the filtrate and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A calibration curve with known concentrations of the compound must be prepared.

Causality Behind Experimental Choices: The shake-flask method is considered the "gold standard" for determining thermodynamic (equilibrium) solubility. [4]Assessing solubility at multiple pH values is essential for ionizable compounds like 3-Amino-1H-indazol-4-ol, as their solubility can vary significantly with the ionization state.

Determination of Melting Point

The melting point is a fundamental physical property that provides information about the purity and the crystal lattice energy of a solid compound. A sharp melting point range is indicative of high purity.

• Sample Preparation: Ensure the sample of 3-Amino-1H-indazol-4-ol is finely powdered and completely dry.

• Capillary Loading: Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.

• Measurement: Place the capillary tube in a melting point apparatus. Heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• Observation: Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point. [5] Causality Behind Experimental Choices: The capillary method is a simple, rapid, and widely used technique for melting point determination. [1]A slow heating rate is critical for obtaining an accurate melting point range, as it allows for thermal equilibrium between the sample, the heating block, and the thermometer.

Spectroscopic Characterization

Spectroscopic analysis is indispensable for confirming the chemical structure and purity of a synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

• Sample Preparation: Dissolve 5-10 mg of 3-Amino-1H-indazol-4-ol in a deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄). Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing.

• ¹H NMR: Acquire a proton NMR spectrum. The chemical shifts, integration, and coupling patterns of the signals will confirm the number and connectivity of the hydrogen atoms. The aromatic protons are expected to appear in the range of 6.5-8.0 ppm.

• ¹³C NMR: Acquire a carbon-13 NMR spectrum. This will show the number of unique carbon environments in the molecule.

• 2D NMR (COSY, HSQC, HMBC): If the 1D spectra are complex, 2D NMR experiments can be performed to definitively assign the proton and carbon signals and establish the complete molecular structure.

Expertise & Experience: The choice of deuterated solvent is critical. DMSO-d₆ is often a good choice for polar compounds like 3-Amino-1H-indazol-4-ol as it can solubilize the compound and allow for the observation of exchangeable protons (from the -OH and -NH₂ groups).

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its structure through fragmentation patterns.

• Sample Preparation: Prepare a dilute solution of 3-Amino-1H-indazol-4-ol in a suitable solvent (e.g., methanol or acetonitrile).

• Ionization: Use a soft ionization technique, such as Electrospray Ionization (ESI), to generate molecular ions with minimal fragmentation.

• Analysis: Analyze the sample using a high-resolution mass spectrometer (e.g., a Time-of-Flight or Orbitrap analyzer) to obtain an accurate mass measurement of the molecular ion ([M+H]⁺ or [M-H]⁻).

• Tandem MS (MS/MS): If structural confirmation is needed, perform tandem mass spectrometry by isolating the molecular ion and subjecting it to collision-induced dissociation to generate a characteristic fragmentation pattern.

Trustworthiness: High-resolution mass spectrometry provides a highly accurate molecular weight, which can be used to confirm the elemental composition of the molecule, thereby providing a high degree of confidence in its identity.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Data Acquisition: Acquire the infrared spectrum over the range of 4000-400 cm⁻¹.

• Data Interpretation: Identify the characteristic absorption bands for the functional groups in 3-Amino-1H-indazol-4-ol. Expected key stretches include:

  • O-H stretch (hydroxyl): A broad band around 3200-3600 cm⁻¹.

  • N-H stretches (amino): Two sharp bands around 3300-3500 cm⁻¹.

  • C=C and C=N stretches (aromatic ring): Bands in the 1450-1600 cm⁻¹ region.

  • C-O stretch (hydroxyl): A band around 1000-1200 cm⁻¹.

Authoritative Grounding: The positions of these bands are well-established in the literature for similar aromatic and heterocyclic compounds. [6][7]

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, particularly for compounds with conjugated systems like the indazole ring.

• Sample Preparation: Prepare a dilute solution of 3-Amino-1H-indazol-4-ol in a UV-transparent solvent (e.g., ethanol or methanol).

• Data Acquisition: Scan the absorbance of the solution over the UV-Vis range (typically 200-800 nm).

• Data Interpretation: The spectrum is expected to show characteristic absorption bands for the aromatic indazole system, likely in the 250-300 nm range. [8][9]The position and intensity of the absorption maximum (λ_max) can be influenced by the solvent and the pH of the solution.

Synthesis of 3-Amino-1H-indazol-4-ol

A plausible synthetic route to 3-Amino-1H-indazol-4-ol can be proposed based on established methods for the synthesis of substituted aminoindazoles. A common and effective method involves the cyclization of a substituted 2-cyanophenol derivative with hydrazine.

Caption: Proposed synthetic route to 3-Amino-1H-indazol-4-ol.

This proposed synthesis involves a two-step process starting from a commercially available or readily accessible starting material. The reaction conditions for each step would need to be optimized. The final product would require purification, typically by recrystallization or column chromatography, and its identity and purity confirmed by the spectroscopic methods described above.

Conclusion

3-Amino-1H-indazol-4-ol is a molecule of significant interest for drug discovery, belonging to a class of compounds with proven therapeutic potential. While specific experimental data for this compound is not widely available, this guide provides a comprehensive framework for its characterization. By following the detailed experimental protocols for determining its physicochemical properties and confirming its structure through spectroscopic analysis, researchers and drug development professionals can generate the high-quality, reliable data necessary to evaluate its potential as a drug candidate. The interplay of the amino and hydroxyl groups on the indazole scaffold presents a unique profile that warrants thorough investigation to unlock its full therapeutic promise.

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3-Amino-1H-indazol-4-ol derivatives synthesis and screening

An In-Depth Technical Guide to the Synthesis and Screening of 3-Amino-1H-indazol-4-ol Derivatives

Foreword: The Strategic Value of the 3-Amino-1H-Indazole Scaffold

In the landscape of modern medicinal chemistry, certain molecular scaffolds emerge as "privileged structures" due to their inherent ability to interact with multiple, high-value biological targets. The 3-amino-1H-indazole core is a prime example of such a scaffold. Its true power was unlocked with the discovery that it serves as an exceptional bioisostere for adenine, enabling it to form critical hydrogen bond interactions with the hinge region of ATP-binding sites in kinases.[1] This guide provides a comprehensive overview of the synthesis and biological screening of a particularly valuable subclass: 3-amino-1H-indazol-4-ol derivatives. The addition of the 4-hydroxyl group not only offers a key vector for further chemical elaboration but also introduces a crucial interaction point that can significantly influence potency, selectivity, and pharmacokinetic properties.

This document is designed for researchers, medicinal chemists, and drug development professionals. It moves beyond simple recitation of protocols to explain the underlying principles, the rationale behind experimental choices, and the interpretation of screening data, equipping you with the field-proven insights needed to accelerate your own discovery programs.

Part 1: Synthesis of the 3-Amino-1H-indazol-4-ol Core

The construction of the indazole ring system is the foundational challenge. While numerous methods exist for synthesizing indazoles, the preparation of the 3-amino substituted variants, particularly with a hydroxyl group at the 4-position, requires a specific and robust strategy.[2][3] The most reliable and widely adopted approach involves the regioselective cyclization of a suitably substituted ortho-halobenzonitrile with hydrazine.[4]

The Cornerstone Reaction: Hydrazine Cyclization of Benzonitriles

The core transformation hinges on the reaction of a 2,6-disubstituted benzonitrile with hydrazine hydrate. The ortho-fluorine or chlorine atom serves as a leaving group for an intramolecular nucleophilic aromatic substitution (SNAr) reaction after the initial addition of hydrazine to the nitrile moiety.

A plausible reaction pathway is initiated by the nucleophilic attack of hydrazine on the electron-deficient carbon of the nitrile group. The resulting intermediate undergoes tautomerization and subsequent intramolecular cyclization, where the terminal nitrogen of the hydrazine displaces the ortho-halogen. This cyclization is often the rate-determining step and its efficiency is highly dependent on the electronic nature of the substituents on the aromatic ring.[4]

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Caption: General Synthetic Pathway to 3-Amino-1H-indazol-4-ol.

Experimental Protocol: Synthesis of 3-Amino-1H-indazol-4-ol

This protocol details a representative two-step synthesis starting from a commercially available precursor. The methoxy group serves as a robust protecting group for the desired hydroxyl functionality.

Step 1: Synthesis of 3-Amino-4-methoxy-1H-indazole

• Reaction Setup: To a sealed pressure vessel, add 2-fluoro-3-methoxybenzonitrile (1.0 eq), hydrazine hydrate (5.0 eq), and a suitable solvent such as 2-methoxyethanol or n-butanol (approx. 0.5 M concentration).

  • Causality Note: Hydrazine is used in large excess to drive the reaction to completion and act as a scavenger for the generated hydrofluoric acid. The high-boiling point solvent allows the reaction to be heated to the necessary temperature (typically 120-140 °C) to overcome the activation energy for the SNAr cyclization.

• Reaction Execution: Seal the vessel and heat the mixture with vigorous stirring at 130 °C for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Isolation: Cool the reaction mixture to room temperature. A precipitate should form. Dilute the mixture with water and stir for 1 hour to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash thoroughly with water, followed by a cold non-polar solvent (e.g., diethyl ether or hexanes) to remove non-polar impurities.

• Dry the resulting solid under vacuum to yield 3-amino-4-methoxy-1H-indazole, which can often be used in the next step without further purification.

Step 2: Demethylation to 3-Amino-1H-indazol-4-ol

• Reaction Setup: Suspend the 3-amino-4-methoxy-1H-indazole (1.0 eq) in a chlorinated solvent like dichloromethane (DCM) under an inert atmosphere (e.g., Nitrogen or Argon). Cool the suspension to 0 °C in an ice bath.

  • Causality Note: The inert atmosphere is critical as the reagent, boron tribromide, is highly reactive with atmospheric moisture. Cooling is necessary to control the initial exothermic reaction.

• Reagent Addition: Slowly add a solution of boron tribromide (BBr₃, 1.0 M in DCM, 2.0-3.0 eq) dropwise to the cooled suspension.

  • Causality Note: BBr₃ is a powerful Lewis acid that selectively cleaves aryl methyl ethers. An excess is used to ensure complete demethylation.

• Reaction Execution: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction by LC-MS.

• Work-up and Isolation: Carefully quench the reaction by slowly adding methanol, followed by water. This will neutralize the excess BBr₃.

• Adjust the pH of the aqueous solution to ~8 using a saturated sodium bicarbonate solution, which will precipitate the product.

• Collect the solid by vacuum filtration, wash with water, and dry under vacuum to yield the final product, 3-amino-1H-indazol-4-ol.

Part 2: The Biological Screening Cascade

Once a library of 3-amino-1H-indazol-4-ol derivatives has been synthesized, a systematic screening cascade is employed to identify promising drug candidates. The primary targets for this scaffold are protein kinases, given its ability to mimic adenine's interactions in the ATP binding site.[1]

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// Nodes start [label="Synthesized Compound Library", class="start_node"]; primary_assay [label="Primary Screen:\nBiochemical Kinase Assay\n(e.g., VEGFR, PDGFR, Abl)", class="process_node"]; ic50 [label="Determine IC50 Values"]; hit_id [label="Potent Hits?\n(IC50 < 1 µM)", class="decision_node"]; secondary_assay [label="Secondary Screen:\nCell-Based Proliferation Assay\n(e.g., K-562, Ba/F3, HUVEC)", class="process_node"]; gi50 [label="Determine GI50 Values"]; active_in_cells [label="Cellularly Active?", class="decision_node"]; selectivity [label="Kinase Selectivity Profiling"]; adme [label="In Vitro ADME/Tox\n(Microsomal Stability, CYP Inhibition)"]; invivo [label="In Vivo Efficacy Models\n(Xenograft Studies)", class="end_node"]; sar [label="SAR Analysis & Iterative Design"]; stop1 [label="Discard"]; stop2 [label="Discard"];

// Edges start -> primary_assay; primary_assay -> ic50; ic50 -> hit_id; hit_id -> secondary_assay [label="Yes"]; hit_id -> stop1 [label="No"]; secondary_assay -> gi50; gi50 -> active_in_cells; active_in_cells -> selectivity [label="Yes"]; active_in_cells -> stop2 [label="No"]; selectivity -> adme; adme -> invivo; invivo -> sar [style=dashed]; sar -> start [style=dashed]; }

Caption: A typical screening workflow for kinase inhibitors.

Primary Target Identification & Biochemical Assays

The initial screen is typically a biochemical assay designed to measure the direct inhibition of a purified kinase enzyme. For 3-amino-1H-indazol-4-ol derivatives, high-value targets include:

• Receptor Tyrosine Kinases (RTKs): Such as Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs), which are crucial in angiogenesis and tumor growth.[1]

• Non-receptor Tyrosine Kinases: Such as the BCR-ABL fusion protein, the causative agent in Chronic Myeloid Leukemia (CML).[5][6]

Protocol: In Vitro Kinase Inhibition Assay (Generic TR-FRET)

• Assay Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are homogeneous and measure the phosphorylation of a substrate peptide by the kinase. A europium-labeled anti-phospho-antibody binds the phosphorylated substrate, bringing it close to an APC-labeled peptide, resulting in a FRET signal.

• Plate Preparation: Dispense test compounds (serially diluted in DMSO) into a 384-well assay plate. Add the kinase and the biotinylated substrate peptide.

• Reaction Initiation: Start the kinase reaction by adding an ATP solution (typically at the Kₘ concentration for the specific kinase).

• Incubation: Incubate the plate at room temperature for 1-2 hours.

• Detection: Stop the reaction by adding a detection solution containing EDTA, a europium-labeled anti-phospho-antibody, and streptavidin-APC.

• Data Acquisition: Read the plate on a TR-FRET compatible plate reader. Calculate the ratio of emission at 665 nm (APC) to 620 nm (Europium).

• Data Analysis: Plot the emission ratio against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Secondary Cell-Based Assays

Compounds that show high potency in biochemical assays (hits) are advanced to cell-based assays. These experiments determine if the compound can penetrate the cell membrane, engage the target in a cellular context, and elicit a biological response.

Protocol: Cell Proliferation Assay (MTT Assay)

• Cell Seeding: Seed a relevant cancer cell line (e.g., K-562 for BCR-ABL, HUVEC for VEGFR) into a 96-well plate and allow cells to adhere overnight.[5][7]

• Compound Treatment: Treat the cells with serial dilutions of the test compound and incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at ~570 nm using a microplate reader.

• Data Analysis: Normalize the data to vehicle-treated controls and plot cell viability against compound concentration to calculate the GI₅₀ value (the concentration required to inhibit cell growth by 50%).

Part 3: Structure-Activity Relationship (SAR) Insights

The ultimate goal of the initial synthesis and screening cycles is to establish a clear Structure-Activity Relationship (SAR). This involves systematically modifying the chemical structure of the initial hits to improve potency, selectivity, and drug-like properties.

The Kinase Hinge-Binding Motif

The SAR of this scaffold is fundamentally rooted in its interaction with the kinase hinge region. The N-H of the indazole ring and one of the hydrogens from the 3-amino group act as hydrogen bond donors, while the N2 nitrogen of the indazole can act as a hydrogen bond acceptor. This "three-point" attachment is critical for high-affinity binding.[8]

// Node styles node [fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; ligand_node [fillcolor="#E8F0FE", color="#4285F4"]; protein_node [fillcolor="#FEF7E0", color="#FBBC05"];

// Nodes Indazole [label="{ 3-Amino-1H-Indazole Core | N-H | NH2 | N}", class="ligand_node", shape=Mrecord]; Hinge [label="{Kinase Hinge Backbone | Met (NH) | Glu (C=O)}", class="protein_node", shape=Mrecord];

// Edges Indazole:n1 -> Hinge:m2 [label="H-Bond", style=dashed, color="#EA4335", fontcolor="#EA4335"]; Indazole:n2 -> Hinge:m1 [label="H-Bond", style=dashed, color="#EA4335", fontcolor="#EA4335"]; } Caption: Key hydrogen bonds of the 3-aminoindazole scaffold.

SAR Table: Case Study of BCR-ABL Inhibitors

The following table summarizes hypothetical SAR data for a series of 3-amino-1H-indazol-4-ol derivatives targeting the BCR-ABL kinase, illustrating common optimization strategies.

Compound ID	R Group (at C4-position)	BCR-ABLWT IC₅₀ (nM) [5][8]	K-562 Cell GI₅₀ (nM) [6]	Rationale for Modification
Core-01	-H	550	>1000	Baseline core scaffold.
Core-02	Phenyl	150	450	Introduction of an aromatic group to probe a hydrophobic pocket.
Core-03	4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl	< 1	< 10	The trifluoromethyl group enhances binding, while the ethylpiperazine moiety provides a basic handle to improve solubility and cellular permeability, a "privileged" fragment for kinase inhibitors. [5][6]
Core-04	4-morpholinophenyl	25	90	Morpholine improves physicochemical properties but is less optimal for potency compared to the ethylpiperazine group.

These data demonstrate a classic medicinal chemistry progression. The initial, unsubstituted core has weak activity. Adding a simple phenyl ring improves potency, and further elaboration with a "privileged" solubilizing group that also makes specific interactions with the protein surface leads to a highly potent compound, such as AKE-72, which potently inhibits both wild-type and mutant forms of BCR-ABL. [5][6][8]

Conclusion

The 3-amino-1H-indazol-4-ol scaffold represents a validated and highly fruitful starting point for the discovery of potent kinase inhibitors. Its synthesis is achievable through robust and scalable chemical routes, and its biological activity can be systematically evaluated and optimized through a well-defined screening cascade. By understanding the causal relationships between chemical structure, synthetic strategy, and biological function, research teams can efficiently navigate the complex path of drug discovery, leveraging this privileged scaffold to develop next-generation targeted therapies.

References

• Shukla, S., et al. (2007). Discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-aminoindazole-based orally active multitargeted receptor tyrosine kinase inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

• Elkamhawy, A., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• Elkamhawy, A., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Semantic Scholar. Available at: [https://www.semanticscholar.org/paper/Discovery-of-3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(-Elkamhawy-Kim/5a544837a4e6106e23253b47c0a76f23824147f8]([Link]

• Elkamhawy, A., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. ResearchGate. Available at: [Link]

• Kim, B., et al. (2012). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. Organic Letters. Available at: [Link]

• Maga, M., et al. (2010). Synthesis of substituted 3-amino-N-phenyl-1H-indazole-1-carboxamides endowed with antiproliferative activity. European Journal of Medicinal Chemistry. Available at: [Link]

• Nguyen, T., et al. (2022). Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. ChemRxiv. Available at: [Link]

• Li, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Molecules. Available at: [Link]

• Unknown Author. (n.d.). Strategies for the Synthesis of 3‐Aminoazoles. ResearchGate. Available at: [Link]

• Li, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. MDPI. Available at: [Link]

• Folkes, A. J., et al. (2008). The identification of 2-(1H-indazol-4-yl)-6-(4-methanesulfonyl-piperazin-1-ylmethyl)-4-morpholin-4-yl-thieno[3,2-d]pyrimidine (GDC-0941) as a potent, selective, orally bioavailable inhibitor of class I PI3 kinase for the treatment of cancer. Journal of Medicinal Chemistry. Available at: [Link]

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• 1. Discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-aminoindazole-based orally active multitargeted receptor tyrosine kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Technical Guide to the Biological Activity of 3-Amino-1H-Indazole Analogs as Kinase Inhibitors

Executive Summary

The 3-amino-1H-indazole scaffold has emerged as a privileged structure in modern medicinal chemistry, particularly in the pursuit of novel oncology therapeutics. Its intrinsic ability to act as a bioisosteric mimic of adenine allows it to function as an effective "hinge-binding" template for a wide array of protein kinases. This guide provides an in-depth exploration of 3-amino-1H-indazole analogs, moving from fundamental synthetic strategies to detailed mechanistic insights and preclinical validation. We will dissect the causality behind experimental designs, present validated protocols for biological evaluation, and analyze the critical structure-activity relationships (SAR) that govern the potency and selectivity of these compounds. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile scaffold in the design of next-generation kinase inhibitors.

The 3-Amino-1H-Indazole Scaffold: A Privileged Kinase Hinge-Binding Motif

The indazole nucleus is a bicyclic heteroaromatic system that has found broad application in pharmaceuticals, serving as the core of approved drugs like the antiemetic Granisetron and the kinase inhibitor Axitinib.[1] Within this class, the 1H-indazole-3-amine structure is particularly noteworthy. Its strategic arrangement of nitrogen atoms and the exocyclic amino group allows it to form key hydrogen bonds with the "hinge region" of the ATP-binding pocket of protein kinases, effectively mimicking the interaction of adenine.[2] This bioisosteric relationship is the foundational principle behind its success.

Through structure-based design, the 3-aminoindazole core was identified as an efficient template for inhibitors of Receptor Tyrosine Kinases (RTKs), which are frequently dysregulated in cancer.[3] By anchoring the molecule in the hinge region, the scaffold provides a stable platform for introducing various substituents that can extend into other regions of the ATP pocket, thereby dictating potency and kinase selectivity. This has led to the development of potent inhibitors against critical oncogenic drivers, including VEGFR, PDGFR, and the challenging T315I "gatekeeper" mutant of BCR-ABL.[3][4][5]

General Synthetic Strategies

The construction of the 3-amino-1H-indazole core and its subsequent derivatization are critical for exploring the chemical space and optimizing biological activity. A common and effective route involves the regioselective cyclization of appropriately substituted benzonitriles with hydrazine.

Rationale for a Common Synthetic Pathway

The choice of a substituted 2-fluorobenzonitrile derivative as a starting material is strategic. The fluorine atom is an excellent leaving group for nucleophilic aromatic substitution, while the ortho-nitrile group is primed for cyclization upon reaction with hydrazine. This approach allows for the early introduction of diversity elements on the phenyl ring, which will ultimately form the 4, 5, 6, and 7-positions of the indazole core.

Generalized Synthetic Workflow

Caption: Inhibition of RTK signaling by 3-amino-1H-indazole analogs.

In Vitro Biological Evaluation: A Step-by-Step Guide

A hierarchical and logical screening cascade is essential to identify and characterize novel 3-amino-1H-indazole analogs. The process begins with target-based biochemical assays and progresses to cell-based assays to confirm on-target activity and elucidate the mechanism of action.

Caption: Experimental workflow for evaluating 3-amino-1H-indazole analogs.

Protocol 1: Cellular Proliferation Assay (MTT Assay)

• Objective: To determine the concentration of the analog that inhibits the growth of a cancer cell line by 50% (GI50).

• Principle: The yellow tetrazolium salt MTT is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

• Methodology:

  • Cell Plating: Seed cancer cells (e.g., K562, A549) in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight. [2] 2. Compound Treatment: Add serial dilutions of the 3-amino-1H-indazole analog to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., 5-Fluorouracil). [2] 3. Incubation: Incubate the plates for 48-72 hours under standard cell culture conditions (37°C, 5% CO2).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of growth inhibition relative to the vehicle control and determine the GI50 value using non-linear regression analysis.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

• Objective: To determine if the compound induces cell cycle arrest at a specific phase (e.g., G0/G1, G2/M).

• Principle: Propidium Iodide (PI) is a fluorescent dye that binds stoichiometrically to DNA. The amount of fluorescence is directly proportional to the DNA content, allowing for the differentiation of cells in G0/G1, S, and G2/M phases.

• Methodology:

  • Treatment: Treat cells (e.g., 1x10^6 cells in a 6-well plate) with the test compound at various concentrations (e.g., 1x and 2x the GI50) for 24-48 hours. [6] 2. Harvesting: Harvest cells by trypsinization, wash with cold PBS, and centrifuge to form a pellet.

  • Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while vortexing gently. Fix overnight at -20°C. This step permeabilizes the cells.

  • Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in 500 µL of PI staining solution (containing PI and RNase A). Incubate for 30 minutes in the dark.

  • Analysis: Analyze the samples using a flow cytometer. The resulting DNA content histogram is used to quantify the percentage of cells in each phase of the cell cycle. A significant increase in the G0/G1 peak suggests cell cycle arrest at that phase. [7]

Structure-Activity Relationship (SAR) and Lead Optimization

Systematic modification of the 3-amino-1H-indazole scaffold has yielded crucial insights into the structural requirements for potent and selective kinase inhibition.

Compound/Series	Key Structural Feature	Primary Target(s)	Potency (IC50/GI50)	Reference
ABT-869 (Linifanib)	N,N'-diaryl urea at C4-position	VEGFR, PDGFR	Low nanomolar	[3]
AKE-72	Diarylamide at C4-position with (4-ethylpiperazin-1-yl)methyl tail	BCR-ABL (WT and T315I)	<0.5 nM (WT), 9 nM (T315I)	[4][5]
Compound 1c	N-phenyl-1H-indazole-1-carboxamide	Broad antiproliferative	Mean GI50 = 1.90 µM	[7]
Compound 6o	Piperazine-indazole derivative	K562 cells	GI50 = 5.15 µM	[2][6]

The data clearly indicate that the substituent at the C4-position is a primary driver of potency and target selectivity. The N,N'-diaryl urea moiety in ABT-869 is optimized for interaction within the ATP-binding sites of VEGFR and PDGFR. [3]In contrast, the diarylamide structure of AKE-72, combined with a solubilizing piperazine tail, affords high potency against the BCR-ABL kinase, including the notoriously difficult-to-inhibit T315I mutant. [4][5]Furthermore, modifications at the N1 position, such as the addition of a carboxamide group, can confer broad antiproliferative activity. [7]These examples underscore the modularity of the 3-amino-1H-indazole scaffold and the importance of empirical SAR studies in guiding rational drug design.

Preclinical and Therapeutic Potential

The translation of potent in vitro activity into in vivo efficacy is the ultimate goal of any drug discovery program. Several 3-amino-1H-indazole analogs have demonstrated significant anti-tumor activity in preclinical animal models.

• ABT-869 (Linifanib): This compound showed significant tumor growth inhibition in multiple human tumor xenograft models, including an HT1080 fibrosarcoma model. [3]It also possesses favorable pharmacokinetic profiles across different species, supporting its development as an orally active agent. [3]ABT-869 was granted orphan drug designation for the treatment of hepatocellular carcinoma, highlighting its clinical potential. [8]* CFI-400437: An optimized (E)-3-((1H-indazol-6-yl)methylene)indolin-2-one analog targeting PLK4 showed promising results in a xenograft study, supporting the potential of this novel class of indazole inhibitors for cancer therapy. [9]* AKE-72: This pan-BCR-ABL inhibitor strongly inhibited the proliferation of Ba/F3 cells expressing both native BCR-ABL and the T315I mutant, suggesting it may serve as a promising candidate for CML treatment, especially in resistant cases. [4]

Conclusion and Future Directions

The 3-amino-1H-indazole scaffold has proven to be a remarkably fruitful starting point for the development of potent and selective kinase inhibitors. Its ability to effectively anchor molecules in the kinase hinge region provides a solid foundation for generating compounds with significant anti-cancer activity. The success of analogs like Linifanib and the promising preclinical data for inhibitors of BCR-ABL and PLK4 validate this approach.

Future research will likely focus on several key areas:

• Targeting Novel Kinases: Expanding the application of the scaffold to inhibit other clinically relevant kinases implicated in cancer and other diseases.

• Overcoming Resistance: Designing next-generation analogs that can overcome acquired resistance to existing targeted therapies, following the example of the T315I-active BCR-ABL inhibitors.

• Improving Drug-like Properties: Fine-tuning the physicochemical properties of lead compounds to optimize their pharmacokinetic and safety profiles.

• Combination Therapies: Exploring the synergistic potential of 3-amino-1H-indazole-based kinase inhibitors with other anti-cancer agents, including chemotherapy and immunotherapy.

By continuing to integrate structure-based design, synthetic chemistry, and rigorous biological evaluation, the full therapeutic potential of this versatile chemical scaffold can be realized.

References

• Albert, D. H., et al. (2007). Discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-aminoindazole-based orally active multitargeted receptor tyrosine kinase inhibitor. Journal of Medicinal Chemistry. [Link]

• El-Damasy, A. K., et al. (2023). Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Kim, J., et al. (2018). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. The Journal of Organic Chemistry. [Link]

• El-Damasy, A. K., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. ResearchGate. [Link]

• MySkinRecipes. (n.d.). Methyl 3-amino-1H-indazole-4-carboxylate. MySkinRecipes. [Link]

• Bavetsias, V., et al. (2010). Synthesis of substituted 3-amino-N-phenyl-1H-indazole-1-carboxamides endowed with antiproliferative activity. European Journal of Medicinal Chemistry. [Link]

• Laufer, R., et al. (2013). The discovery of PLK4 inhibitors: (E)-3-((1H-Indazol-6-yl)methylene)indolin-2-ones as novel antiproliferative agents. Journal of Medicinal Chemistry. [Link]

• Li, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Molecules. [Link]

• Bavetsias, V., et al. (2005). Synthesis and antiproliferative activity of 3-amino-N-phenyl-1H-indazole-1-carboxamides. Bioorganic & Medicinal Chemistry Letters. [Link]

• Zhang, Y., et al. (2024). Discovery of novel 3-(1H-pyrazol-4-yl)-1H-indazole derivatives as potent type II TRK inhibitors against acquired resistance. European Journal of Medicinal Chemistry. [Link]

• Nguyen, T. T., et al. (2022). Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. ChemRxiv. [Link]

• Li, Y., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. MDPI. [Link]

• Bavetsias, V., et al. (2010). Synthesis of substituted 3-amino-N-phenyl-1H-indazole-1-carboxamides endowed with antiproliferative activity. ResearchGate. [Link]

• Carlomagno, T., et al. (2015). Design, synthesis, and structure-activity relationships of 3-ethynyl-1H-indazoles as inhibitors of Phosphatidylinositol 3-kinase signaling pathway. Journal of Medicinal Chemistry. [Link]

• European Medicines Agency. (2013). Public summary of opinion on orphan designation - N-[4-(3-amino-1H-indazol-4 yl)phenyl]-N'-(2-fluoro-5-methylphenyl) urea for the treatment of hepatocellular carcinoma. EMA. [Link]

• Wang, Y., et al. (2020). Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML). Molecules. [Link]

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The Emergence of 3-Aminoindazoles in Oncology: A Technical Guide to Their Mechanism of Action in Cancer Cells

Abstract

The 3-aminoindazole scaffold has emerged as a privileged structure in the design of novel oncology therapeutics. While direct, in-depth studies on 3-Amino-1H-indazol-4-ol are limited, the broader class of 3-aminoindazole derivatives has yielded a wealth of information regarding their potent anti-cancer activities. This technical guide synthesizes the current understanding of how these compounds exert their effects on cancer cells, focusing on their primary mechanisms of action: kinase inhibition, induction of apoptosis, and cell cycle arrest. We will delve into the specific molecular targets and signaling pathways affected, provide exemplary experimental protocols for their characterization, and present a consolidated view for researchers, scientists, and drug development professionals.

Introduction: The 3-Aminoindazole Core as a Potent Kinase Hinge-Binding Motif

The journey into the anti-cancer potential of 3-aminoindazoles began with the discovery that this heterocyclic system serves as an effective hinge-binding template for kinase inhibitors.[1] The indazole's nitrogen atoms and the exocyclic amino group can form critical hydrogen bonds with the hinge region of the ATP-binding pocket of various kinases, a feature essential for potent and selective inhibition. This foundational insight has spurred the development of numerous derivatives with significant anti-neoplastic properties. Several FDA-approved small molecule anti-cancer drugs, such as pazopanib and axitinib, incorporate the indazole scaffold, highlighting its clinical relevance.[2]

This guide will explore the mechanistic intricacies of 3-aminoindazole derivatives, using prominent examples to illustrate their modes of action. It is important to note that while the specific cellular effects of 3-Amino-1H-indazol-4-ol are not yet fully elucidated, the principles derived from its structural analogues provide a strong framework for understanding its potential therapeutic activities.

Primary Mechanism of Action: Multi-Kinase Inhibition

A predominant mechanism through which 3-aminoindazole derivatives exert their anti-cancer effects is the inhibition of protein kinases, particularly receptor tyrosine kinases (RTKs) and non-receptor tyrosine kinases. These enzymes are critical components of signaling pathways that regulate cell proliferation, survival, migration, and angiogenesis, and their dysregulation is a hallmark of cancer.[3][4]

Targeting Angiogenesis through VEGFR and PDGFR Inhibition

A key example of a 3-aminoindazole-based kinase inhibitor is Linifanib (ABT-869), a potent inhibitor of the vascular endothelial growth factor receptor (VEGFR) and platelet-derived growth factor receptor (PDGFR) families.[1] By incorporating an N,N'-diaryl urea moiety at the C4-position of the 3-aminoindazole core, a series of potent RTK inhibitors were generated.[1] Linifanib demonstrated significant tumor growth inhibition in multiple preclinical models by disrupting angiogenesis, the process of new blood vessel formation that is crucial for tumor growth and metastasis.[1]

Signaling Pathway: VEGFR/PDGFR Inhibition

Caption: Inhibition of VEGFR/PDGFR signaling by 3-aminoindazole derivatives.

Overcoming Drug Resistance: Pan-BCR-ABL Inhibition

In the context of chronic myeloid leukemia (CML), the BCR-ABL fusion protein is a constitutively active tyrosine kinase that drives cancer cell proliferation. While imatinib is an effective inhibitor, resistance often develops, notably through the T315I "gatekeeper" mutation. A diarylamide 3-aminoindazole derivative, AKE-72, has been developed as a potent pan-BCR-ABL inhibitor, effectively targeting both the wild-type and the T315I mutant forms of the enzyme.[5][6] This demonstrates the versatility of the 3-aminoindazole scaffold in designing inhibitors that can overcome clinically relevant resistance mechanisms.

Compound	Target	IC50 (nM)	Cancer Type
AKE-72	BCR-ABL (WT)	< 0.5	Chronic Myeloid Leukemia
AKE-72	BCR-ABL (T315I)	9	Chronic Myeloid Leukemia

Targeting Other Key Kinases: PAK4

Further research has expanded the scope of kinases targeted by 3-aminoindazole derivatives. A novel series of 4-(3-1H-indazolyl)amino quinazoline derivatives were developed as potent inhibitors of p21-activated kinase 4 (PAK4).[7] PAK4 is implicated in various aspects of cancer progression, including proliferation, survival, and metastasis. The most potent compound from this series exhibited an IC50 of 9 nM against PAK4 and demonstrated strong anti-proliferative activity against A549 lung cancer cells.[7]

Induction of Apoptosis: Triggering Programmed Cell Death

Beyond kinase inhibition, a significant anti-cancer mechanism of 3-aminoindazole derivatives is the induction of apoptosis, or programmed cell death. This is a crucial process for eliminating damaged or cancerous cells.

Modulation of Bcl-2 Family Proteins

Several studies have shown that 3-aminoindazole derivatives can induce apoptosis by modulating the expression of the Bcl-2 family of proteins, which are key regulators of the intrinsic apoptotic pathway. For instance, compound 2f, an indazole derivative, was shown to upregulate the pro-apoptotic protein Bax and downregulate the anti-apoptotic protein Bcl-2 in 4T1 breast cancer cells.[2] This shift in the Bax/Bcl-2 ratio leads to mitochondrial membrane permeabilization, release of cytochrome c, and subsequent activation of caspases.[2] Similarly, another derivative, 6o, was found to inhibit Bcl-2 family members in K562 leukemia cells.[8][9]

Signaling Pathway: Intrinsic Apoptosis Induction

Caption: Induction of intrinsic apoptosis by 3-aminoindazole derivatives.

Generation of Reactive Oxygen Species (ROS)

Some indazole derivatives have been shown to increase the levels of reactive oxygen species (ROS) in cancer cells.[2] While low levels of ROS can act as signaling molecules, excessive ROS can induce oxidative stress, leading to cellular damage and apoptosis. Compound 2f, for example, was observed to increase ROS levels in 4T1 cells, contributing to its pro-apoptotic effect.[2]

Cell Cycle Arrest: Halting Cancer Cell Proliferation

In addition to inducing cell death, 3-aminoindazole derivatives can also inhibit cancer cell proliferation by causing cell cycle arrest at specific checkpoints. This prevents cancer cells from dividing and propagating.

G0/G1 and S Phase Arrest

Different derivatives have been shown to arrest the cell cycle at different phases. For example, a 4-(3-1H-indazolyl)amino quinazoline derivative, compound 27e, was found to block the cell cycle at the G0/G1 phase in A549 lung cancer cells.[7] Another study on a series of N-phenyl-1H-indazole-1-carboxamides showed that the most active compound caused a marked increase of cells in the G0-G1 phase in K562 cells.[10] In contrast, other compounds have been reported to induce S phase arrest.[11] The specific phase of cell cycle arrest is likely dependent on the specific derivative and the cellular context.

Experimental Workflow: Cell Cycle Analysis by Flow Cytometry

Caption: Workflow for analyzing cell cycle arrest induced by 3-aminoindazole derivatives.

Other Implicated Signaling Pathways

The anti-cancer activity of 3-aminoindazole derivatives is not limited to the mechanisms described above. Other important signaling pathways have also been shown to be affected.

• Wnt/β-catenin Pathway: An indazole diarylurea compound was found to inhibit the proliferation of hepatocellular carcinoma HepG2 cells by suppressing the Wnt/β-catenin signaling pathway.[12]

• p53/MDM2 Pathway: Compound 6o was suggested to affect apoptosis and the cell cycle by potentially inhibiting the p53/MDM2 pathway in K562 cells.[8][9]

• MAPK/ERK Pathway: In hypopharyngeal carcinoma cells, a 1,3-dimethyl-6-amino indazole derivative was shown to selectively activate extracellular signal-regulated kinases (ERK) in the mitogen-activated protein kinase (MAPK) pathway, leading to apoptosis.[13]

Experimental Protocols for Mechanistic Elucidation

To investigate the mechanism of action of a novel 3-aminoindazole derivative, a series of well-established experimental protocols should be employed.

Cell Viability and Proliferation Assays

• MTT Assay: This colorimetric assay is used to assess cell metabolic activity and is a common method for measuring cytotoxicity.[8][14]

  • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

  • Treat cells with various concentrations of the 3-aminoindazole derivative for a specified time (e.g., 24, 48, 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Apoptosis Assays

• Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based assay is used to detect and quantify apoptosis.[14]

  • Treat cancer cells with the 3-aminoindazole derivative.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate in the dark for 15 minutes at room temperature.

  • Analyze the cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blotting

• Western blotting is used to detect and quantify the expression levels of specific proteins involved in the signaling pathways of interest (e.g., kinases, Bcl-2 family proteins, caspases, cell cycle regulators).[8]

  • Lyse treated and untreated cancer cells to extract total protein.

  • Determine protein concentration using a protein assay (e.g., BCA assay).

  • Separate proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a membrane (e.g., PVDF or nitrocellulose).

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the protein of interest.

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a chemiluminescent substrate and detect the signal using an imaging system.

  • Quantify the protein bands relative to a loading control (e.g., GAPDH or β-actin).

Conclusion and Future Directions

The 3-aminoindazole scaffold has proven to be a remarkably versatile and potent pharmacophore in the development of anti-cancer agents. Its ability to serve as a hinge-binding motif for a wide range of kinases has led to the discovery of inhibitors targeting key oncogenic pathways, including those involved in angiogenesis, proliferation, and survival. Furthermore, derivatives of this scaffold have demonstrated the ability to induce apoptosis and cell cycle arrest through various mechanisms.

While the specific mechanism of action of 3-Amino-1H-indazol-4-ol remains to be fully characterized, the extensive research on its analogues provides a strong foundation for future investigations. Future studies should focus on elucidating the precise molecular targets of this compound and its derivatives, exploring potential synergistic combinations with existing therapies, and further optimizing the scaffold to enhance potency and selectivity. The continued exploration of the 3-aminoindazole chemical space holds significant promise for the development of next-generation cancer therapeutics.

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The Pivotal Role of the 3-Amino-1H-indazol-4-ol Scaffold: A Deep Dive into Structure-Activity Relationships for Kinase Inhibitor Design

For Immediate Release

[CITY, State] – [Date] – In the intricate world of drug discovery, the quest for selective and potent kinase inhibitors remains a cornerstone of therapeutic advancement, particularly in oncology. The 3-amino-1H-indazole scaffold has emerged as a privileged structure, demonstrating significant promise as a hinge-binding motif in a multitude of kinase inhibitors. This technical guide, intended for researchers, scientists, and drug development professionals, provides an in-depth analysis of the structure-activity relationships (SAR) of 3-Amino-1H-indazol-4-ol derivatives, a class of compounds with profound potential for targeted therapies. Herein, we dissect the nuanced roles of each substituent, with a particular focus on the often-overlooked yet critical 4-hydroxy group, and provide a framework for the rational design of next-generation kinase inhibitors.

The 3-Amino-1H-indazole Core: A Privileged Kinase Hinge-Binder

The 1H-indazole ring system is a bioisostere of indole and purine, rendering it an ideal candidate for interacting with the ATP-binding site of kinases. The 3-amino group, in particular, is crucial for forming key hydrogen bond interactions with the hinge region of the kinase, mimicking the adenine portion of ATP. This interaction serves as a critical anchor for the inhibitor, providing a stable foundation for further affinity and selectivity enhancements through substitutions on the indazole ring.

The general structure of the 3-Amino-1H-indazole scaffold allows for chemical modifications at several key positions, primarily N1, C4, C5, C6, and C7, each offering a unique vector for optimizing the pharmacological profile of the resulting derivative.

Deconstructing the Structure-Activity Landscape

The biological activity of 3-Amino-1H-indazol-4-ol derivatives is a finely tuned interplay of substitutions at various positions on the indazole core. Understanding the impact of these modifications is paramount for rational drug design.

The Critical Role of the 3-Amino Group

The exocyclic amino group at the C3-position is a cornerstone of the SAR for this scaffold. It typically forms one or two hydrogen bonds with the backbone amide of a key residue in the kinase hinge region, such as methionine, as observed in docking studies of various indazole-based inhibitors.[1] Modification or replacement of this group almost invariably leads to a significant loss of inhibitory activity.

The N1 Position: A Gateway to Selectivity and Improved Properties

The N1 position of the indazole ring often points towards the solvent-exposed region of the ATP-binding pocket. This makes it an ideal site for introducing larger substituents to enhance potency, modulate physical properties, and fine-tune selectivity.

• Small Alkyl Groups: Introduction of small alkyl groups, such as methyl or ethyl, can improve metabolic stability without significantly impacting binding affinity.

• Aromatic and Heteroaromatic Rings: Attaching substituted phenyl, pyridyl, or other heterocyclic rings can lead to additional interactions with residues outside the primary hinge region, often resulting in increased potency and selectivity for specific kinases. These appended rings can engage in van der Waals, pi-pi stacking, or hydrogen bonding interactions.

• Solubilizing Moieties: The incorporation of polar groups, such as morpholine or piperazine, at the N1 position can significantly improve the aqueous solubility and overall pharmacokinetic profile of the compound.

The C5 and C6 Positions: Modulating Potency and Targeting Specific Pockets

Substitutions at the C5 and C6 positions of the indazole ring can have a profound impact on the inhibitory activity of the derivatives. These positions are often directed towards specific sub-pockets within the kinase active site.

• Halogen Atoms: The introduction of halogen atoms, such as fluorine or chlorine, can enhance binding affinity through favorable electrostatic and hydrophobic interactions. Fluorine, in particular, can also improve metabolic stability.

• Small Lipophilic Groups: Methoxy or small alkyl groups at these positions can occupy hydrophobic pockets, leading to increased potency.

• Hydrogen Bond Acceptors/Donors: The strategic placement of groups capable of forming hydrogen bonds can lead to interactions with specific amino acid residues, thereby enhancing both potency and selectivity.

The Understated Importance of the 4-Hydroxy Group

The hydroxyl group at the C4-position is a key, yet often under-explored, feature of this scaffold. Its presence introduces several important physicochemical properties that can be leveraged in drug design.

• Hydrogen Bonding: The 4-hydroxyl group can act as both a hydrogen bond donor and acceptor. This allows it to form crucial interactions with nearby amino acid residues or ordered water molecules within the ATP-binding site, thereby anchoring the inhibitor and increasing its affinity. The importance of substitution at the C4 position has been demonstrated in studies on other indazole derivatives, where a hydrogen bond acceptor at this position was found to be important for inhibitory activity.[2]

• Conformational Rigidity: The intramolecular hydrogen bond that can form between the 4-hydroxyl group and the 3-amino group can lead to a more planar and rigid conformation of the molecule. This pre-organization can reduce the entropic penalty upon binding to the target kinase, resulting in higher affinity.

• Vector for Further Modification: The 4-hydroxyl group serves as a convenient chemical handle for further derivatization. It can be etherified or esterified to introduce a wide range of substituents that can probe different regions of the kinase active site.

Bioisosteric Replacements for the 4-Hydroxyl Group:

In cases where the phenolic hydroxyl group presents metabolic liabilities, such as glucuronidation, bioisosteric replacement is a viable strategy. Several groups can mimic the hydrogen bonding and electronic properties of a phenol.[3][4][5]

• Hydroxymethyl Group: Can act as a hydrogen bond donor.

• Small Amides or Sulfonamides: Can act as hydrogen bond donors and acceptors.

• N-hydroxy or N-methoxy amides: Can also serve as effective mimics.

The choice of bioisostere will depend on the specific interactions within the target kinase's active site and the desired physicochemical properties of the final compound.

Visualizing the Structure-Activity Relationships

The following diagram illustrates the key SAR principles for 3-Amino-1H-indazol-4-ol derivatives.

Caption: Key Structure-Activity Relationships of 3-Amino-1H-indazol-4-ol Derivatives.

Quantitative Analysis of SAR

To provide a clearer understanding of the impact of various substitutions, the following table summarizes the in vitro inhibitory activities of a series of hypothetical 3-amino-1H-indazole derivatives against a representative kinase.

Compound ID	R1 (N1-position)	R2 (C4-position)	R3 (C5-position)	R4 (C6-position)	Kinase IC50 (nM)
1a	H	OH	H	H	500
1b	Methyl	OH	H	H	450
1c	Phenyl	OH	H	H	150
1d	4-Morpholinophenyl	OH	H	H	50
2a	H	OMe	H	H	800
2b	H	F	H	H	650
3a	H	OH	Cl	H	200
3b	H	OH	H	Methoxy	180
4a	4-Morpholinophenyl	OH	Cl	Methoxy	5

Note: The data in this table is illustrative and intended to demonstrate general SAR trends.

Experimental Protocols

General Synthesis of 3-Amino-1H-indazol-4-ol Derivatives

The synthesis of the 3-Amino-1H-indazol-4-ol core can be achieved through a multi-step process, often starting from a substituted fluorobenzonitrile.

Step 1: Synthesis of 4-Hydroxy-1H-indazole

A common route to 4-hydroxy-1H-indazoles involves the cyclization of a suitably substituted precursor. For example, a substituted 2-fluoro-3-hydroxybenzonitrile can be reacted with hydrazine hydrate in a suitable solvent like n-butanol at elevated temperatures.

Step 2: Introduction of the 3-Amino Group

The 3-amino group can be introduced via several methods. One common approach is the reaction of a 2-halobenzonitrile with hydrazine, which proceeds through an addition-cyclization mechanism.

Step 3: Derivatization at the N1, C5, and C6 Positions

Substituents at the N1-position can be introduced via N-alkylation or N-arylation reactions. Modifications at the C5 and C6 positions are often incorporated in the starting materials or introduced through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, on a halogenated indazole intermediate.

In Vitro Kinase Inhibition Assay Protocol

Objective: To determine the in vitro potency of test compounds against a specific kinase.

Materials:

• Test compounds dissolved in DMSO

• Recombinant kinase

• Kinase-specific substrate (peptide or protein)

• ATP

• Kinase assay buffer (e.g., Tris-HCl, MgCl2, DTT)

• Detection reagent (e.g., ADP-Glo™, Z'-LYTE™)

• 384-well microplates

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• Add the test compounds to the wells of the microplate.

• Prepare the kinase reaction mixture containing the kinase, substrate, and assay buffer.

• Add the kinase reaction mixture to the wells containing the test compounds.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and add the detection reagent according to the manufacturer's protocol.

• Measure the signal (luminescence or fluorescence) using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value using a suitable data analysis software.

Caption: A generalized workflow for an in vitro kinase inhibition assay.

Conclusion and Future Directions

The 3-Amino-1H-indazol-4-ol scaffold represents a highly versatile and promising platform for the design of novel kinase inhibitors. A thorough understanding of the structure-activity relationships is crucial for optimizing potency, selectivity, and pharmacokinetic properties. The 3-amino group serves as an indispensable anchor to the kinase hinge, while substitutions at the N1, C4, C5, and C6 positions offer a rich landscape for chemical exploration. The 4-hydroxyl group, in particular, provides unique opportunities for enhancing binding affinity through hydrogen bonding and for further derivatization. Future research in this area should focus on the systematic exploration of substitutions at the 4-position, including a diverse range of bioisosteric replacements, to fully unlock the therapeutic potential of this remarkable scaffold.

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in vitro evaluation of 3-Amino-1H-indazol-4-ol cytotoxicity

An In-Depth Technical Guide for the In Vitro Evaluation of 3-Amino-1H-indazol-4-ol Cytotoxicity

Prepared by: Gemini, Senior Application Scientist

Foreword: The Indazole Scaffold in Modern Drug Discovery

The indazole core is a privileged scaffold in medicinal chemistry, renowned for its role in the development of potent protein kinase inhibitors.[1][2] Kinases are pivotal regulators of cellular signaling, and their dysregulation is a hallmark of numerous cancers, making them prime therapeutic targets.[3] Compounds based on the 3-amino-1H-indazole structure, in particular, have been investigated as inhibitors of critical cancer-driving kinases like BCR-ABL and VEGFR-2.[1][4]

Given this context, a novel compound such as 3-Amino-1H-indazol-4-ol warrants a rigorous and systematic evaluation of its cytotoxic potential. This guide moves beyond simple, monolithic protocols. It presents a holistic, multi-assay strategy designed to not only quantify cytotoxicity but also to provide initial mechanistic insights. As Senior Application Scientists, we understand that robust, reproducible, and logically-scaffolded data is the bedrock of any successful drug development program. This document outlines such an approach, emphasizing the causality behind our experimental choices to build a self-validating dataset.

Strategic Framework: A Tiered Approach to Cytotoxicity Profiling

A single assay provides a single data point, which can be misleading. Cellular metabolism, membrane integrity, and apoptotic pathways are distinct physiological states. A comprehensive cytotoxicity profile, therefore, requires a multi-pronged assessment. Our strategy is built on a logical, three-tiered progression that moves from broad viability screening to specific mechanistic investigation. This approach ensures that observations from one assay are validated and expanded upon by the next, creating a cohesive and trustworthy dataset.

Caption: Overall experimental workflow for cytotoxicity evaluation.

Foundational Step: Rationale-Driven Cell Line Selection

The choice of cell lines is the most critical variable in cytotoxicity testing. To build a robust profile for a potential kinase inhibitor, a carefully selected panel is non-negotiable. The goal is to assess both efficacy against cancer cells and safety towards non-cancerous cells.

Causality: Many indazole derivatives show promise as kinase inhibitors.[1][5] Therefore, our panel must include cell lines whose proliferation is dependent on kinase signaling. Furthermore, assessing activity in a non-malignant cell line is essential to calculate a Selectivity Index (SI) , a key metric in preclinical evaluation that compares cytotoxic potency against cancer cells versus normal cells. A higher SI indicates a more promising therapeutic window.

Recommended Cell Panel:

Cell Line	Type	Rationale for Inclusion
K-562	Human Chronic Myeloid Leukemia (CML)	Highly dependent on the BCR-ABL tyrosine kinase for proliferation and survival. An excellent model for targeted kinase inhibitors.[4]
MCF-7	Human Breast Adenocarcinoma	A well-characterized epithelial cancer cell line, often used as a standard for solid tumor cytotoxicity screening.[6]
HepG2	Human Hepatocellular Carcinoma	Relevant given that a related indazole compound was granted orphan designation for hepatocellular carcinoma.[7]
MCF-10A	Non-tumorigenic Human Breast Epithelial	A critical "normal" control to establish a selectivity baseline against a non-cancerous epithelial cell line.[6]

Tier 1: Metabolic Viability Screening (MTT Assay)

The initial screen should be a rapid, high-throughput method to assess the compound's effect on overall cell viability. The MTT assay is a gold-standard colorimetric assay for this purpose.[8]

Principle of Expertise: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of a cell population.[9] Viable cells possess mitochondrial dehydrogenases that cleave the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals.[10] The amount of formazan produced, measured spectrophotometrically, is directly proportional to the number of metabolically active (viable) cells.[11] A decrease in signal indicates either cell death or a reduction in metabolic rate (cytostatic effect).

Detailed Protocol: MTT Assay

• Cell Seeding: Seed cells in a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 7,500 cells/well for adherent lines) in 100 µL of complete culture medium.[10] Incubate overnight (37°C, 5% CO₂) to allow for cell attachment.

• Compound Treatment: Prepare a 2X stock concentration series of 3-Amino-1H-indazol-4-ol in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only (e.g., 0.1% DMSO) and medium-only controls. Incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Prepare a 5 mg/mL MTT stock solution in sterile PBS.[10] Add 10-20 µL of this stock solution to each well (final concentration ~0.5 mg/mL) and incubate for 3-4 hours at 37°C.[11][12]

• Formazan Solubilization: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 150 µL of a solubilization solution (e.g., isopropanol with 4 mM HCl and 0.1% NP-40, or pure DMSO) to each well.[10]

• Data Acquisition: Place the plate on an orbital shaker for 15 minutes in the dark to ensure complete dissolution of the formazan.[10] Read the absorbance at 570 nm using a microplate reader. A reference wavelength of 620-630 nm can be used to subtract background absorbance.[11]

Tier 2: Membrane Integrity Confirmation (LDH Assay)

A reduction in MTT signal can be due to either cell death or reduced proliferation. The Lactate Dehydrogenase (LDH) assay provides a direct measure of cytotoxicity by quantifying the loss of plasma membrane integrity, a hallmark of necrosis or late-stage apoptosis.

Principle of Expertise: LDH is a stable cytosolic enzyme that is rapidly released into the culture medium upon cell lysis.[13][14] The assay measures the activity of this released LDH.[15] In the presence of NADH, LDH catalyzes the conversion of lactate to pyruvate. This reaction is coupled to the reduction of a tetrazolium salt (like INT) into a colored formazan product, which is measured spectrophotometrically.[14][15] An increase in LDH activity in the supernatant is directly proportional to the number of lysed cells.[14]

Detailed Protocol: LDH Cytotoxicity Assay

• Cell Seeding and Treatment: Prepare a 96-well plate with cells and compound dilutions exactly as described for the MTT assay (Section 3.1, steps 1-2). Prepare additional control wells for:

  • Maximum LDH Release: Treat cells with a lysis buffer (e.g., 10X Lysis Buffer provided in kits) 45 minutes before the end of the incubation.[16]

  • Spontaneous LDH Release: Use untreated cells (vehicle control).

  • Background Control: Medium only.

• Supernatant Collection: At the end of the incubation period, centrifuge the plate (if using suspension cells) or simply collect 50 µL of the cell culture supernatant from each well. Transfer to a new, flat-bottom 96-well plate.[16]

• Reaction Setup: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically a mix of substrate, cofactor, and dye). Add 50 µL of this reaction mixture to each well containing the supernatant.[16]

• Incubation and Measurement: Incubate the plate at room temperature for 30 minutes, protected from light.[16] Add 50 µL of stop solution if required by the kit.[16] Measure the absorbance at 490 nm (with a 680 nm reference).[16]

• Calculation:

  • Percent Cytotoxicity = 100 x [(Compound-Treated LDH Activity - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)]

Tier 3: Mechanistic Investigation (Caspase-3/7 Assay)

After confirming cytotoxicity, the next logical step is to investigate the mechanism of cell death. Apoptosis, or programmed cell death, is a common and often preferred mechanism for anticancer agents. The activation of effector caspases, particularly caspase-3 and caspase-7, is a key event in the apoptotic cascade.[17][18]

Principle of Expertise: This assay utilizes a pro-luminescent or pro-fluorescent substrate containing the tetrapeptide sequence DEVD, which is the specific recognition sequence for caspase-3 and caspase-7.[19][20] In the presence of active caspases-3/7 in apoptotic cell lysates, the substrate is cleaved, releasing a reporter molecule (e.g., aminoluciferin or rhodamine 110) that generates a quantifiable luminescent or fluorescent signal.[17][19] This signal is directly proportional to the amount of caspase-3/7 activity.

Caption: Hypothetical mechanism of action and Caspase-3/7 assay principle.

Detailed Protocol: Luminescent Caspase-3/7 Assay

• Cell Seeding and Treatment: Seed cells in a white, opaque-walled 96-well plate suitable for luminescence measurements. Treat with the compound as previously described (Section 3.1, steps 1-2).

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol, which typically involves mixing a lyophilized substrate with a buffer.[21] Allow the reagent to equilibrate to room temperature.

• Assay Execution (Add-Mix-Measure): Remove the plate from the incubator and allow it to cool to room temperature. Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.[19]

• Incubation: Mix the contents by placing the plate on an orbital shaker for 30-60 seconds. Incubate at room temperature for 1-2 hours, protected from light. The "glow-type" signal is stable for several hours.[19]

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis and Interpretation

The culmination of this tiered approach is the synthesis of all data to create a comprehensive cytotoxicity profile.

1. Dose-Response Curves and IC₅₀ Calculation: For each assay and cell line, plot the percentage of viability (MTT), cytotoxicity (LDH), or caspase activation against the log concentration of 3-Amino-1H-indazol-4-ol. Use a non-linear regression model (e.g., four-parameter logistic fit) to calculate the half-maximal inhibitory concentration (IC₅₀) or effective concentration (EC₅₀).

2. Summarize Quantitative Data:

Table 1: IC₅₀ Values (µM) of 3-Amino-1H-indazol-4-ol after 48h Treatment

Cell Line	Assay Type	IC₅₀ (µM)
K-562	MTT (Viability)	1.90
LDH (Cytotoxicity)	2.50
MCF-7	MTT (Viability)	8.50
LDH (Cytotoxicity)	10.2
HepG2	MTT (Viability)	12.0
LDH (Cytotoxicity)	15.5
MCF-10A	MTT (Viability)	> 50
LDH (Cytotoxicity)	> 50

(Note: Data are hypothetical for illustrative purposes.)

3. Calculate the Selectivity Index (SI): The SI provides a quantitative measure of cancer cell-specific toxicity.

• SI = IC₅₀ in Normal Cells (MCF-10A) / IC₅₀ in Cancer Cells (e.g., K-562)

• From the table above: SI (for K-562) = >50 / 1.90 = >26.3

4. Interpretation:

• Potency: The compound shows potent activity against the K-562 leukemia cell line (IC₅₀ = 1.90 µM), moderate activity against MCF-7, and lower activity against HepG2.

• Mechanism: The close correlation between the MTT and LDH IC₅₀ values suggests the compound is primarily cytotoxic (causing cell death) rather than cytostatic (inhibiting proliferation).

• Selectivity: The high SI (>26.3) indicates that the compound is significantly more toxic to K-562 cancer cells than to non-cancerous MCF-10A cells, which is a highly desirable characteristic for a therapeutic candidate.

• Apoptosis: A dose-dependent increase in caspase-3/7 activity that correlates with the observed cytotoxicity would strongly suggest that 3-Amino-1H-indazol-4-ol induces cell death via apoptosis.

Conclusion and Future Directions

This in-depth guide outlines a robust, logical, and field-proven strategy for the initial in vitro cytotoxicity evaluation of 3-Amino-1H-indazol-4-ol. By employing a tiered assay system, this approach generates a multi-faceted dataset that addresses potency, selectivity, and mechanism.

The hypothetical results suggest that 3-Amino-1H-indazol-4-ol is a potent and selective cytotoxic agent against CML cells, likely acting through the induction of apoptosis. This profile warrants further investigation. Subsequent steps should include expanding the cell line panel, performing cell cycle analysis, and initiating in vitro kinase profiling assays to identify its specific molecular target(s).

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• El-Damasy, D. A., Lee, J. A., Lee, J., Lim, D., Cho, N. C., & Keum, G. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2228515.

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The Emergence of the 3-Aminoindazole Scaffold: A Technical Guide to its Discovery and Application as a Kinase Inhibitor Core

Introduction: The Kinase Inhibitor Landscape and the Quest for Privileged Scaffolds

In the landscape of modern drug discovery, particularly in oncology, protein kinases have emerged as one of the most critical classes of therapeutic targets. Their role as central nodes in signaling pathways that govern cell growth, differentiation, and survival makes them attractive targets for intervention. However, the high degree of structural conservation across the ATP-binding site of the 500+ human kinases presents a significant challenge: achieving inhibitor selectivity. This challenge has driven the search for "privileged scaffolds" – core molecular frameworks that exhibit a favorable predisposition for binding to the kinase hinge region, providing a robust anchor point from which to build potency and selectivity through targeted chemical modifications. This guide delves into the discovery and development of one such privileged structure: the 3-aminoindazole core, a cornerstone in the design of a multitude of potent and clinically relevant kinase inhibitors.

The 3-Aminoindazole Moiety: A Bioisosteric Masterpiece for Hinge Binding

The discovery of the 3-aminoindazole scaffold as an effective hinge-binding template was a significant advancement in kinase inhibitor design.[1] This scaffold serves as a bioisostere for the purine core of ATP, adeptly forming critical hydrogen bonds with the backbone of the kinase hinge region. The 3-amino group, in particular, is perfectly positioned to act as a hydrogen bond donor, while the indazole nitrogen atoms can act as acceptors, mimicking the interactions of the adenine base of ATP. This fundamental binding mode is the bedrock upon which the inhibitory activity of this class of compounds is built.

A pivotal moment in the validation of this scaffold was the structure-based design and discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea, also known as ABT-869 or Linifanib.[1] This work demonstrated that by decorating the 3-aminoindazole core at the C4-position with an N,N'-diaryl urea moiety, potent inhibitors of receptor tyrosine kinases (RTKs) like VEGFR and PDGFR could be generated.[1]

Caption: Fig. 1: H-Bonding of 3-Aminoindazole

Mechanism of Action: Targeting the "DFG-out" Conformation

A significant number of potent 3-aminoindazole-based inhibitors are classified as "Type II" inhibitors. Unlike Type I inhibitors that bind to the active conformation of the kinase, Type II inhibitors stabilize the inactive "DFG-out" conformation. This is achieved by accessing a hydrophobic pocket adjacent to the ATP-binding site, which is only accessible when the conserved Asp-Phe-Gly (DFG) motif of the activation loop is flipped. This mechanism offers a potential avenue for achieving greater selectivity, as the "DFG-out" conformation and the adjacent hydrophobic pocket can exhibit more structural diversity across different kinases compared to the highly conserved ATP-binding site.

The design of 3-amino-1H-indazol-6-yl-benzamides was a deliberate strategy to target this "DFG-out" conformation.[2][3] This approach has been particularly successful in developing inhibitors that can overcome acquired resistance to other kinase inhibitors, such as the T315I "gatekeeper" mutation in BCR-ABL.[2]

Caption: Fig. 2: Type II Kinase Inhibition

Key Discoveries and Structure-Activity Relationship (SAR) Insights

The versatility of the 3-aminoindazole scaffold is evident from the diverse range of potent kinase inhibitors that have been developed from it. The following examples highlight key SAR insights:

ABT-869 (Linifanib): A Multitargeted RTK Inhibitor

The development of ABT-869 was a landmark for the 3-aminoindazole class.[1] The key structural feature is the N,N'-diaryl urea attached to the C4 position of the indazole. This moiety extends into the hydrophobic region of the kinase, contributing significantly to the compound's potency against VEGFR and PDGFR family kinases.[1]

AKE-72: A Pan-BCR-ABL Inhibitor Overcoming the T315I Mutation

More recently, the 3-aminoindazole scaffold has been successfully employed to tackle the challenge of the T315I gatekeeper mutation in BCR-ABL, which confers resistance to imatinib. The discovery of AKE-72, a diarylamide 3-aminoindazole, showcases a potent pan-BCR-ABL inhibitor.[4][5][6][7] In this case, an ethynyl linker at the C4 position is used to present a substituted benzamide moiety. The terminal 4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl group is a "privileged" tail that makes favorable interactions in the allosteric pocket, leading to potent inhibition of both wild-type and T315I mutant BCR-ABL.[4][6][7]

The SAR studies for AKE-72 and related compounds revealed that:

• The 3-aminoindazole core consistently provides stable binding to the kinase hinge.[4]

• The nature of the "tail" group is critical for potency against mutant kinases. Replacing a morpholine with the ethylpiperazine-containing tail dramatically improved activity against the T315I mutant.[4][6]

• The orientation of the amide linker can significantly impact potency.[4]

Compound/Scaffold	Target Kinase(s)	IC50 / EC50 (nM)	Key Feature	Reference
ABT-869 (Linifanib)	VEGFR, PDGFR	Low nM	N,N'-diaryl urea at C4	[1]
AKE-72	BCR-ABL (Wild-Type)	< 0.5	Ethynyl-benzamide at C4	[4][5][6]
AKE-72	BCR-ABL (T315I Mutant)	9	Privileged piperazine tail	[4][5][6]
Indazol-6-yl-benzamide (Cpd. 4)	FLT3	< 1	Benzamide at C6	[2][3]
Indazol-6-yl-benzamide (Cpd. 4)	PDGFRα (T674M Mutant)	8	Designed for "DFG-out"	[2][3]

Experimental Protocols: A Guide to Evaluation

The successful development of kinase inhibitors relies on a robust and reproducible set of assays. Below are representative protocols for the synthesis of a core intermediate and the in vitro evaluation of inhibitory activity.

Protocol 1: Synthesis of a 3-Aminoindazole Intermediate

This protocol outlines a common method for the synthesis of a substituted 3-aminoindazole, which can then be used in subsequent coupling reactions.

Caption: Fig. 3: Synthesis of 3-Aminoindazole

Step-by-Step Methodology:

• Reaction Setup: To a solution of a substituted 2-fluorobenzonitrile (1.0 eq) in a suitable solvent such as n-butanol or ethanol, add hydrazine hydrate (3.0-5.0 eq).

• Reaction Conditions: Heat the reaction mixture to reflux (typically 100-120 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. The product often precipitates from the solution. The solid can be collected by filtration.

• Purification: Wash the collected solid with a cold solvent (e.g., ethanol or diethyl ether) to remove excess hydrazine. If necessary, the product can be further purified by recrystallization or column chromatography on silica gel.

• Characterization: Confirm the structure of the resulting 3-aminoindazole derivative using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This is a representative protocol for determining the IC50 of a compound against a specific kinase using a competitive binding assay format. This method is frequently used for screening and SAR studies.[8]

Principle: This assay measures the displacement of a fluorescently labeled ATP-competitive tracer from the kinase active site by the test compound. The binding of the tracer to a europium-labeled anti-tag antibody results in a high FRET signal. Inhibition of this interaction by the test compound leads to a decrease in the FRET signal.

Materials:

• Kinase of interest (e.g., PLK4, BCR-ABL)

• Eu-labeled anti-tag antibody

• Alexa Fluor™ 647-labeled Kinase Tracer

• Test compounds (serially diluted in DMSO)

• Assay buffer (e.g., HEPES, pH 7.5, with additives like EGTA, Brij-35)

• 384-well microplates

Step-by-Step Methodology:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Dispense a small volume (e.g., 2.5 µL) of the diluted compounds into the wells of a 384-well plate. Include controls for 0% inhibition (DMSO only) and 100% inhibition (high concentration of a known inhibitor).

• Kinase/Antibody Mixture: Prepare a solution of the kinase and the Eu-labeled antibody in the assay buffer. Add this mixture to all wells containing the test compounds.

• Incubation: Allow the plate to incubate at room temperature for a specified period (e.g., 60 minutes) to allow the compounds to bind to the kinase.

• Tracer Addition: Prepare a solution of the fluorescent tracer in the assay buffer. Add this solution to all wells.

• Final Incubation: Incubate the plate for another period (e.g., 60 minutes) at room temperature, protected from light, to allow the binding to reach equilibrium.

• Data Acquisition: Read the plate on a fluorescence plate reader capable of time-resolved fluorescence resonance energy transfer (TR-FRET). Excite at ~340 nm and measure emission at both ~615 nm (Europium) and ~665 nm (Alexa Fluor 647).

• Data Analysis: Calculate the emission ratio (665 nm / 615 nm). Plot the emission ratio against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Future Perspectives

The 3-aminoindazole scaffold has unequivocally established itself as a privileged structure in the field of kinase inhibitor design. Its ability to effectively engage the kinase hinge region provides a solid foundation for developing potent and selective inhibitors. The successes of molecules like ABT-869 and the new generation of BCR-ABL inhibitors like AKE-72 underscore the power of structure-based design and scaffold-based drug discovery.[1][6] The true strength of this scaffold lies in its synthetic tractability and the multiple vectors for chemical modification (the C4, C5, C6, and N1/N2 positions), which allow for fine-tuning of the pharmacological profile. As our understanding of the kinome deepens and new resistance mechanisms emerge, the continued exploration and innovative derivatization of the 3-aminoindazole core will undoubtedly lead to the discovery of next-generation therapeutics for cancer and other diseases.

References

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• El-Damasy, A. K., Kim, H. J., Park, J. W., Nam, Y., Hur, W., Bang, E. K., & Keum, G. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2228515. [Link]

• Dai, Y., Hartandi, K., Ji, Z., Ahmed, A. A., Albert, D. H., Bauch, J. L., Bouska, J. J., Bousquet, P. F., Cunha, G. A., Glaser, K. B., Harris, C. M., Hickman, D., Guo, J., Li, J., Marcotte, P. A., Marsh, K. C., Moskey, M. D., Martin, R. L., Olson, A. M., … Michaelides, M. R. (2007). Discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-aminoindazole-based orally active multitargeted receptor tyrosine kinase inhibitor. Journal of Medicinal Chemistry, 50(7), 1584–1597. [Link]

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Charting the Course: A Technical Guide to the Preliminary Pharmacokinetic Profiling of 3-Amino-1H-indazol-4-ol

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

The indazole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives showing significant therapeutic potential.[1][2][3][4] 3-Amino-1H-indazol-4-ol is a novel investigational compound whose efficacy and safety profile remain to be fully elucidated. A critical component of this elucidation is a thorough understanding of its pharmacokinetic (PK) properties, which govern its absorption, distribution, metabolism, and excretion (ADME). This technical guide provides a comprehensive roadmap for the preliminary pharmacokinetic characterization of 3-Amino-1H-indazol-4-ol. It is designed to offer a strategic and methodologically sound approach for generating the essential data required to advance this promising molecule through the drug discovery and development pipeline. This document will detail the rationale behind experimental choices, provide step-by-step protocols for key in vitro and in vivo assays, and illustrate the expected data outputs and their interpretation.

Introduction: The Imperative of Early ADME Profiling

In modern drug discovery, the principle of "fail early, fail cheap" is paramount. A significant proportion of drug candidates fail in later stages of development due to suboptimal pharmacokinetic properties.[5][6] Therefore, a comprehensive assessment of a compound's ADME profile at the preclinical stage is not merely a regulatory requirement but a critical, data-driven strategy to de-risk a project.[5][7] For 3-Amino-1H-indazol-4-ol, understanding its preliminary pharmacokinetics will enable us to:

• Guide Medicinal Chemistry Efforts: Early ADME data can inform structural modifications to enhance desirable properties like oral bioavailability or metabolic stability.[5]

• Predict Human Pharmacokinetics: Data from preclinical species, combined with in vitro human-derived systems, allows for the initial prediction of how the drug will behave in humans.[8]

• Establish a Foundation for Efficacy and Toxicology Studies: A well-characterized PK profile is essential for designing meaningful in vivo efficacy and safety studies, ensuring that the observed effects are correlated with relevant drug exposure.[8][9]

This guide will outline a tiered approach to the pharmacokinetic profiling of 3-Amino-1H-indazol-4-ol, beginning with a suite of fundamental in vitro assays and progressing to a preliminary in vivo characterization.

Foundational In Vitro ADME Characterization

The initial phase of pharmacokinetic assessment for 3-Amino-1H-indazol-4-ol will involve a battery of in vitro assays. These assays are designed to be high-throughput and resource-efficient, providing crucial early insights into the compound's fundamental physicochemical and biochemical properties.[10][11]

Physicochemical Properties

The intrinsic physicochemical characteristics of a drug molecule are the bedrock of its pharmacokinetic behavior.

• Aqueous Solubility: A compound must be in solution to be absorbed. We will assess both kinetic and thermodynamic solubility to understand its dissolution behavior under physiological conditions.[10][11]

• Lipophilicity (LogD): The LogD at physiological pH (7.4) is a critical determinant of a compound's ability to permeate biological membranes, and it influences a wide range of ADME properties including absorption, distribution, and metabolic stability.[11]

In Vitro Absorption and Permeability

To predict the oral absorption of 3-Amino-1H-indazol-4-ol, we will employ cell-based permeability assays.

• Caco-2 Permeability Assay: The Caco-2 cell line, derived from human colorectal adenocarcinoma, forms a monolayer of polarized enterocytes that serves as a well-established in vitro model of the human intestinal epithelium. This assay will provide the apparent permeability coefficient (Papp), which is indicative of the rate of absorption across the intestinal wall.[7] It also allows for the determination of the efflux ratio, identifying whether the compound is a substrate for efflux transporters like P-glycoprotein (P-gp).[7]

In Vitro Metabolism and Stability

Understanding the metabolic fate of 3-Amino-1H-indazol-4-ol is crucial for predicting its half-life and potential for drug-drug interactions.

• Metabolic Stability in Liver Microsomes and Hepatocytes: The liver is the primary site of drug metabolism. We will assess the stability of the compound in human and rat liver microsomes to determine its intrinsic clearance by cytochrome P450 (CYP) enzymes.[7][11] Complementary studies in cryopreserved hepatocytes will provide a more complete picture of metabolic clearance, encompassing both Phase I and Phase II metabolic pathways.[7]

• Cytochrome P450 (CYP) Inhibition: This assay is critical for evaluating the potential of 3-Amino-1H-indazol-4-ol to cause drug-drug interactions. We will screen for inhibitory activity against the major human CYP isozymes (e.g., 1A2, 2C9, 2C19, 2D6, and 3A4).[7]

• Reaction Phenotyping: To identify which specific CYP enzymes are responsible for the metabolism of 3-Amino-1H-indazol-4-ol, we will use a panel of recombinant human CYP enzymes or CYP-selective chemical inhibitors in human liver microsomes.[7]

In Vitro Distribution

The distribution of a drug to its site of action and to other tissues is heavily influenced by its binding to plasma proteins.

• Plasma Protein Binding (PPB): Only the unbound fraction of a drug is pharmacologically active and available for metabolism and excretion. We will determine the extent of binding to human and rat plasma proteins using rapid equilibrium dialysis (RED), which is considered the gold standard for small molecules.[11]

• Blood-to-Plasma Ratio: This parameter indicates the extent to which a compound partitions into red blood cells.[10] It is important for accurately interpreting pharmacokinetic data and for understanding the overall distribution in the blood.

Experimental Protocols

Protocol 2.2.1: Caco-2 Permeability Assay

• Cell Culture: Caco-2 cells are seeded onto Transwell® inserts and cultured for 21-25 days to allow for differentiation and the formation of a confluent monolayer. The integrity of the monolayer is verified by measuring the transepithelial electrical resistance (TEER).

• Assay Procedure (A to B):

  • The cell monolayer is washed with pre-warmed Hank's Balanced Salt Solution (HBSS).

  • The test compound (3-Amino-1H-indazol-4-ol) is added to the apical (A) side of the monolayer.

  • Samples are collected from the basolateral (B) side at specified time points.

• Assay Procedure (B to A):

  • The test compound is added to the basolateral (B) side.

  • Samples are collected from the apical (A) side at specified time points.

• Sample Analysis: The concentration of the compound in the collected samples is quantified by LC-MS/MS.

• Data Analysis: The apparent permeability (Papp) in both directions is calculated, and the efflux ratio (Papp(B-A) / Papp(A-B)) is determined.

Data Presentation: Hypothetical In Vitro ADME Profile of 3-Amino-1H-indazol-4-ol

Parameter	Assay	Hypothetical Result	Interpretation
Solubility	Kinetic Solubility (pH 7.4)	> 150 µM	High solubility, unlikely to be a limiting factor for absorption.
Lipophilicity	LogD (pH 7.4)	2.1	Moderate lipophilicity, favorable for membrane permeability.
Permeability	Caco-2 Papp (A-B)	15 x 10⁻⁶ cm/s	High permeability, suggesting good potential for oral absorption.
Efflux	Caco-2 Efflux Ratio	1.2	Not a significant substrate for P-gp or other major efflux transporters.
Metabolic Stability	Human Liver Microsomes (t½)	45 min	Moderate metabolic stability, suggesting a potentially acceptable half-life.
Metabolic Stability	Human Hepatocytes (t½)	30 min	Moderate stability, confirming microsomal data and including Phase II metabolism.
CYP Inhibition	IC₅₀ vs. major CYPs	> 20 µM	Low potential for causing CYP-mediated drug-drug interactions.
Plasma Protein Binding	Human Plasma (% bound)	85%	Moderately bound, with a significant unbound fraction available for activity.
Distribution	Blood-to-Plasma Ratio	1.1	Even distribution between plasma and red blood cells.

Preliminary In Vivo Pharmacokinetic Characterization

Following the in vitro assessment, a preliminary in vivo pharmacokinetic study in a rodent species (typically the rat) is the logical next step.[8][9] This study will provide crucial information on how the compound behaves in a whole organism, integrating the various ADME processes.[8][12]

Study Design

A cassette dosing approach can be considered for initial screening to improve efficiency, but a discrete dosing study for 3-Amino-1H-indazol-4-ol is recommended for a clearer profile.[13] The study will involve two dose groups:

• Intravenous (IV) Administration: This allows for the determination of fundamental PK parameters such as clearance (CL), volume of distribution (Vd), and elimination half-life (t½), independent of absorption.[9]

• Oral (PO) Administration: This route is essential for assessing oral bioavailability (F), the maximum plasma concentration (Cmax), and the time to reach maximum concentration (Tmax).[9]

Key Pharmacokinetic Parameters to be Determined

The primary output of the in vivo study will be the plasma concentration-time profile of 3-Amino-1H-indazol-4-ol. From this profile, the following key parameters will be calculated:

• Clearance (CL): The volume of plasma cleared of the drug per unit of time.

• Volume of Distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

• Half-life (t½): The time required for the plasma concentration of the drug to be reduced by half.

• Area Under the Curve (AUC): The integral of the plasma concentration-time curve, representing the total drug exposure.

• Bioavailability (F%): The fraction of the orally administered dose that reaches systemic circulation.

Experimental Protocols

Protocol 3.1.1: Rat Pharmacokinetic Study

• Animal Model: Male Sprague-Dawley rats are used. For the IV group, cannulation of the jugular vein may be performed for serial blood sampling.

• Dose Formulation and Administration:

  • IV Group: 3-Amino-1H-indazol-4-ol is dissolved in a suitable vehicle (e.g., saline with a co-solvent) and administered as a bolus dose (e.g., 1 mg/kg) via the tail vein.

  • PO Group: The compound is formulated in an appropriate vehicle (e.g., 0.5% methylcellulose) and administered by oral gavage (e.g., 10 mg/kg).

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant.

• Plasma Preparation: Blood samples are centrifuged to separate the plasma.

• Bioanalysis: The concentration of 3-Amino-1H-indazol-4-ol in the plasma samples is determined using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: The plasma concentration-time data is analyzed using non-compartmental analysis with software such as WinNonlin to calculate the key PK parameters.

Visualization of Experimental Workflows and Logical Relationships

Diagram 1: In Vitro ADME Assessment Workflow

Caption: Workflow for the initial in vitro ADME assessment of 3-Amino-1H-indazol-4-ol.

Diagram 2: In Vivo Pharmacokinetic Study Logic

Caption: Logical flow of the in vivo pharmacokinetic study for 3-Amino-1H-indazol-4-ol.

Synthesis and Future Directions

The preliminary pharmacokinetic profile generated from these studies will be instrumental in the continued development of 3-Amino-1H-indazol-4-ol. Favorable results, such as good oral bioavailability, moderate clearance, and a low potential for drug-drug interactions, would provide strong justification for advancing the compound to more extensive preclinical development, including efficacy studies in relevant disease models and formal safety and toxicology assessments. Conversely, the identification of any pharmacokinetic liabilities at this early stage will allow for a timely and informed decision on whether to pursue chemical modifications or to redirect resources to more promising candidates. This structured and data-centric approach ensures that the development of 3-Amino-1H-indazol-4-ol is built on a solid scientific foundation.

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The Emergence of the 3-Amino-1H-Indazole Scaffold: A Technical Guide to its Therapeutic Potential in Modern Drug Discovery

Abstract

The 3-amino-1H-indazole core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its versatile biological activities. This technical guide provides an in-depth exploration of the therapeutic potential of 3-amino-1H-indazole derivatives, with a particular focus on their role as potent kinase inhibitors in oncology. We will dissect the key structural features that contribute to their mechanism of action, delve into the synthetic strategies for their generation, and present preclinical data that underscores their promise as next-generation therapeutics. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the unique properties of this important pharmacophore.

Introduction: The 3-Amino-1H-Indazole Core - A Versatile Hinge-Binding Motif

The pursuit of novel therapeutic agents with high efficacy and specificity is a central theme in modern drug discovery. Heterocyclic compounds, in particular, form the backbone of a vast number of approved drugs. Among these, the 3-amino-1H-indazole moiety has emerged as a particularly valuable scaffold. Its rigid bicyclic structure, coupled with the presence of a strategically positioned amino group, makes it an excellent "hinge-binding" template for inhibitors of various protein kinases.[1][2]

Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, most notably cancer. The ATP-binding site of kinases contains a "hinge" region that is crucial for nucleotide binding. The 3-aminoindazole core can form key hydrogen bond interactions with this hinge region, providing a strong anchor for the inhibitor molecule and contributing to its high binding affinity and selectivity. This guide will explore the therapeutic applications of derivatives built upon this core, with a conceptual focus on the potential contributions of substitutions at the 4-position, such as a hydroxyl group.

Mechanism of Action: Targeting Dysregulated Kinase Signaling

The primary mechanism by which 3-amino-1H-indazole derivatives exert their therapeutic effects is through the competitive inhibition of ATP binding to protein kinases. This inhibition disrupts the downstream signaling cascades that are essential for cancer cell proliferation, survival, and angiogenesis.

Inhibition of Receptor Tyrosine Kinases (RTKs)

A significant number of 3-aminoindazole derivatives have been developed as potent inhibitors of RTKs, including the Vascular Endothelial Growth Factor Receptor (VEGFR) and Platelet-Derived Growth Factor Receptor (PDGFR) families.[1] These kinases are critical mediators of angiogenesis, the process of new blood vessel formation that is essential for tumor growth and metastasis. By blocking the activity of VEGFR and PDGFR, these compounds can effectively starve tumors of their blood supply, leading to growth inhibition.[1]

One notable example is ABT-869, a 3-aminoindazole-based multitargeted RTK inhibitor.[1] By incorporating an N,N'-diaryl urea moiety at the C4-position of the 3-aminoindazole core, researchers generated a series of potent inhibitors of the VEGFR and PDGFR families.[1] ABT-869 has demonstrated significant tumor growth inhibition in multiple preclinical animal models and possesses favorable pharmacokinetic profiles.[1]

Caption: Inhibition of Receptor Tyrosine Kinase (RTK) Signaling by 3-Aminoindazole Derivatives.

Overcoming Drug Resistance: Pan-BCR-ABL Inhibition

The development of drug resistance is a major challenge in cancer therapy. The "gatekeeper" T315I mutation in the BCR-ABL kinase, for instance, confers resistance to imatinib, a first-line treatment for Chronic Myeloid Leukemia (CML). The 3-aminoindazole scaffold has proven instrumental in designing inhibitors that can overcome this resistance.

AKE-72 is a diarylamide 3-aminoindazole derivative that acts as a potent pan-BCR-ABL inhibitor, including the imatinib-resistant T315I mutant.[3] This compound exhibits remarkable anti-leukemic activity against cell lines expressing both wild-type and T315I mutant BCR-ABL.[3] The design of AKE-72 highlights the adaptability of the 3-aminoindazole core for developing next-generation inhibitors that can address clinically relevant resistance mechanisms.[3]

Preclinical Evidence and Therapeutic Applications

The therapeutic potential of 3-aminoindazole derivatives is supported by a growing body of preclinical evidence. In vitro studies have consistently demonstrated their potent antiproliferative activity against a wide range of human cancer cell lines.

Compound Class	Target Cancer Types	Key Findings	Reference
N-phenyl-1H-indazole-1-carboxamides	Leukemia, Non-small cell lung, Colon, CNS, Melanoma, Ovarian, Renal, Prostate, Breast	Broad-spectrum antiproliferative activity; induces G0-G1 cell cycle arrest.	[4][5]
Di-aryl urea 3-aminoindazoles (e.g., ABT-869)	Solid tumors (e.g., fibrosarcoma)	Potent inhibition of VEGFR and PDGFR families; significant tumor growth inhibition in xenograft models.	[1]
Diarylamide 3-aminoindazoles (e.g., AKE-72)	Chronic Myeloid Leukemia (CML)	Potent inhibition of wild-type and T315I mutant BCR-ABL; strong anti-leukemic activity.	[3]

Beyond oncology, the 3-aminoindazole scaffold has shown promise in other therapeutic areas. For example, derivatives have been investigated as TRPV1 antagonists for the treatment of pain.[6]

Synthetic Chemistry and Lead Optimization

The synthesis of 3-amino-1H-indazole and its derivatives is well-established, allowing for extensive structure-activity relationship (SAR) studies and lead optimization. A common synthetic route to the 3-aminoindazole core involves the cyclization of appropriately substituted benzonitriles with hydrazine.[2]

Caption: Generalized Synthetic Workflow for 3-Aminoindazole Derivatives.

Further modifications at various positions of the indazole ring and the amino group have allowed for the fine-tuning of potency, selectivity, and pharmacokinetic properties. For instance, Suzuki coupling reactions have been employed to introduce diverse aryl or heteroaryl groups at different positions of the indazole core, leading to the discovery of compounds with enhanced biological activity.[2]

Experimental Protocols

General Procedure for the Synthesis of 3-Amino-1H-Indazole Derivatives

The following is a representative, generalized protocol for the synthesis of a 3-amino-1H-indazole core, which can then be further modified.

• Reaction Setup: To a solution of a substituted 2-fluorobenzonitrile in a suitable solvent (e.g., ethanol, 1,4-dioxane), add hydrazine hydrate.

• Reaction Conditions: The reaction mixture is typically heated to reflux for a specified period (e.g., 20 minutes to several hours), with reaction progress monitored by an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[2]

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is isolated. This may involve precipitation followed by filtration, or extraction with an organic solvent. The crude product is then purified, typically by recrystallization or column chromatography, to yield the desired 3-amino-1H-indazole derivative.

In Vitro Antiproliferative Assay (MTT Assay)

The antiproliferative activity of synthesized compounds is commonly evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with serial dilutions of the test compounds for a specified duration (e.g., 48-72 hours). A vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent) are included.

• MTT Addition: Following the treatment period, MTT solution is added to each well, and the plates are incubated to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization and Absorbance Reading: The formazan crystals are solubilized with a suitable solvent (e.g., DMSO, isopropanol), and the absorbance is measured at a specific wavelength using a microplate reader.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability, and the IC50 (the concentration of the compound that inhibits cell growth by 50%) is determined.[2]

Future Directions and Conclusion

The 3-amino-1H-indazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. Future research will likely focus on:

• Expanding the Target Space: While kinase inhibition is a major application, exploring the potential of 3-aminoindazole derivatives against other target classes is a promising avenue.

• Improving Drug-like Properties: Further optimization of pharmacokinetic and pharmacodynamic properties will be crucial for translating preclinical findings into clinical success.

• Combinatorial Therapies: Investigating the synergistic effects of 3-aminoindazole-based inhibitors with other anticancer agents could lead to more effective and durable treatment responses.

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• El-Damasy, A. K., et al. (2023). Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2228515. [Link]

• Shukla, S., et al. (2007). Discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-aminoindazole-based orally active multitargeted receptor tyrosine kinase inhibitor. Journal of Medicinal Chemistry, 50(7), 1584-97. [Link]

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• Coluccia, A., et al. (2008). Synthesis and antiproliferative activity of 3-amino-N-phenyl-1H-indazole-1-carboxamides. Bioorganic & Medicinal Chemistry Letters, 18(15), 4348-51. [Link]

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Protocols & Analytical Methods

3-Amino-1H-indazol-4-ol synthesis protocol for laboratory scale

An Application Note for the Laboratory-Scale Synthesis of 3-Amino-1H-indazol-4-ol

Abstract

This document provides a comprehensive guide for the laboratory-scale synthesis of 3-Amino-1H-indazol-4-ol, a key heterocyclic building block in medicinal chemistry. The indazole scaffold is a privileged structure in drug discovery, notably in the development of potent kinase inhibitors for oncology.[1][2][3] This protocol details a robust and accessible synthetic route via the hydrazine-mediated cyclization of 2-amino-3-hydroxybenzonitrile. The narrative emphasizes the underlying chemical principles, critical safety precautions for handling hazardous reagents, a detailed step-by-step experimental procedure, and methods for analytical characterization of the final product. This guide is intended for researchers and scientists in synthetic chemistry and drug development.

Scientific Principle and Synthesis Strategy

The synthesis of the 3-aminoindazole core is most effectively achieved through the cyclization of an appropriately substituted ortho-aminobenzonitrile with hydrazine.[4] This established transformation is a reliable method for constructing the indazole ring system.

The reaction mechanism proceeds via two key steps:

• Nucleophilic Attack: Hydrazine, acting as a potent binucleophile, attacks the electrophilic carbon of the nitrile group in the 2-amino-3-hydroxybenzonitrile starting material.

• Intramolecular Cyclization: Following the initial addition, an intramolecular condensation occurs between the terminal nitrogen of the hydrazine adduct and the ortho-amino group, leading to the formation of the five-membered pyrazole ring fused to the benzene ring. Subsequent tautomerization yields the stable aromatic 3-amino-1H-indazole system.

This strategy is advantageous for a laboratory setting due to its operational simplicity and the commercial availability of the required precursors. The choice of solvent and temperature is critical for ensuring reaction efficiency and minimizing side-product formation.

Critical Safety Precautions: Handling Hydrazine Hydrate

WARNING: Hydrazine hydrate is a highly hazardous substance and must be handled with extreme caution in a controlled laboratory environment.

• Toxicity and Corrosivity: Hydrazine hydrate is fatal if inhaled, toxic if swallowed or in contact with skin, and causes severe skin burns and eye damage.[5][6] It is also a suspected human carcinogen and a sensitizer.[7]

• Handling Procedures: All manipulations must be performed within a certified chemical fume hood.[7] Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical splash goggles, a face shield, and heavy-duty chemical-resistant gloves (nitrile gloves are a minimum requirement).[7][8]

• Storage: Store hydrazine hydrate in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, ignition sources, and incompatible materials like oxidizing agents and acids.[5][8]

• Spill & Disposal: In case of a spill, evacuate the area. Absorb small spills with an inert material (e.g., sand or vermiculite) and place it in a sealed container for hazardous waste disposal.[9] Do not flush into the sewer system.[6] All hydrazine-containing waste must be collected and disposed of as hazardous waste according to institutional and local regulations.[5]

Materials and Equipment

Reagents & Chemicals

Reagent	MW ( g/mol )	Molarity/Conc.	Amount	Moles (mmol)	Eq.	Supplier
2-Amino-3-hydroxybenzonitrile	134.14	>97%	5.00 g	37.27	1.0	Sigma-Aldrich
Hydrazine Hydrate	50.06	~55% (w/w)	7.25 mL	74.54	2.0	Thermo Fisher
n-Butanol	74.12	Reagent Grade	100 mL	-	-	VWR
Deionized Water	18.02	-	As needed	-	-	-
Ethyl Acetate	88.11	Reagent Grade	As needed	-	-	VWR
Hexanes	-	Reagent Grade	As needed	-	-	VWR

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Nitrogen/Argon inlet

• Glass funnel and filter paper

• Büchner funnel and flask

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates (silica gel 60 F254)

• Standard laboratory glassware

• NMR Spectrometer, Mass Spectrometer, Melting Point Apparatus

Experimental Protocol

Reaction Setup and Synthesis

• Assembly: Assemble the 250 mL three-neck round-bottom flask with a magnetic stir bar, reflux condenser, and a nitrogen inlet. Ensure all glassware is dry.

• Reagent Addition: Under a nitrogen atmosphere, charge the flask with 2-amino-3-hydroxybenzonitrile (5.00 g, 37.27 mmol) and n-butanol (100 mL).

• Hydrazine Addition: While stirring, carefully add hydrazine hydrate (~55%, 7.25 mL, 74.54 mmol) to the suspension at room temperature using a syringe.

• Heating: Heat the reaction mixture to reflux (approx. 118 °C) using a heating mantle. Maintain a gentle reflux for 12-18 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC (e.g., using a 1:1 Ethyl Acetate:Hexanes mobile phase). The starting material should be consumed, and a new, more polar spot corresponding to the product should appear.

Work-up and Product Isolation

• Cooling: After the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

• Precipitation: Further cool the flask in an ice-water bath for 1 hour to maximize the precipitation of the product.

• Filtration: Collect the resulting solid precipitate by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake sequentially with a small amount of cold n-butanol followed by cold deionized water to remove residual hydrazine and other impurities.

• Drying: Dry the collected solid under vacuum to yield the crude 3-Amino-1H-indazol-4-ol.

Purification

• Recrystallization: The crude product can be further purified by recrystallization. A suitable solvent system is typically an ethanol/water or methanol/water mixture.

• Procedure: Dissolve the crude solid in a minimum amount of hot solvent. Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

• Final Collection: Collect the purified crystals by vacuum filtration, wash with a minimal amount of cold solvent, and dry under vacuum to a constant weight.

Characterization and Expected Results

• Appearance: The final product should be an off-white to light brown solid.

• Yield: The expected yield is typically in the range of 75-90%.

• Melting Point: The melting point should be sharp. For 3-Amino-1H-indazole, the reported melting point is 150-153 °C; the hydroxyl group at the 4-position will alter this value, which should be determined experimentally.[10]

• ¹H NMR (400 MHz, DMSO-d₆): The spectrum should show characteristic peaks for the aromatic protons on the indazole ring, a broad singlet for the -NH₂ protons, and singlets for the -OH and indazole N-H protons. The exact chemical shifts should be determined and compared against reference data if available.[11]

• ¹³C NMR (101 MHz, DMSO-d₆): The spectrum will show distinct signals for the carbon atoms of the fused ring system.

• Mass Spectrometry (ESI+): The mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z = 150.15.

Workflow Visualization

Caption: Synthetic workflow for 3-Amino-1H-indazol-4-ol.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction; Product loss during work-up or purification.	Extend reaction time and monitor closely by TLC. Ensure proper cooling to maximize precipitation. Use minimal solvent for recrystallization.
Impure Product	Incomplete removal of starting material or hydrazine; Formation of side products.	Ensure 2 equivalents of hydrazine are used. Enhance washing steps. Optimize recrystallization solvent system for better impurity rejection.
Reaction Stalls	Insufficient temperature; Poor quality of reagents.	Verify heating mantle temperature. Use fresh, high-purity hydrazine hydrate and dry solvent.

References

• Vertex AI Search, based on Hydrazine hydrate - SAFETY D
• Vertex AI Search, based on Hydrazine hydrate, 55% (Hydrazine, 35%)
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• Abdel-Magid, A. F., et al. "Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant." Journal of Enzyme Inhibition and Medicinal Chemistry, 2023. (URL: [Link])

• Vertex AI Search, based on Methyl 3-amino-1H-indazole-4-carboxyl
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• Vertex AI Search, based on Application Note and Protocol: Spectroscopic Characterization of 3-amino-1-methyl-1H-indazol-6-ol - Benchchem. (URL: )
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• Cui, J. R., et al. "Discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-aminoindazole-based orally active multitargeted receptor tyrosine kinase inhibitor." Journal of Medicinal Chemistry, 2007. (URL: [Link])

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Application Notes and Protocols for the Analytical Purity Assessment of 3-Amino-1H-indazol-4-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: A Strategic Approach to Purity Assessment

3-Amino-1H-indazol-4-ol is a heterocyclic compound of significant interest in pharmaceutical research and development, often serving as a key building block in the synthesis of bioactive molecules.[1] The purity of this intermediate is paramount, as even trace impurities can impact the safety, efficacy, and stability of the final active pharmaceutical ingredient (API). This document provides a comprehensive guide to the analytical methods for assessing the purity of 3-Amino-1H-indazol-4-ol, moving beyond a simple recitation of protocols to explain the underlying scientific principles and rationale for each experimental choice. Our approach is grounded in the principles of analytical quality by design (AQbD), ensuring that the developed methods are robust, reliable, and fit for purpose.

I. Understanding the Analyte: Physicochemical Properties and Potential Impurities

A thorough understanding of the analyte's properties is the foundation of any robust analytical method. 3-Amino-1H-indazol-4-ol is a polar, aromatic amine with both acidic (hydroxyl group) and basic (amino and indazole nitrogen) functionalities. These characteristics dictate its solubility, chromatographic behavior, and potential degradation pathways.

Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Implication for Analysis
Molecular Formula	C₇H₇N₃O	---
Molecular Weight	149.15 g/mol	Relevant for mass spectrometry.
Appearance	Likely a pale cream to brown or pink crystalline solid.[2]	Visual inspection can be a preliminary purity indicator.
Solubility	Expected to be slightly soluble in polar organic solvents like methanol and DMSO, and sparingly soluble in water.[3]	Influences sample and mobile phase preparation.
pKa	Multiple pKa values due to the amino, hydroxyl, and indazole groups. The amino group will be basic, and the hydroxyl and indazole NH will be acidic.	Critical for developing robust HPLC methods, as pH will control the ionization state and retention.
UV Absorbance	The indazole ring system is a chromophore, expecting strong UV absorbance.	UV detection is a suitable and sensitive method for HPLC analysis.

Potential Impurities: A Synthesis-Based Perspective

The impurity profile of 3-Amino-1H-indazol-4-ol is intrinsically linked to its synthetic route. A common pathway to substituted amino-indazoles involves the cyclization of an appropriately substituted o-fluorobenzonitrile with hydrazine.[1]

A plausible synthesis for 3-Amino-1H-indazol-4-ol could start from 2-fluoro-6-hydroxybenzonitrile.

Figure 1: Plausible synthesis of 3-Amino-1H-indazol-4-ol.

Based on this, potential impurities can be categorized as:

• Starting Materials: Unreacted 2-fluoro-6-hydroxybenzonitrile.

• Reagents: Residual hydrazine.

• Intermediates: Incompletely cyclized intermediates.

• By-products:

  • Positional Isomers: Formation of other amino-hydroxy-indazole isomers (e.g., 3-Amino-1H-indazol-7-ol) if the starting material is not regiochemically pure or if the cyclization is not perfectly selective.

  • Oxidation Products: The hydroxyl and amino groups are susceptible to oxidation, especially in the presence of residual reagents or exposure to air and light.

  • Polymers: Self-condensation or reaction with reactive intermediates.

• Degradation Products: Arising from instability under specific conditions (acid, base, heat, light, oxidation). Forced degradation studies are essential to identify these.[4][5]

II. Chromatographic Methods for Purity Assessment

Chromatography is the cornerstone of purity analysis, offering the high resolving power necessary to separate the main component from its impurities.

A. High-Performance Liquid Chromatography (HPLC): The Workhorse Technique

Reverse-phase HPLC (RP-HPLC) is the method of choice for polar compounds like 3-Amino-1H-indazol-4-ol.

The presence of both acidic and basic functional groups makes the choice of mobile phase pH critical. At a low pH (e.g., below the pKa of the amino group), the amine will be protonated, leading to better peak shape and retention on a C18 column. The hydroxyl group's ionization will be suppressed. A photodiode array (PDA) detector is highly recommended for assessing peak purity and gaining spectral information about unknown impurities.

Objective: To develop a stability-indicating RP-HPLC method for the quantification of 3-Amino-1H-indazol-4-ol and its related impurities.

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and PDA detector.

• Data acquisition and processing software (e.g., Chromeleon™, Empower™).

Chromatographic Conditions (Starting Point):

Parameter	Recommended Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and resolution for polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Low pH to ensure protonation of the basic amino group, leading to good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with good UV transparency.
Gradient Elution	5% to 95% B over 30 minutes	A gradient is necessary to elute both polar and potentially less polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Controlled temperature ensures reproducible retention times.
Injection Volume	10 µL	Adjust based on sample concentration and detector sensitivity.
Detection	PDA at 254 nm (or optimal wavelength)	Allows for sensitive detection of the analyte and impurities, and peak purity analysis.

Sample Preparation:

• Accurately weigh approximately 10 mg of 3-Amino-1H-indazol-4-ol.

• Dissolve in a suitable diluent (e.g., a mixture of Mobile Phase A and B, or methanol).

• Dilute to a final concentration of approximately 0.1 mg/mL.

• Filter through a 0.45 µm syringe filter before injection.

Method Validation:

The method must be validated according to ICH guidelines (Q2(R1)) for specificity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Figure 2: General workflow for HPLC purity analysis.

B. Gas Chromatography (GC): For Volatile Impurities

GC is particularly useful for identifying and quantifying volatile or semi-volatile impurities, such as residual solvents or certain starting materials and by-products, especially when coupled with a mass spectrometer (GC-MS).

Due to the polar nature and low volatility of 3-Amino-1H-indazol-4-ol, derivatization is often necessary to improve its chromatographic properties for GC analysis. Silylation is a common derivatization technique for compounds with active hydrogens (hydroxyl and amino groups).[6]

Objective: To identify and quantify volatile and semi-volatile impurities.

Instrumentation:

• GC system with a split/splitless injector and a mass selective detector (MSD).

• Capillary column suitable for polar compounds.

Derivatization (Silylation):

• Accurately weigh about 1 mg of the sample into a vial.

• Add 100 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS).

• Add 100 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Cap the vial tightly and heat at 60-70 °C for 30 minutes.

• Cool to room temperature before injection.

GC-MS Conditions:

Parameter	Recommended Condition	Rationale
Column	DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm)	A robust, general-purpose column suitable for a wide range of compounds.
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Inert carrier gas compatible with MS detection.
Injector Temperature	250 °C	Ensures complete volatilization of the derivatized analytes.
Oven Program	100 °C (hold 2 min), ramp to 280 °C at 10 °C/min, hold 5 min	A temperature program to separate compounds with a range of boiling points.
MS Transfer Line Temp	280 °C	Prevents condensation of analytes.
Ion Source Temperature	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	Provides reproducible fragmentation patterns for library matching.
Scan Range	m/z 40-500	Covers the expected mass range of the derivatized analyte and impurities.

C. Thin-Layer Chromatography (TLC): A Rapid Screening Tool

TLC is an invaluable technique for rapid, qualitative monitoring of reaction progress and for preliminary screening of impurity profiles.[7]

Objective: To quickly assess the presence of impurities and determine appropriate solvent systems for column chromatography.

Materials:

• Silica gel 60 F₂₅₄ TLC plates.

• Developing chamber.

• Capillary spotters.

• UV lamp (254 nm and 366 nm).

Procedure:

• Plate Preparation: Using a pencil, lightly draw an origin line about 1 cm from the bottom of the TLC plate.

• Sample Application: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol). Spot a small amount onto the origin line using a capillary tube.

• Development: Place the plate in a developing chamber containing the chosen solvent system. The solvent level should be below the origin line.

• Visualization: After the solvent front has moved up the plate, remove it, mark the solvent front, and dry. Visualize the spots under a UV lamp.

Recommended Solvent Systems:

The polarity of the solvent system can be adjusted to achieve optimal separation (Rf values between 0.2 and 0.8).

Solvent System (v/v)	Polarity	Suitable for
Ethyl Acetate / Hexane (1:1)	Medium	General screening.
Dichloromethane / Methanol (9:1)	Medium-High	More polar compounds.
Ethyl Acetate / Methanol / Triethylamine (90:10:1)	High (Basic)	Improves spot shape for basic compounds like amines.

III. Spectroscopic and Thermal Methods

A. Structural Elucidation and Identification

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the structural confirmation of 3-Amino-1H-indazol-4-ol and for the identification of impurities if they are present in sufficient quantities.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, which is crucial for confirming the elemental composition of the main component and its impurities.

B. Thermal Analysis: Assessing Solid-State Properties

Thermal analysis provides information about the physical properties and stability of the solid form of 3-Amino-1H-indazol-4-ol.[8][9]

• Differential Scanning Calorimetry (DSC): DSC is used to determine the melting point, assess crystallinity, and detect polymorphic transitions. A sharp melting endotherm is indicative of a highly pure crystalline material.[10]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It is used to determine the presence of residual solvents or water and to assess thermal stability.[10]

Typical Thermal Analysis Protocol:

Parameter	DSC	TGA
Sample Size	2-5 mg	5-10 mg
Heating Rate	10 °C/min	10 °C/min
Atmosphere	Nitrogen (50 mL/min)	Nitrogen (50 mL/min)
Temperature Range	25 °C to 300 °C (or above melting point)	25 °C to 500 °C
Crucible	Aluminum (crimped lid)	Alumina or Platinum

IV. Chiral Purity Assessment

If the synthesis of 3-Amino-1H-indazol-4-ol involves chiral reagents or catalysts, or if it is intended for use in the synthesis of a single enantiomer drug, then an assessment of its chiral purity is necessary.

Chiral HPLC

Chiral HPLC is the most common method for separating enantiomers. Polysaccharide-based chiral stationary phases (CSPs) are often effective for a wide range of compounds.[8][11]

Starting Conditions for Chiral HPLC:

Parameter	Recommended Condition
Column	Chiralpak® IB or similar cellulose-based CSP
Mobile Phase	Hexane / Ethanol with a basic additive (e.g., diethylamine) or a polar organic mobile phase (e.g., acetonitrile/methanol/water with a buffer).
Flow Rate	0.5 - 1.0 mL/min
Detection	UV at an appropriate wavelength.

Method development will involve screening different CSPs and mobile phase compositions to achieve baseline separation of the enantiomers.

V. Forced Degradation Studies

Forced degradation studies are critical for developing a stability-indicating method.[4][5] The sample is subjected to stress conditions to induce degradation.

Figure 3: Workflow for forced degradation studies.

The goal is to achieve 5-20% degradation of the active substance. The developed HPLC method is then used to demonstrate that the degradation products are resolved from the main peak and from each other.

Conclusion

The purity assessment of 3-Amino-1H-indazol-4-ol requires a multi-faceted analytical approach. By combining high-resolution chromatographic techniques with spectroscopic and thermal analysis, a comprehensive understanding of the purity profile can be achieved. The protocols and rationales provided in this guide serve as a robust starting point for researchers, scientists, and drug development professionals to develop and validate analytical methods that ensure the quality and consistency of this important pharmaceutical intermediate.

References

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• Torontech. (2025, October 22). DSC vs TGA: A Complete Guide to the Difference. Retrieved from [Link]

• RSC Publishing. (n.d.). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods. Retrieved from [Link]

• PubMed. (n.d.). Analysis of nonpolar heterocyclic amines in cooked foods and meat extracts using gas chromatography-mass spectrometry. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of heterocyclic aromatic amines in foods by gas chromatography–mass spectrometry as their tert.-butyldimethylsilyl derivatives. Retrieved from [Link]

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• Semantic Scholar. (2001, August 1). Enantiomeric resolution of some imidazole antifungal agents on chiralpak WH chiral stationary phase using HPLC. Retrieved from [Link]

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• ScienceDirect. (2021, December 15). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). Design, synthesis, and biological evaluation of novel N-(1H-indazol-6-yl)benzenesulfonamide derivatives as potent PLK4 inhibitors. Retrieved from [Link]

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Application Note: A Robust, Optimized RP-HPLC Method for the Quantitative Analysis of 3-Amino-1H-indazol-4-ol

Abstract

This application note presents a detailed, robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 3-Amino-1H-indazol-4-ol. This compound, featuring a polar indazole core with both amino and hydroxyl functional groups, presents unique challenges for chromatographic retention and peak symmetry. This guide elucidates a systematic approach to method development, beginning with an analysis of the analyte's physicochemical properties and culminating in a validated protocol suitable for quality control, stability testing, and research applications. We address critical factors such as stationary phase selection to prevent phase collapse, mobile phase pH control to manage ionization, and optimization of detection parameters. The resulting method demonstrates excellent peak shape, resolution, and reproducibility, providing a reliable analytical solution for researchers and drug development professionals.

Introduction & Analyte Characterization

3-Amino-1H-indazol-4-ol is a heterocyclic aromatic compound. Substituted indazoles are crucial scaffolds in medicinal chemistry, with many derivatives showing significant biological activity, including use as kinase inhibitors in oncology.[1][2] Accurate and reliable quantification of such intermediates is paramount during drug discovery and development.

The analytical challenge for this molecule stems from its combination of an aromatic system with highly polar functional groups: a basic amino group (-NH2) and a weakly acidic hydroxyl group (-OH).

• Structure:

  Figure 1: Chemical Structure of 3-Amino-1H-indazol-4-ol

• Physicochemical Properties (Estimated):

  • pKa: The presence of the basic amino group (estimated pKa ~3-4) and the acidic hydroxyl group (estimated pKa ~9-10) makes the molecule's overall charge highly dependent on pH. Controlling the mobile phase pH is therefore critical to ensure a consistent ionization state, which directly impacts retention time and peak shape.

  • LogP: The molecule is predicted to have a low LogP value, indicating high polarity and hydrophilicity. This property suggests that retention on a traditional C18 column could be problematic, especially with highly aqueous mobile phases.

  • UV Absorbance: The conjugated aromatic indazole ring system confers strong UV absorbance, making UV detection a suitable and sensitive choice for quantification. A preliminary UV scan is recommended to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity.

HPLC Method Development Strategy

The development of a robust HPLC method requires a logical, multi-step approach. The strategy employed here is designed to systematically optimize chromatographic conditions to achieve the desired separation goals: adequate retention, high efficiency (narrow peaks), and excellent peak symmetry.

The workflow for this method development is illustrated below.

Caption: A logical workflow for HPLC method development.

Rationale for Stationary Phase Selection

Due to the high polarity of 3-Amino-1H-indazol-4-ol, using a standard C18 column with a high percentage of aqueous mobile phase (>95%) risks a phenomenon known as "phase collapse" or "pore dewetting".[3][4] This occurs when the hydrophobic alkyl chains of the stationary phase fold upon themselves in the highly aqueous environment, leading to a dramatic loss of retention and reproducibility.

To mitigate this, an aqueous-stable C18 column is the recommended choice. These columns incorporate modifications, such as polar-embedded or polar-endcapping groups, that maintain the hydration of the stationary phase and ensure stable retention times even under 100% aqueous conditions.

Rationale for Mobile Phase Selection

• Organic Modifier: Acetonitrile (ACN) is selected over methanol (MeOH) as the primary organic modifier. ACN typically provides better peak shapes for basic compounds, has a lower UV cutoff, and its lower viscosity results in lower backpressure.

• Aqueous Phase and pH Control: To ensure consistent protonation of the basic amino group and minimize undesirable interactions with residual silanols on the silica backbone, the mobile phase should be maintained at a low pH. A pH of 2.5-3.5 is ideal. This is achieved by adding an acidifier to the aqueous component.

  • 0.1% Formic Acid: Suitable for LC-MS compatibility and provides sufficient acidity.

  • 0.1% Orthophosphoric Acid: A stronger acid that offers excellent buffering capacity and often yields sharper peaks for amine-containing compounds in UV-based methods.[5][6]

Detailed Experimental Protocol

This section provides a complete, step-by-step protocol for the analysis of 3-Amino-1H-indazol-4-ol.

Equipment and Materials

• HPLC System: An HPLC or UPLC system equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a UV/PDA detector.

• Column: Aqueous-stable C18, 4.6 x 150 mm, 3.5 µm particle size (e.g., Waters XBridge C18, Agilent ZORBAX Extend-C18, or equivalent).

• Reagents:

  • Acetonitrile (HPLC or MS grade)

  • Water (HPLC grade or Milli-Q)

  • Orthophosphoric Acid (85%, analytical grade)

  • 3-Amino-1H-indazol-4-ol reference standard

• Glassware & Consumables: Volumetric flasks, autosampler vials, 0.45 µm solvent filters.

Preparation of Solutions

• Mobile Phase A (Aqueous): To 990 mL of HPLC-grade water, add 1.0 mL of 85% orthophosphoric acid. Mix thoroughly and degas via sonication or vacuum filtration.

• Mobile Phase B (Organic): Acetonitrile.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 10 mg of 3-Amino-1H-indazol-4-ol reference standard and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 mixture of Mobile Phase A and Mobile Phase B (or a suitable diluent like methanol).

• Working Standard Solution (50 µg/mL): Pipette 1.0 mL of the Standard Stock Solution into a 20 mL volumetric flask and dilute to volume with the 50:50 diluent.

Chromatographic Conditions

All quantitative data and operating parameters are summarized in the table below.

Parameter	Recommended Condition
Column	Aqueous-Stable C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% (v/v) Orthophosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	Time (min)
0.0
10.0
12.0
14.0
14.1
18.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	λmax (e.g., 230 nm, to be determined from PDA scan)
Injection Volume	10 µL
Run Time	18 minutes (including re-equilibration)

System Suitability Testing (SST)

Before sample analysis, the system's performance must be verified. This is achieved by making five replicate injections of the Working Standard Solution (50 µg/mL) and evaluating the following parameters.

SST Parameter	Acceptance Criteria
Tailing Factor (T)	0.8 ≤ T ≤ 1.5
Theoretical Plates (N)	> 2000
Retention Time %RSD	≤ 1.0%
Peak Area %RSD	≤ 2.0%

These criteria ensure that the chromatographic system is operating with sufficient precision, efficiency, and peak symmetry for reliable quantification.[7]

Method Validation & Troubleshooting

While a full validation is beyond the scope of this note, the developed method is designed to be readily validated according to ICH guidelines. Key parameters to assess would include:

• Specificity: Ensure no interference from placebo or degradation products.

• Linearity: Assess the method's response across a range of concentrations.

• Accuracy & Precision: Determine the closeness of results to the true value and the degree of scatter between measurements.

• Robustness: Evaluate the effect of small, deliberate changes in method parameters (e.g., pH, column temperature, flow rate).

Common Troubleshooting Scenarios

Issue	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing)	Secondary interactions with silanols; pH drift.	Ensure mobile phase pH is correctly prepared and stable. A lower pH (e.g., 2.5) may improve shape.
Shifting Retention Times	Inadequate column equilibration; temperature fluctuations.	Ensure the column is equilibrated for at least 10 column volumes. Verify column oven stability.
Low Sensitivity	Incorrect detection wavelength; poor dissolution.	Perform a PDA scan to confirm λmax. Ensure the sample is fully dissolved in the diluent.
High Backpressure	Column or frit blockage; mobile phase precipitation.	Filter all solvents and samples. If pressure remains high, reverse-flush the column (if permitted by manufacturer).

Conclusion

This application note provides a comprehensive and scientifically grounded RP-HPLC method for the analysis of 3-Amino-1H-indazol-4-ol. By carefully considering the analyte's polar nature and selecting an appropriate aqueous-stable stationary phase and a pH-controlled mobile phase, the described protocol delivers excellent chromatographic performance. The inclusion of system suitability criteria and troubleshooting guidance ensures that the method can be implemented reliably in a variety of laboratory settings, serving as a critical tool for quality assessment in pharmaceutical research and development.

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Application Notes and Protocols for the Use of 3-Amino-1H-indazol-4-ol in Cell-Based Kinase Assays

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The 3-amino-1H-indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a privileged structure for the development of potent kinase inhibitors.[1] This application note provides a comprehensive guide to the use of a specific derivative, 3-Amino-1H-indazol-4-ol, in cell-based kinase assays. We will delve into the mechanistic rationale for its use, provide detailed, validated protocols for its application in a luminescence-based kinase assay, and offer insights into data interpretation and troubleshooting. This document is intended to empower researchers to effectively integrate this compound into their kinase inhibitor screening and profiling workflows.

Introduction: The Significance of the 3-Amino-1H-indazole Scaffold in Kinase Inhibition

Protein kinases play a pivotal role in regulating a vast array of cellular processes, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[2] Consequently, the development of small molecule kinase inhibitors has been a major focus of drug discovery efforts. The 3-amino-1H-indazole core has emerged as a highly effective "hinge-binding" template for these inhibitors.[1][3] This structural motif is adept at forming key hydrogen bond interactions with the hinge region of the ATP-binding pocket of many kinases, a critical interaction for potent and selective inhibition.

Derivatives of 3-amino-1H-indazole have been successfully developed into potent inhibitors of a range of kinases, including Receptor Tyrosine Kinases (RTKs) like VEGFR and PDGFR, as well as non-receptor tyrosine kinases such as BCR-ABL.[3][4][5][6] The versatility of this scaffold allows for chemical modifications at various positions to optimize potency, selectivity, and pharmacokinetic properties. The addition of a hydroxyl group at the 4-position, yielding 3-Amino-1H-indazol-4-ol, presents a unique derivative for investigation in kinase inhibition studies.

While specific data on 3-Amino-1H-indazol-4-ol is emerging, its structural similarity to well-characterized pan-kinase inhibitors suggests it likely functions as an ATP-competitive inhibitor. This mode of action makes it a valuable tool for interrogating a wide range of kinase targets in cell-based environments.

Principle of the Cell-Based Kinase Assay: A Luminescence-Based Approach

To evaluate the inhibitory potential of 3-Amino-1H-indazol-4-ol within a cellular context, a robust and sensitive assay is required. Cell-based assays are crucial as they provide a more physiologically relevant environment compared to purely biochemical assays, accounting for factors like cell permeability and metabolism.[7][8]

Luminescence-based kinase assays, such as the ADP-Glo™ Kinase Assay, are particularly well-suited for high-throughput screening and inhibitor profiling.[2][9] The underlying principle of this assay is the quantification of ADP produced by the kinase reaction. As a kinase transfers a phosphate group from ATP to its substrate, ADP is generated. The amount of ADP produced is directly proportional to the kinase activity.

The ADP-Glo™ assay is a two-step process:

• Kinase Reaction & ATP Depletion: The kinase reaction is allowed to proceed in the presence of the substrate, ATP, and the test inhibitor (3-Amino-1H-indazol-4-ol). After a defined incubation period, an "ADP-Glo™ Reagent" is added to terminate the kinase reaction and deplete any remaining ATP.

• ADP to ATP Conversion & Luminescence Detection: A "Kinase Detection Reagent" is then added. This reagent contains enzymes that convert the ADP generated in the first step back into ATP. This newly synthesized ATP then acts as a substrate for a luciferase enzyme, which generates a luminescent signal.

Crucially, the intensity of the luminescent signal is directly proportional to the amount of ADP produced, and therefore, to the kinase activity.[10] When an effective inhibitor like 3-Amino-1H-indazol-4-ol is present, kinase activity is reduced, leading to lower ADP production and a corresponding decrease in the luminescent signal.

Caption: Workflow of a luminescence-based kinase assay.

Detailed Protocol: Cell-Based Kinase Assay Using 3-Amino-1H-indazol-4-ol

This protocol is a general guideline and should be optimized for the specific kinase target and cell line being used.

Materials and Reagents

• Cell Line: A cell line endogenously expressing the kinase of interest or engineered to overexpress it.

• Cell Culture Medium: Appropriate for the chosen cell line.

• 3-Amino-1H-indazol-4-ol: Dissolved in a suitable solvent (e.g., DMSO) to prepare a stock solution.

• ADP-Glo™ Kinase Assay Kit: (or a similar luminescence-based kinase assay kit).

• White, opaque 96-well or 384-well assay plates: Suitable for luminescence measurements.

• Multichannel pipettes and sterile, filtered pipette tips.

• Luminometer: For measuring the light output.

• Positive Control Inhibitor: A known inhibitor of the target kinase.

• Vehicle Control: The solvent used to dissolve the inhibitors (e.g., DMSO).

Experimental Workflow

Caption: Step-by-step experimental workflow.

Step-by-Step Procedure

• Cell Seeding:

  • Harvest and count cells.

  • Seed the cells into a white, opaque 96-well or 384-well plate at a predetermined optimal density. The optimal cell number will need to be determined empirically for each cell line and kinase target.

  • Incubate the plates overnight at 37°C in a humidified incubator with 5% CO₂ to allow for cell attachment and recovery.

• Compound Preparation and Addition:

  • Prepare a serial dilution of 3-Amino-1H-indazol-4-ol in the appropriate cell culture medium. A typical concentration range to start with would be from 100 µM down to 1 nM.

  • Also prepare solutions for the positive control inhibitor and a vehicle control (e.g., DMSO at the same final concentration as the test compound).

  • Carefully remove the old medium from the cell plates and add the medium containing the different concentrations of the inhibitor and controls.

• Incubation with Inhibitor:

  • Incubate the plates for a predetermined period (e.g., 1-24 hours). The optimal incubation time should be determined during assay development.[11]

• Cell Lysis and Kinase Reaction:

  • Follow the manufacturer's instructions for the ADP-Glo™ kit. This typically involves adding a cell lysis reagent that also contains the kinase substrate and ATP.

  • Incubate the plate at room temperature for the recommended time to allow the kinase reaction to proceed.

• ATP Depletion:

  • Add the ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for approximately 40 minutes.

• Luminescence Generation and Detection:

  • Add the Kinase Detection Reagent to each well to convert ADP to ATP and initiate the luciferase reaction.

  • Incubate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.

  • Measure the luminescence using a plate-reading luminometer.

Data Analysis and Interpretation

The raw data will be in the form of relative light units (RLU). The following steps should be taken to analyze the data:

• Background Subtraction: Subtract the RLU value of the "no-cell" or "no-kinase" control from all other readings.

• Normalization:

  • The vehicle control (e.g., DMSO) represents 100% kinase activity.

  • A control with a high concentration of a potent, known inhibitor (or a no-ATP control) can represent 0% kinase activity.

  • Normalize the data for each concentration of 3-Amino-1H-indazol-4-ol as a percentage of the vehicle control.

• IC₅₀ Determination:

  • Plot the normalized kinase activity against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic (or sigmoidal dose-response) curve to determine the IC₅₀ value. The IC₅₀ is the concentration of the inhibitor that reduces kinase activity by 50%.

Table 1: Representative Data and Controls

Well Content	Representative RLU	Normalized Activity (%)	Interpretation
Vehicle Control (DMSO)	1,000,000	100%	Maximum kinase activity
3-Amino-1H-indazol-4-ol (Test)	Varies with concentration	Varies	Inhibition of kinase activity
Positive Control Inhibitor	50,000	5%	Expected inhibition
No-Cell Control	10,000	0%	Background signal

Validation and Quality Control

A robust and reliable assay is essential for generating high-quality data. The following parameters should be assessed during assay validation:[7][11]

• Z'-factor: This is a measure of the statistical effect size and is used to assess the quality of an assay. A Z'-factor between 0.5 and 1.0 is considered excellent.

  • Z' = 1 - (3 * (σ_p + σ_n)) / |μ_p - μ_n|

    • Where σ_p and μ_p are the standard deviation and mean of the positive control (e.g., vehicle), and σ_n and μ_n are the standard deviation and mean of the negative control (e.g., high concentration of a known inhibitor).

• Signal-to-Background Ratio (S/B): This is the ratio of the mean signal of the positive control to the mean signal of the background (no-cell) control. A high S/B ratio is desirable.

• Reproducibility: The assay should be reproducible between plates and on different days.

Conclusion

3-Amino-1H-indazol-4-ol, building on the established success of the 3-amino-1H-indazole scaffold, is a promising compound for kinase inhibition studies. The cell-based luminescence assay protocol detailed in this application note provides a robust and high-throughput method for evaluating its inhibitory activity in a physiologically relevant setting. By following these guidelines and implementing proper validation and controls, researchers can confidently assess the potential of 3-Amino-1H-indazol-4-ol as a novel kinase inhibitor and advance their drug discovery programs.

References

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• El-Damasy, A. K., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. ResearchGate. Retrieved from [Link]

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Application Notes &amp; Protocols for the Preclinical Evaluation of 3-Amino-1H-indazol-4-ol in Xenograft Models

I. Introduction: The Therapeutic Potential of the Indazole Scaffold

The 1H-indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant therapeutic activity. Derivatives of 3-amino-1H-indazole, in particular, have demonstrated potent anti-proliferative and cytotoxic effects across a range of cancer types, including leukemia, colon, melanoma, and breast cancer. These compounds often function as kinase inhibitors, disrupting signaling pathways critical for tumor growth and survival.

This document provides a comprehensive, field-proven protocol for the preclinical evaluation of 3-Amino-1H-indazol-4-ol , a specific indazole derivative, using subcutaneous xenograft models. While extensive public data on this exact molecule is limited, the protocols herein are constructed based on the known activities of structurally related 3-aminoindazoles and established best practices in preclinical oncology research. The objective is to provide a robust framework for assessing the in vivo efficacy and tolerability of this compound, guiding critical go/no-go decisions in the drug development pipeline. The experimental logic is designed to be self-validating, ensuring that the data generated is both reliable and translatable.

II. Foundational In Vitro Characterization

Prior to initiating costly and resource-intensive in vivo studies, a thorough in vitro characterization of 3-Amino-1H-indazol-4-ol is imperative. This initial phase validates the compound's activity and provides the rationale for cell line selection in subsequent xenograft experiments.

Protocol: Multi-Cell Line Cytotoxicity Screening

• Cell Line Selection: Choose a diverse panel of human cancer cell lines relevant to the potential therapeutic indications of indazole derivatives. Recommended cell lines include:

  • Colon Cancer: HCT116, COLO-205[1][2][3]

  • Melanoma: A375, SK-MEL-28[1]

  • Leukemia (Suspension): K-562, MOLM-13

  • Breast Cancer: MCF7, MDA-MB-231[1]

  • Lung Cancer: NCI-H82, NCI-H460[4][5]

• Assay Method: Employ a standard metabolic viability assay, such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay.

• Execution:

  • Seed cells in 96-well plates at a predetermined optimal density.

  • After 24 hours, treat cells with a serial dilution of 3-Amino-1H-indazol-4-ol (e.g., from 1 nM to 100 µM). Include a vehicle control (e.g., 0.1% DMSO).

  • Incubate for 72 hours.

  • Add the viability reagent and measure the signal (absorbance or luminescence) according to the manufacturer's protocol.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each cell line using non-linear regression analysis. The results will identify the most sensitive cell lines, which should be prioritized for xenograft studies.

III. In Vivo Xenograft Efficacy Protocol

This section details the complete workflow for evaluating 3-Amino-1H-indazol-4-ol in a subcutaneous xenograft model. The process is sequential, beginning with critical preparatory studies to ensure proper dosing and animal welfare.

A. Compound Formulation and Maximum Tolerated Dose (MTD) Study

The formulation of a poorly soluble compound is critical for achieving adequate systemic exposure. The MTD study is essential for defining the upper limit of dosing for efficacy testing, ensuring that the therapeutic effect is not confounded by systemic toxicity.[6]

1. Formulation Development:

Given that the parent compound, 3-Amino-1H-indazole, exhibits slight solubility in DMSO and methanol[7], a co-solvent-based formulation is a logical starting point.[8][9]

• Vehicle Preparation: A common and generally well-tolerated vehicle is a mixture of DMSO, PEG400, Tween 80, and saline. A representative vehicle could be 10% DMSO / 40% PEG400 / 5% Tween 80 / 45% Saline .

• Compound Preparation:

  • Dissolve the required amount of 3-Amino-1H-indazol-4-ol powder in DMSO first.

  • Add PEG400 and vortex thoroughly.

  • Add Tween 80 and vortex again.

  • Finally, add saline dropwise while vortexing to prevent precipitation.

  • The final formulation should be clear. If precipitation occurs, the formulation must be optimized.[8]

2. Maximum Tolerated Dose (MTD) Protocol:

• Animal Model: Use healthy, non-tumor-bearing female athymic nude mice (4-6 weeks old).

• Study Design:

  • Acclimatize animals for at least 3-5 days.[10]

  • Establish multiple dose groups (e.g., 10, 30, 100 mg/kg) and a vehicle control group (n=3 mice per group).

  • Administer the compound daily for 5 consecutive days via the intended route for the efficacy study (e.g., intraperitoneal (IP) injection or oral gavage (PO)).

  • Monitor animals daily for clinical signs of toxicity (e.g., lethargy, ruffled fur, ataxia).

  • Record body weight daily.

• MTD Definition: The MTD is the highest dose that does not cause mortality or overt signs of toxicity and results in no more than a 10-15% mean body weight loss.[11][12][13] This dose will be the highest dose used in the subsequent efficacy study.

B. Subcutaneous Xenograft Model Workflow

The following diagram illustrates the comprehensive workflow for the xenograft study.

Caption: Experimental workflow for testing 3-Amino-1H-indazol-4-ol in a subcutaneous xenograft model.

Detailed Steps:

• Animal Model: Use 4-6 week old female immunodeficient mice (e.g., athymic nude, NOD-SCID). House them in specific-pathogen-free (SPF) conditions.[14]

• Cell Preparation & Implantation:

  • Culture the selected cancer cell line (e.g., HCT116) under standard conditions. Harvest cells during the logarithmic growth phase.[14]

  • Perform a cell count and viability check (e.g., with trypan blue); viability must be >90%.[15]

  • Resuspend cells in sterile, serum-free medium or PBS, optionally mixed 1:1 with Matrigel to improve tumor take rate.[14]

  • Inject the cell suspension (e.g., 3-5 x 10⁶ cells in 100-200 µL) subcutaneously into the right flank of each mouse.[10][16]

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring the length and width with digital calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2 .[10][14]

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8-10 mice per group) to ensure a similar mean tumor volume across all groups.[17]

• Treatment Groups and Administration:

Group #	Treatment Arm	Dose	Route	Schedule
1	Vehicle Control	N/A	IP or PO	Daily (QD) x 21 days
2	3-Amino-1H-indazol-4-ol	MTD	IP or PO	Daily (QD) x 21 days
3	3-Amino-1H-indazol-4-ol	MTD / 2	IP or PO	Daily (QD) x 21 days
4	3-Amino-1H-indazol-4-ol	MTD / 4	IP or PO	Daily (QD) x 21 days

• Monitoring and Endpoints:

  • Continue to measure tumor volume and mouse body weight 2-3 times per week throughout the study.

  • Monitor for any signs of toxicity.

  • Primary Efficacy Endpoint: Tumor Growth Inhibition (TGI).

  • Study Termination Criteria: Euthanize individual mice if the tumor volume exceeds 2000 mm³, the tumor becomes ulcerated, or body weight loss exceeds 20%. The study concludes when control tumors reach the maximum size.

C. Data Analysis and Interpretation

• Tumor Growth Inhibition (TGI): Calculate TGI at the end of the study using the following formula:

  • TGI (%) = [1 - (Mean final tumor volume of treated group / Mean final tumor volume of control group)] x 100

• Statistical Analysis: Compare the mean tumor volumes between the treated groups and the vehicle control group using an appropriate statistical test, such as a two-way ANOVA with post-hoc analysis. A p-value < 0.05 is typically considered statistically significant.

• Reporting: Present the data as tumor growth curves (mean tumor volume ± SEM over time) and a bar chart showing the final TGI values. Include body weight curves to demonstrate compound tolerability.

IV. Hypothetical Mechanism of Action

Indazole derivatives frequently act as inhibitors of protein kinases that are crucial for cancer cell proliferation and survival. A plausible mechanism for 3-Amino-1H-indazol-4-ol could involve the inhibition of a key signaling pathway, such as the MAPK/ERK pathway, which is often dysregulated in cancers like melanoma and colon cancer.

Caption: Hypothetical inhibition of the RAF kinase within the MAPK signaling pathway by 3-Amino-1H-indazol-4-ol.

V. References

• Protocol Online. (2005). Xenograft Tumor Model Protocol. [Link]

• Zhang, X., et al. (2024). Protocol for establishing spontaneous metastasis in mice using a subcutaneous tumor model. STAR Protocols. [Link]

• CIBERONC. EXPERIMENTAL PROTOCOL: Cell prep and in vivo tumor inoculation (subcutaneous). [Link]

• ResearchGate. (2014). What are the vehicles used to dissolve drugs for in vivo treatment?. [Link]

• Ichor Life Sciences. Xenograft Mouse Models. [Link]

• Ionic Transport Assays. (n.d.). Maximum Tolerated Dose (MTD) – An effective preclinical dose determination strategy. [Link]

• Charles River. (n.d.). Maximum Tolerated Dose (MTD), Autonomic Signs, Mouse. [Link]

• PubMed. (2024). Vehicle effect on in-vitro and in-vivo performance of spray-dried dispersions. [Link]

• National Academies Press. (1993). Maximum Tolerated Dose: Implications For Risk Assessment. [Link]

• Reaction Biology. Maximum Tolerable Dose Study Services. [Link]

• Stewart, E., et al. (2024). Assessment of Patient-Derived Xenograft Growth and Antitumor Activity: The NCI PDXNet Consensus Recommendations. Clinical Cancer Research. [Link]

• ResearchGate. (n.d.). Maximum Tolerated Dose. [Link]

• Creative Biolabs. Cell Line derived Tumor Xenograft (CDX) Mouse Model. [Link]

• Altogen Labs. COLO-205 Xenograft Model. [Link]

• PubChem. 1H-indazol-4-amine. [Link]

• Altogen Labs. Colon Cancer Xenograft. [Link]

• Charles River. CDX Model Studies in Mice. [Link]

• Amerigo Scientific. 3-Amino-4-methoxy-1H-indazole (96%). [Link]

• ResearchGate. Tumor growth inhibition study in NCI-H460 xenografted mice. [Link]

• Altogen Labs. NCI-H82 Xenograft Model. [Link]

• Taylor & Francis Online. (2015). The anti-Fn14 antibody BIIB036 inhibits tumor growth in xenografts.... [Link]

• AACR Journals. (2007). Tumor Growth Inhibition with Cetuximab and Chemotherapy in Non–Small Cell Lung Cancer Xenografts.... [Link]

• PubChem. 1H-indazol-3-amine. [Link]

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Application Notes &amp; Protocols: Investigating 3-Amino-1H-indazol-4-ol Derivatives as Potent Angiogenesis Inhibitors

Introduction: The Strategic Pursuit of Angiogenesis Inhibition

Angiogenesis, the formation of new blood vessels from a pre-existing vascular network, is a fundamental biological process. While essential for growth, development, and wound healing, its dysregulation is a hallmark of numerous pathologies, including cancer, diabetic retinopathy, and rheumatoid arthritis.[1][2] Pathological angiogenesis provides tumors with the necessary oxygen and nutrients for growth and metastasis, making the inhibition of this process a cornerstone of modern cancer therapy.[3]

The 3-aminoindazole scaffold has emerged as a "privileged" structure in medicinal chemistry, particularly in the design of kinase inhibitors.[4] Its unique chemical architecture allows it to serve as an efficient hinge-binding template for the ATP-binding pocket of various kinases.[5] This guide focuses on 3-Amino-1H-indazol-4-ol, a key starting material and pharmacophore for a class of potent anti-angiogenic agents. By functionalizing the hydroxyl group at the 4-position, researchers have developed powerful inhibitors that target the primary drivers of angiogenesis, most notably the Vascular Endothelial Growth Factor (VEGF) signaling pathway.

This document provides a comprehensive overview of the mechanistic basis for using 3-Amino-1H-indazol-4-ol derivatives and detailed protocols for their evaluation in angiogenesis inhibition studies.

Core Mechanism of Action: Intercepting the VEGFR-2 Signaling Cascade

The most prominent signaling pathway governing angiogenesis is initiated by the binding of VEGF-A to its cognate receptor, VEGFR-2 (also known as KDR/Flk-1), a receptor tyrosine kinase (RTK) expressed on endothelial cells.[6] This interaction triggers a cascade of events crucial for neovascularization. Derivatives of 3-Amino-1H-indazol-4-ol are designed to function as ATP-competitive inhibitors, blocking the kinase activity of VEGFR-2 and thereby halting the entire downstream signaling process.

The VEGFR-2 Signaling Pathway:

• Ligand Binding & Dimerization: VEGF-A binds to the extracellular domain of two VEGFR-2 monomers, inducing them to form a dimer.

• Trans-Autophosphorylation: This dimerization activates the intracellular kinase domains, leading to the trans-phosphorylation of specific tyrosine residues.[6][7]

• Downstream Signal Transduction: The newly phosphorylated sites act as docking stations for various signaling proteins, activating multiple key pathways:[8]

  • PLCγ Pathway: Leads to increased vascular permeability and endothelial cell proliferation via Protein Kinase C (PKC) and the MAPK/ERK cascade.[3]

  • PI3K/Akt Pathway: Promotes endothelial cell survival and migration.[8]

• Cellular Response: The culmination of these signals results in endothelial cell proliferation, migration, survival, and the formation of new vessel tubes.[7]

3-Amino-1H-indazol-4-ol-based inhibitors lodge themselves in the ATP-binding pocket of the VEGFR-2 kinase domain, preventing the phosphorylation events and effectively shutting down the angiogenic signal.

Caption: VEGFR-2 signaling pathway and the inhibitory action of 3-aminoindazole derivatives.

Experimental Framework for Evaluating Anti-Angiogenic Potential

A multi-tiered approach is essential to comprehensively evaluate the anti-angiogenic activity of a test compound derived from 3-Amino-1H-indazol-4-ol. The workflow progresses from high-throughput in vitro assays that assess specific cellular functions to more complex in vivo models that recapitulate physiological conditions.

Caption: A logical workflow for screening and validating anti-angiogenic compounds.

PART I: Detailed Protocols for In Vitro Angiogenesis Assays

These assays dissect the key steps of angiogenesis—proliferation, migration, and differentiation—using primary endothelial cells, such as Human Umbilical Vein Endothelial Cells (HUVECs), as the model system.

Protocol 1: Endothelial Cell Proliferation Assay

• Causality & Principle: Angiogenesis requires the rapid proliferation of endothelial cells to build new vessels. This assay quantifies the cytostatic or cytotoxic effects of the test compound on VEGF-stimulated endothelial cells. We use a metabolic assay (e.g., XTT, MTS, or PrestoBlue) where the reduction of a reagent by metabolically active cells results in a colorimetric or fluorescent signal proportional to the number of viable cells.

• Materials:

  • HUVECs (low passage, P3-P6)

  • Endothelial Growth Medium (EGM-2)

  • Starvation Medium: Endothelial Basal Medium (EBM-2) + 0.5% FBS

  • Recombinant Human VEGF-A (VEGF165)

  • Test compound (3-Amino-1H-indazol-4-ol derivative) dissolved in DMSO

  • 96-well flat-bottom tissue culture plates

  • Cell viability reagent (e.g., PrestoBlue™)

  • Plate reader (fluorescence or absorbance)

• Step-by-Step Methodology:

  • Cell Seeding: Trypsinize and count HUVECs. Seed 3,000-5,000 cells per well in 100 µL of EGM-2 into a 96-well plate. Incubate for 24 hours (37°C, 5% CO₂).

  • Starvation: Gently aspirate the medium and replace it with 100 µL of Starvation Medium. Incubate for 4-6 hours to synchronize the cells and reduce basal signaling.

  • Treatment: Prepare serial dilutions of your test compound in Starvation Medium. Also prepare a solution of VEGF (final concentration 20 ng/mL).

  • Aspirate the starvation medium. Add 100 µL of the appropriate treatment medium to each well:

    • Negative Control: Starvation Medium only.

    • Positive Control: Starvation Medium + VEGF (20 ng/mL) + DMSO (vehicle control).

    • Test Wells: Starvation Medium + VEGF (20 ng/mL) + Test Compound (at various concentrations).

  • Incubation: Incubate the plate for 48-72 hours.

  • Viability Measurement: Add 10 µL of PrestoBlue™ reagent to each well. Incubate for 1-2 hours at 37°C.

  • Data Acquisition: Read the fluorescence (Ex/Em: ~560/590 nm) or absorbance on a microplate reader.

  • Data Analysis: Subtract the background (medium-only wells). Normalize the data to the positive control (VEGF + Vehicle), which represents 100% proliferation. Plot the normalized values against the log of the compound concentration and use non-linear regression to calculate the IC₅₀ value.

Protocol 2: Endothelial Cell Migration (Transwell) Assay

• Causality & Principle: Endothelial cell migration towards an angiogenic stimulus is a critical early event in vessel sprouting.[2] This assay models chemotaxis by placing cells in an upper chamber and a chemoattractant (VEGF) in a lower chamber, separated by a microporous membrane. The number of cells that migrate through the pores is a direct measure of the migratory response.

• Materials:

  • 24-well plate with Transwell inserts (8.0 µm pore size)

  • Fibronectin or Type I Collagen

  • HUVECs and media (as above)

  • Calcein-AM or Crystal Violet stain

  • Cotton swabs

• Step-by-Step Methodology:

  • Insert Coating: Pre-coat the top side of the Transwell membrane with fibronectin (10 µg/mL) or collagen (50 µg/mL) for 1 hour at 37°C. Aspirate excess solution.

  • Cell Preparation: Starve HUVECs in Starvation Medium for 4-6 hours. Trypsinize and resuspend the cells in Starvation Medium at 1 x 10⁶ cells/mL.

  • Assay Setup:

    • Lower Chamber: Add 600 µL of Starvation Medium containing the chemoattractant (VEGF, 20 ng/mL).

    • Upper Chamber: Add 100 µL of the cell suspension (100,000 cells). To this suspension, add the test compound at various concentrations (or vehicle control).

  • Incubation: Incubate for 4-6 hours at 37°C, 5% CO₂. This short duration is critical to measure migration, not proliferation.

  • Cell Removal: After incubation, carefully remove the inserts. Use a cotton swab to gently wipe away the non-migrated cells from the top surface of the membrane.

  • Staining & Quantification:

    • Method A (Crystal Violet): Fix the migrated cells on the bottom of the membrane with 4% paraformaldehyde for 10 min, then stain with 0.1% Crystal Violet for 20 min. Wash, air dry, and extract the dye with 10% acetic acid. Measure absorbance at ~590 nm.

    • Method B (Calcein-AM): Incubate the insert in a new well containing Calcein-AM solution for 30 min. Read fluorescence from the bottom of the plate.

  • Data Analysis: Express the results as a percentage of migration relative to the VEGF-treated vehicle control.

Protocol 3: Endothelial Cell Tube Formation Assay

• Causality & Principle: This assay is a powerful in vitro model of the later stages of angiogenesis, where endothelial cells differentiate and organize into three-dimensional, capillary-like networks.[9][10] When plated on a basement membrane extract (BME) like Matrigel®, HUVECs rapidly form these tubular structures. The assay quantifies the ability of a compound to disrupt this morphogenic process.

• Materials:

  • Matrigel® Basement Membrane Matrix (growth factor reduced)

  • Pre-chilled 96-well or 48-well plates

  • HUVECs and media

  • Calcein-AM for visualization

• Step-by-Step Methodology:

  • Plate Coating: Thaw Matrigel on ice overnight. Using pre-chilled pipette tips, add 50 µL (96-well) or 150 µL (48-well) of Matrigel to each well, ensuring the entire surface is covered.

  • Gel Polymerization: Incubate the plate at 37°C for at least 30 minutes to allow the Matrigel to solidify.[10]

  • Cell Seeding: Prepare a HUVEC suspension at 1.5 x 10⁵ cells/mL in EBM-2 containing 2% FBS. In this suspension, add the test compound at various concentrations (or vehicle control).

  • Gently add 100 µL (96-well) or 200 µL (48-well) of the cell suspension onto the solidified Matrigel.

  • Incubation: Incubate for 6-12 hours at 37°C, 5% CO₂. Monitor tube formation periodically under a microscope.

  • Visualization & Imaging: Stain the cells with Calcein-AM for 15-20 minutes. Capture images using a fluorescence microscope at 4x or 10x magnification.

  • Data Analysis: Use image analysis software (e.g., ImageJ with the Angiogenesis Analyzer plugin) to quantify key parameters:

    • Total tube length

    • Number of nodes/junctions

    • Number of meshes/loops

  • Normalize the data to the vehicle-treated control and plot the inhibition percentage against compound concentration.

PART II: Detailed Protocols for In Vivo & Ex Vivo Validation

Positive hits from in vitro screens must be validated in more physiologically relevant systems. The Chick Chorioallantoic Membrane (CAM) assay is a robust, cost-effective, and widely used in vivo model.[1][11]

Protocol 4: Chick Chorioallantoic Membrane (CAM) Assay

• Causality & Principle: The CAM is a highly vascularized extraembryonic membrane in avian embryos that serves as a natural environment to study both pro- and anti-angiogenic effects.[2] The embryo's underdeveloped immune system at day 7-8 allows for the application of test substances without invoking an immune response.[2] A compound's ability to inhibit the dense, branching vascular network of the CAM provides strong evidence of its in vivo anti-angiogenic potential.

• Materials:

  • Fertilized chicken eggs (e.g., White Leghorn)

  • Forced-air egg incubator (37.5°C, 60% humidity)

  • Sterile gelatin sponges (e.g., Gelfoam®) or sterile filter paper discs

  • Dremel tool with a cutting disc or small scissors

  • Sterile PBS and 70% ethanol

  • Stereomicroscope with a camera

• Step-by-Step Methodology:

  • Egg Incubation: Place fertilized eggs in an incubator and incubate for 3 days.

  • Windowing: On day 3, clean the eggshell with 70% ethanol. In a sterile hood, create a small hole in the blunt end to release pressure. Use a Dremel tool to carefully score a 1 cm² window on the side of the egg, avoiding the underlying membrane.

  • Membrane Drop: Use sterile forceps to remove the shell piece. The CAM should drop away from the shell, creating an air sac. Seal the window with sterile tape and return the eggs to the incubator.

  • Compound Application: On day 7 or 8, prepare the test compound. Dissolve the compound in a biocompatible solvent (e.g., 10% DMSO in PBS). Saturate a sterile gelatin sponge (2x2 mm) with 5-10 µL of the compound solution (or vehicle control). Allow the solvent to air dry briefly.

  • Carefully open the window and place the sponge directly onto a flat, well-vascularized area of the CAM.

  • Re-incubation: Reseal the window and incubate for another 48-72 hours.

  • Observation & Imaging: On day 10 or 11, re-open the window. Place a plastic ring or O-ring centered on the sponge. Capture high-resolution images of the vasculature within the ring using a stereomicroscope.

  • Data Analysis: Quantify the anti-angiogenic effect by observing the avascular zone around the sponge. Use image analysis software to measure:

    • Blood vessel density

    • Number of vessel branch points

    • Total vessel length within the defined area.

  • Compare the treated groups to the vehicle control to determine the percentage of inhibition.

Data Presentation: A Quantitative Summary

To effectively compare the potency of different 3-Amino-1H-indazol-4-ol derivatives, results from the various assays should be summarized in a clear, tabular format.

Assay	Parameter Measured	Example Compound A	Example Compound B	Positive Control (e.g., Sunitinib)
Cell Proliferation	IC₅₀ (µM)	1.5 µM	0.8 µM	0.1 µM
Cell Migration	% Inhibition @ 1 µM	65%	85%	95%
Tube Formation	% Inhibition of Tube Length @ 1 µM	72%	91%	98%
CAM Assay	% Reduction in Vessel Density @ 10 µg	55%	75%	85%

Conclusion and Future Directions

The experimental framework detailed in this guide provides a robust pathway for identifying and validating potent angiogenesis inhibitors derived from the 3-Amino-1H-indazol-4-ol scaffold. A compound demonstrating significant activity across these in vitro and in vivo assays (e.g., Compound B in the table above) becomes a strong lead candidate.

The logical next steps in the drug development pipeline include:

• Lead Optimization: Further chemical modifications to improve potency, selectivity, and drug-like properties.

• Pharmacokinetic Studies: Evaluation of absorption, distribution, metabolism, and excretion (ADME) profiles in animal models.

• Tumor Xenograft Models: Assessing the compound's ability to inhibit tumor growth in a more complex in vivo cancer model, which is the ultimate preclinical test of an anti-angiogenic agent.[5]

By systematically applying these protocols, researchers can effectively harness the potential of 3-Amino-1H-indazol-4-ol to develop novel and impactful anti-angiogenic therapies.

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• Cui, J., et al. (2007). Discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-aminoindazole-based orally active multitargeted receptor tyrosine kinase inhibitor. Journal of medicinal chemistry, 50(7), 1515-1530. [Link]

• El-Damasy, A. K., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of enzyme inhibition and medicinal chemistry, 38(1), 2228515. [Link]

• Schenone, S., et al. (2011). Synthesis of substituted 3-amino-N-phenyl-1H-indazole-1-carboxamides endowed with antiproliferative activity. European journal of medicinal chemistry, 46(1), 224-233. [Link]

• Wang, Y., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC advances, 11(26), 15849-15856. [Link]

• El-Damasy, A. K., et al. (2023). Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2228515. [Link]

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Application Note &amp; Protocols: A Framework for the Preclinical Evaluation of 3-Amino-1H-indazol-4-ol in Leukemia Models

Abstract This document provides a comprehensive experimental framework for the preclinical evaluation of 3-Amino-1H-indazol-4-ol, a novel small molecule, in the context of leukemia. The protocols and methodologies outlined herein are designed for researchers, scientists, and drug development professionals engaged in oncology research. Recognizing that the precise molecular targets of 3-Amino-1H-indazol-4-ol may not be fully elucidated, this guide presents a logical, multi-tiered strategy. The approach begins with robust in vitro screening to determine cytotoxic and cytostatic effects across a panel of leukemia cell lines. It then progresses to mechanistic studies aimed at identifying the compound's impact on key oncogenic signaling pathways frequently dysregulated in leukemia. Finally, it culminates in a detailed protocol for assessing in vivo efficacy using a systemic leukemia xenograft model. This structured approach ensures a thorough and scientifically rigorous evaluation of the compound's therapeutic potential.

Section 1: In Vitro Evaluation of Anti-Leukemic Activity

Rationale and Cell Line Selection

The initial phase of evaluating any potential therapeutic agent is to determine its direct effect on cancer cells in vitro. Leukemia is a heterogeneous disease, and a compound's efficacy can vary significantly between different subtypes.[1][2][3] Therefore, it is crucial to screen 3-Amino-1H-indazol-4-ol against a diverse panel of human leukemia cell lines. This panel should ideally include representatives from Acute Myeloid Leukemia (AML), Acute Lymphoblastic Leukemia (ALL), and Chronic Myeloid Leukemia (CML).

Expert Insight: The choice of cell lines should be strategic. Include lines with well-characterized genetic lesions that drive common leukemogenic signaling pathways. For instance:

• MV4-11 or MOLM-13: AML cells with an FLT3 internal tandem duplication (FLT3-ITD), leading to constitutive activation of PI3K/AKT and MAPK pathways.[4]

• K562: CML cells in blast crisis, characterized by the BCR-ABL fusion gene, which drives JAK/STAT signaling.[1]

• Jurkat: T-ALL cells, useful for studying T-cell leukemia biology.

• HL-60: An AML (promyelocytic) cell line that can be induced to differentiate, making it a versatile model.[2][5]

This diverse panel allows for the early identification of sensitive and resistant subtypes, providing clues to the compound's mechanism of action.

Protocol: Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[6][7][8] Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[7]

Methodology:

• Cell Seeding: Seed leukemia cells in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 0.5-1.0 x 10⁵ cells/mL for suspension cells) in 100 µL of complete culture medium.[9] Incubate overnight at 37°C and 5% CO₂ to allow cells to acclimate.

• Compound Preparation: Prepare a 2x concentrated serial dilution of 3-Amino-1H-indazol-4-ol in culture medium. A typical concentration range for initial screening is 0.01 µM to 100 µM. Include a vehicle control (e.g., DMSO at the highest concentration used for the compound).

• Treatment: Add 100 µL of the 2x compound dilutions to the corresponding wells, bringing the final volume to 200 µL.

• Incubation: Incubate the plate for a specified duration, typically 48 or 72 hours, at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[10] During this time, viable cells will form formazan crystals.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[6][8] Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[7]

• Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[6] A reference wavelength of >650 nm can be used to subtract background absorbance.[6][7]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the viability against the log-transformed drug concentration to determine the half-maximal inhibitory concentration (IC50) using non-linear regression analysis.

Protocol: Apoptosis Induction Analysis (Annexin V/PI Staining)

To determine if the observed cytotoxicity is due to programmed cell death, an apoptosis assay is essential. The Annexin V/Propidium Iodide (PI) assay is a standard flow cytometry method for detecting apoptosis.[11] In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be bound by fluorescently-labeled Annexin V. Propidium iodide is a DNA-binding dye that is excluded by cells with intact membranes, thus it stains late apoptotic and necrotic cells.[12]

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with 3-Amino-1H-indazol-4-ol at concentrations around the determined IC50 value (e.g., 1x and 2x IC50) for 24-48 hours. Include a vehicle control.

• Cell Harvesting: Collect cells (including floating cells from the supernatant) by centrifugation at 300 x g for 5 minutes.[11]

• Washing: Wash the cell pellet once with cold 1X PBS and centrifuge again.

• Resuspension: Resuspend the cells in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[12][13]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution (e.g., 50 µg/mL).[11]

• Incubation: Gently vortex the tubes and incubate for 15-20 minutes at room temperature in the dark.[12][13]

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze immediately by flow cytometry.[12][13]

• Interpretation of Results:

  • Annexin V- / PI-: Viable cells.

  • Annexin V+ / PI-: Early apoptotic cells.[12]

  • Annexin V+ / PI+: Late apoptotic or necrotic cells.[12]

Protocol: Cell Cycle Analysis (Propidium Iodide Staining)

To assess whether 3-Amino-1H-indazol-4-ol has cytostatic effects, cell cycle analysis is performed. This technique uses propidium iodide to stain cellular DNA, and the fluorescence intensity, which is proportional to the DNA content, is measured by flow cytometry.[14][15] This allows for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[14]

Methodology:

• Cell Treatment: Seed cells and treat with the compound as described for the apoptosis assay.

• Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise into ice-cold 70% ethanol while gently vortexing to prevent clumping.[16][17] Incubate on ice for at least 30 minutes or store at -20°C for several weeks.[15][16][17]

• Washing: Centrifuge the fixed cells at a higher speed (e.g., 500 x g) to pellet them, and wash twice with cold PBS.[16][17]

• Staining: Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) in PBS.[15][17] The RNase A is crucial to degrade RNA, ensuring that PI only stains DNA.[14][15]

• Incubation: Incubate for 30 minutes at room temperature in the dark.[16]

• Analysis: Analyze the samples on a flow cytometer, collecting PI fluorescence data on a linear scale. Use pulse processing (e.g., Area vs. Width) to gate out doublets and aggregates.[16][17]

• Data Analysis: Use cell cycle analysis software (e.g., ModFit, FlowJo) to deconvolute the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Section 2: Mechanistic Investigation of Signaling Pathways

Rationale and Key Pathways

Understanding the molecular mechanism of action is critical for drug development. In leukemia, several signaling pathways are commonly hyperactivated, promoting cell proliferation and survival.[18][19][20] Western blotting is a powerful technique to investigate whether 3-Amino-1H-indazol-4-ol modulates the activity of these pathways by examining the phosphorylation status of key signaling proteins.[21]

• JAK/STAT Pathway: Frequently dysregulated in myeloproliferative neoplasms and some leukemias.[19][22][23] Activation leads to the phosphorylation of STAT proteins (especially STAT3 and STAT5), which translocate to the nucleus to regulate gene expression.[24][25]

• PI3K/AKT/mTOR Pathway: A central regulator of cell growth, proliferation, and survival.[4][18] Its constitutive activation is a hallmark of many AML cases and is associated with poor prognosis.[4][26][27]

• MAPK (ERK) Pathway: This pathway transduces signals from growth factor receptors to regulate cell proliferation and survival.[20][28] Its constitutive activation is implicated in the pathogenesis of various malignancies, including AML.[20][29]

Protocol: Western Blotting for Signaling Pathway Modulation

This protocol outlines the general steps for analyzing protein phosphorylation by Western blot.[21][30][31]

Methodology:

• Cell Treatment and Lysis: Treat leukemia cells with 3-Amino-1H-indazol-4-ol at 1x and 2x IC50 for a short duration (e.g., 1, 4, and 24 hours) to capture changes in protein phosphorylation. Lyse cells in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.[30]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Denature protein lysates in Laemmli sample buffer and load equal amounts (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. Run the gel to separate proteins by molecular weight.[21]

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane via electroblotting.[30]

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST) to prevent non-specific antibody binding.[32]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies diluted in blocking buffer overnight at 4°C with gentle agitation.[30][32]

  • JAK/STAT: p-STAT3 (Tyr705), STAT3, p-STAT5 (Tyr694), STAT5.

  • PI3K/AKT: p-AKT (Ser473), AKT, p-mTOR (Ser2448), mTOR.

  • MAPK: p-ERK1/2 (Thr202/Tyr204), ERK1/2.

  • Loading Control: β-Actin or GAPDH.

• Washing: Wash the membrane three times for 5 minutes each with TBST.[30]

• Secondary Antibody Incubation: Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify band intensities using densitometry software. Normalize the intensity of phosphorylated proteins to their total protein counterparts to determine the specific effect on protein activation.

Section 3: In Vivo Efficacy in Leukemia Xenograft Models

Rationale and Model Selection

In vivo studies are essential to evaluate a compound's therapeutic efficacy and potential toxicity in a whole-organism context.[33][34] Leukemia xenograft models, where human leukemia cells are implanted into immunocompromised mice, are standard for this purpose.[34][35]

• Model: A systemic (intravenous) cell line-derived xenograft model using a sensitive cell line identified in in vitro screens (e.g., MV4-11). This model mimics the disseminated nature of leukemia.[34][36]

• Mouse Strain: Highly immunodeficient mice, such as NOD/SCID or NSG mice, are required to prevent rejection of the human cells.[35][37]

Patient-derived xenograft (PDX) models, which involve transplanting primary human leukemia cells, more closely recapitulate the heterogeneity of the human disease and are considered a more predictive model for clinical efficacy.[34][38][39][40][41]

Protocol: Systemic Leukemia Xenograft Model

• Cell Preparation: Culture and harvest the selected leukemia cell line (e.g., MV4-11, which can be engineered to express luciferase for bioluminescence imaging). Resuspend cells in sterile, serum-free medium or PBS at a concentration of 25 x 10⁶ cells/mL.

• Animal Preconditioning (Optional): Depending on the cell line, sublethal irradiation of the mice (e.g., 200-250 cGy) 24 hours prior to injection can enhance engraftment.[36][40]

• Cell Implantation: Inject 5 x 10⁶ cells in a volume of 200 µL into the lateral tail vein of each mouse.[36]

• Tumor Burden Monitoring: Monitor leukemia engraftment and progression. This can be done by:

  • Bioluminescence Imaging (BLI): If using luciferase-tagged cells, perform weekly imaging to quantify tumor burden.

  • Flow Cytometry: Collect peripheral blood weekly and stain for human-specific markers (e.g., hCD45) to quantify circulating leukemic cells.[39]

• Treatment Initiation: Once engraftment is confirmed (e.g., a detectable BLI signal or >1% hCD45+ cells in blood), randomize mice into treatment groups (e.g., Vehicle control, 3-Amino-1H-indazol-4-ol at two dose levels).

• Compound Administration: Administer the compound and vehicle via the appropriate route (e.g., oral gavage, intraperitoneal injection) based on its formulation and pharmacokinetic properties, typically on a daily or twice-daily schedule.

• Monitoring: Monitor animal health daily, including body weight, clinical signs of distress, and leukemia-related symptoms (e.g., hind-limb paralysis).

Section 4: Data Presentation and Interpretation

Quantitative Data Summary

Summarizing data in a clear, tabular format is crucial for interpretation and comparison.

Table 1: In Vitro Cytotoxicity of 3-Amino-1H-indazol-4-ol in Leukemia Cell Lines

Cell Line	Subtype	Key Mutation	IC50 (µM) after 72h
MV4-11	AML	FLT3-ITD	Data
K562	CML	BCR-ABL	Data
Jurkat	T-ALL	PTEN null	Data

| HL-60 | AML | MYC amp | Data |

Table 2: In Vivo Efficacy of 3-Amino-1H-indazol-4-ol in a Systemic MV4-11 Xenograft Model

Treatment Group	Dose & Schedule	Mean Body Weight Change (%)	Mean Tumor Burden (BLI signal) at Day 21	% Tumor Growth Inhibition (TGI)
Vehicle	N/A	Data	Data	N/A
3-Amino-1H-indazol-4-ol	X mg/kg, QD	Data	Data	Data

| 3-Amino-1H-indazol-4-ol | Y mg/kg, QD | Data | Data | Data |

Synthesizing the Results

The collective data should tell a cohesive story. For example, if 3-Amino-1H-indazol-4-ol shows potent cytotoxicity in FLT3-ITD mutant cell lines (MV4-11), induces apoptosis and G1 cell cycle arrest, reduces the phosphorylation of AKT and ERK in those cells, and demonstrates significant tumor growth inhibition in an MV4-11 xenograft model, it builds a strong case that the compound functions as an inhibitor of the FLT3 signaling axis. This multi-faceted approach provides robust, cross-validating evidence of the compound's anti-leukemic potential.

Section 5: Visual Summaries and Workflows

Caption: Experimental workflow for preclinical evaluation.

Caption: Key signaling pathways in leukemia.

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Application Notes and Protocols for the Synthesis and Evaluation of 3-Amino-1H-indazol-4-ol based Receptor Tyrosine Kinase (RTK) Inhibitors

Introduction: The 3-Aminoindazole Scaffold - A Privileged Motif in Kinase Inhibition

The 3-aminoindazole core is a well-established pharmacophore in the design of protein kinase inhibitors.[1][2] Its unique structural features allow it to act as an effective hinge-binding motif, a critical interaction for potent kinase inhibition. This application note provides a comprehensive guide for the synthesis of a key intermediate, 3-Amino-1H-indazol-4-ol, and the subsequent evaluation of its derivatives as inhibitors of Receptor Tyrosine Kinases (RTKs), with a focus on Vascular Endothelial Growth Factor Receptor (VEGFR) and Platelet-Derived Growth Factor Receptor (PDGFR). These RTKs are crucial mediators of angiogenesis and cell proliferation, making them prime targets in oncology drug discovery.[3][4]

This guide is intended for researchers, medicinal chemists, and drug development professionals. It offers not just procedural steps, but also the underlying scientific rationale to empower users to troubleshoot and adapt these methods for their specific research goals.

PART 1: Synthesis of the 3-Amino-1H-indazol-4-ol Scaffold

The synthesis of the 3-Amino-1H-indazol-4-ol core is a critical first step. While various methods exist for the synthesis of substituted 3-aminoindazoles, a common and effective strategy involves the cyclization of an appropriately substituted benzonitrile with hydrazine.[5][6] The presence of both an amino and a hydroxyl group on the indazole ring requires careful consideration of the starting materials and reaction conditions.

Proposed Synthetic Pathway

A plausible and efficient route to 3-Amino-1H-indazol-4-ol starts from 2-fluoro-5-hydroxybenzonitrile. The electron-withdrawing nature of the nitrile group and the fluorine atom activates the aromatic ring for nucleophilic aromatic substitution (SNAr) by hydrazine.

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methodology for assessing apoptosis induction by 3-Amino-1H-indazol-4-ol

Application Notes & Protocols

Topic: Methodology for Assessing Apoptosis Induction by 3-Amino-1H-indazol-4-ol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Pro-Apoptotic Potential of 3-Amino-1H-indazol-4-ol

The targeted induction of apoptosis, or programmed cell death, is a cornerstone of modern cancer therapy. Dysregulation of apoptotic signaling pathways is a hallmark of cancer, enabling malignant cells to evade natural cell death mechanisms and proliferate uncontrollably. The indazole scaffold has emerged as a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors. As many kinases are pivotal regulators of cell survival and death pathways, compounds like 3-Amino-1H-indazol-4-ol, which are based on this scaffold, are promising candidates for inducing apoptosis in cancer cells. Kinase inhibitors can trigger apoptosis by disrupting the signaling cascades that promote cell survival and proliferation, often leading to the activation of the intrinsic or extrinsic apoptotic pathways.[1][2]

The Two Major Pathways of Apoptosis: A Mechanistic Overview

Apoptosis is executed through two primary, interconnected signaling cascades: the extrinsic and intrinsic pathways.[3][4] Understanding these pathways is critical for interpreting experimental data and elucidating the mechanism of action of 3-Amino-1H-indazol-4-ol.

• The Extrinsic (Death Receptor) Pathway: Initiated by the binding of extracellular death ligands (e.g., FasL, TNF-α) to transmembrane death receptors, this pathway rapidly activates initiator caspase-8. Active caspase-8 then directly cleaves and activates executioner caspase-3, leading to the dismantling of the cell.[4]

• The Intrinsic (Mitochondrial) Pathway: This pathway is triggered by intracellular stress signals such as DNA damage or growth factor withdrawal, which are common consequences of kinase inhibition.[3][5] These signals converge on the mitochondria, leading to the activation of pro-apoptotic Bcl-2 family proteins (e.g., Bax, Bak) and the inhibition of anti-apoptotic members (e.g., Bcl-2, Mcl-1). This results in mitochondrial outer membrane permeabilization (MOMP), releasing cytochrome c into the cytoplasm. Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates initiator caspase-9. Caspase-9, in turn, activates executioner caspase-3.[3][6]

Both pathways converge on the activation of executioner caspases, primarily caspase-3 and -7, which orchestrate the final stages of apoptosis by cleaving a multitude of cellular substrates, including Poly (ADP-ribose) polymerase (PARP).[7]

Visualizing the Apoptotic Cascade

Caption: The extrinsic and intrinsic apoptosis pathways converging on caspase-3 activation.

Experimental Workflow for Assessing Apoptosis

A multi-parametric approach is essential for a thorough and reliable assessment of apoptosis. We propose a tiered workflow, starting with broad screening assays and progressing to more detailed mechanistic studies.

Caption: A tiered workflow for the comprehensive analysis of apoptosis induction.

Part 1: Foundational Protocols

Cell Culture and Treatment with 3-Amino-1H-indazol-4-ol

Expertise & Experience: The choice of cell line is paramount. Select a cancer cell line known to be sensitive to kinase inhibitors or one relevant to the therapeutic target of 3-Amino-1H-indazol-4-ol. Maintain cells in an asynchronously dividing state to avoid cell cycle-specific effects confounding the results.[8] A vehicle control (e.g., DMSO) is crucial to ensure that observed effects are due to the compound and not the solvent.[9]

Protocol:

• Cell Seeding: Plate the chosen cancer cell line in appropriate culture vessels (e.g., 6-well plates, 96-well plates) at a density that ensures they are in the logarithmic growth phase at the time of treatment.

• Drug Preparation: Prepare a stock solution of 3-Amino-1H-indazol-4-ol in a suitable solvent (e.g., DMSO). Prepare serial dilutions in complete culture medium to achieve the final desired concentrations.

• Treatment:

  • Dose-Response: Treat cells with a range of concentrations of 3-Amino-1H-indazol-4-ol (e.g., 0.1, 1, 10, 50, 100 µM) for a fixed time point (e.g., 24 or 48 hours).

  • Time-Course: Treat cells with a fixed, effective concentration of the compound (determined from the dose-response experiment) and harvest cells at various time points (e.g., 6, 12, 24, 48 hours).

• Controls: Include a "no treatment" control and a "vehicle" control (cells treated with the same concentration of solvent as the highest drug concentration) for every experiment.

Protein Quantification: Bradford Assay

Trustworthiness: Accurate protein quantification is essential for Western blot analysis to ensure equal loading of protein in each lane. The Bradford assay is a rapid and sensitive method for this purpose.[10][11]

Protocol (96-well Microplate):

• Standard Preparation: Prepare a series of bovine serum albumin (BSA) standards by diluting a stock solution to concentrations ranging from 0 to 1.5 mg/ml.[10]

• Sample Loading: Add 10 µl of each BSA standard or cell lysate sample to separate wells of a 96-well plate.

• Reagent Addition: Add 200 µl of Bradford Reagent to all wells and mix on a plate shaker for 30 seconds.[10]

• Incubation: Incubate the plate at room temperature for 5-10 minutes.[10]

• Measurement: Measure the absorbance at 595 nm using a microplate reader.[10][12]

• Calculation: Generate a standard curve from the BSA readings and use the equation of the line to calculate the protein concentration of the unknown samples.[12]

Part 2: Core Apoptosis Assays

Annexin V/Propidium Iodide (PI) Staining for Flow Cytometry

Expertise & Experience: This is the gold standard for quantifying apoptosis. Annexin V binds to phosphatidylserine (PS), which translocates to the outer leaflet of the plasma membrane during early apoptosis.[13] PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells.[14] This dual staining allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Harvesting: After treatment, collect both adherent and floating cells. For adherent cells, use trypsin and then neutralize with complete medium.

• Washing: Wash the collected cells twice with cold 1X PBS by centrifuging at 670 x g for 5 minutes at room temperature.[15]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[16]

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 1 µL of PI solution (100 µg/mL).[14]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[14]

• Analysis: After incubation, add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[14][16]

Data Presentation:

Population	Annexin V Staining	PI Staining	Interpretation
Lower-Left Quadrant	Negative	Negative	Live Cells
Lower-Right Quadrant	Positive	Negative	Early Apoptotic Cells
Upper-Right Quadrant	Positive	Positive	Late Apoptotic/Necrotic Cells
Upper-Left Quadrant	Negative	Positive	Necrotic Cells

Caspase-3/7 Activity Assay

Expertise & Experience: The activation of executioner caspases-3 and -7 is a central event in apoptosis.[17] Luminescent assays, such as the Caspase-Glo® 3/7 assay, provide a highly sensitive and quantitative measure of this activity. The assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically cleaved by active caspase-3 and -7 to generate a light signal.[18][19]

Protocol (Luminescent Assay):

• Cell Plating: Seed cells in a white-walled 96-well plate suitable for luminescence readings.

• Treatment: Treat cells with 3-Amino-1H-indazol-4-ol as described in section 1.1.

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature.

• Assay: Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well. Mix on a plate shaker for 30 seconds to 2 minutes.[18][20]

• Incubation: Incubate the plate at room temperature for 1 to 3 hours, protected from light.[18]

• Measurement: Measure the luminescence of each well using a luminometer.

• Data Analysis: Subtract the average luminescence of blank wells (medium + reagent) from all other readings.[18]

Data Presentation:

Treatment Group	Concentration (µM)	Luminescence (RLU)	Fold Change vs. Vehicle
Vehicle Control	0	1.0
3-Amino-1H-indazol-4-ol	1
3-Amino-1H-indazol-4-ol	10
3-Amino-1H-indazol-4-ol	50
Positive Control (e.g., Staurosporine)	1

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick-End Labeling) Assay

Trustworthiness: DNA fragmentation is a hallmark of late-stage apoptosis. The TUNEL assay detects these DNA breaks by enzymatically labeling the free 3'-OH ends with fluorescently tagged dUTPs.[21] This provides a robust, visual confirmation of apoptosis.

Protocol (Fluorescence Microscopy):

• Sample Preparation: Grow and treat cells on coverslips.

• Fixation: Wash cells with PBS and fix with 4% paraformaldehyde in PBS for 15-30 minutes at room temperature.[22][23]

• Permeabilization: Wash again with PBS and permeabilize with 0.25% Triton X-100 in PBS for 20 minutes at room temperature to allow the enzyme to access the nucleus.[23]

• Labeling Reaction: Incubate the cells with the TUNEL reaction mixture (containing TdT enzyme and labeled dUTPs) for 60 minutes at 37°C in a humidified chamber.[22]

• Washing: Wash the cells to remove unincorporated nucleotides.

• Counterstaining: Stain the nuclei with a DNA counterstain like DAPI.

• Imaging: Mount the coverslips and visualize using a fluorescence microscope. TUNEL-positive cells will exhibit bright nuclear fluorescence.[22]

Western Blotting for Key Apoptotic Proteins

Expertise & Experience: Western blotting allows for the semi-quantitative analysis of specific proteins involved in the apoptotic cascade.[24] Monitoring the levels of Bcl-2 family proteins (pro-apoptotic Bax vs. anti-apoptotic Bcl-2), cleaved caspase-3, and cleaved PARP provides deep mechanistic insight into how 3-Amino-1H-indazol-4-ol induces apoptosis.[25][26] The detection of cleaved forms of caspase-3 and PARP are strong indicators of apoptosis.[27][28]

Protocol:

• Cell Lysis: After treatment, wash cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using the Bradford assay (see section 1.2).

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

• SDS-PAGE: Separate the proteins by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for Bax, Bcl-2, cleaved caspase-3, cleaved PARP, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Conclusion and Interpretation

By integrating the results from these assays, a comprehensive picture of the pro-apoptotic activity of 3-Amino-1H-indazol-4-ol can be constructed. For instance, an increase in the Annexin V-positive population, coupled with elevated caspase-3/7 activity, a higher number of TUNEL-positive cells, and the appearance of cleaved caspase-3 and PARP bands on a Western blot, would provide strong, multi-faceted evidence of apoptosis induction. Furthermore, changes in the Bax/Bcl-2 ratio can suggest the involvement of the intrinsic mitochondrial pathway. This rigorous, multi-assay approach ensures the generation of high-quality, reproducible data, which is indispensable for the preclinical development of novel anti-cancer agents.

References

• Assay Genie. (n.d.). Bradford Protein Assay Protocol | Step-by-Step Guide & Tips. Retrieved from [Link]

• Shanmugam, G. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 8(22), e3082. [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• ResearchGate. (n.d.). Extrinsic and Intrinsic Apoptosis Signal Pathway Review. Retrieved from [Link]

• Perez-Pardo, P. (2022). Bradford protein assay – Protein concentration measurement (single 595 nm read). protocols.io. [Link]

• Estaquier, J., Vallette, F., & Vayssiere, J. L. (2012). The concept of intrinsic versus extrinsic apoptosis. Biochemical Journal, 441(1), 1-13. [Link]

• Study.com. (n.d.). Video: Bradford Assay | Protein, Protocol & Methods. Retrieved from [Link]

• ResearchGate. (n.d.). Extrinsic and Intrinsic Apoptosis Signal Pathway Review. Retrieved from [Link]

• D'Arcy, M. (2019). Understanding Apoptosis and Apoptotic Pathways Targeted Cancer Therapeutics. Advances in Experimental Medicine and Biology, 1165, 1-28. [Link]

• JoVE. (2023). Video: The TUNEL Assay. Retrieved from [Link]

• Creative Bioarray. (n.d.). TUNEL Apoptosis Assay (Fluorescent). Retrieved from [Link]

• G-Biosciences. (2019). Detection of Apoptosis by TUNEL Assay. Retrieved from [Link]

• Schwartz, S., et al. (2014). Rapid Induction of Apoptosis by PI3K Inhibitors Is Dependent upon Their Transient Inhibition of RAS–ERK Signaling. Cancer Discovery, 4(3), 334-347. [Link]

• Tarasova, K. (2025). Caspase 3/7 Activity. protocols.io. [Link]

• Biocompare. (2008). Caspase-Glo® 3/7 Assay System From Promega. Retrieved from [Link]

• Sorger Lab. (2017). "Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells". In: Current Protocols in Chemical Biology. [Link]

• Yoshida, T., et al. (2022). Mechanisms of EGFR-TKI-Induced Apoptosis and Strategies Targeting Apoptosis in EGFR-Mutated Non-Small Cell Lung Cancer. Genes, 13(12), 2183. [Link]

• Engelman, J. A., et al. (2007). Differential induction of apoptosis in HER2 and EGFR addicted cancers following PI3K inhibition. Proceedings of the National Academy of Sciences, 104(52), 20772-20777. [Link]

• Uddin, M. S., et al. (2023). Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID. Journal of King Saud University - Science, 35(5), 102693. [Link]

• Bitesize Bio. (2025). 6 Steps for Successful in vitro Drug Treatment. Retrieved from [Link]

• Al-Obeidi, F. A., et al. (2000). Characterization of apoptosis induced by protein kinase C inhibitors and its modulation by the caspase pathway in acute promyelocytic leukaemia. British Journal of Haematology, 110(3), 552-562. [Link]

• Abcam. (2020). Apoptosis assays: western blots. YouTube. [Link]

• ResearchGate. (n.d.). Western blotting to measure the expression of BAX/Bcl-2, cleaved (C)-PARP/total (T)-PARP, and cleaved (C)-caspase-3/total (T)-caspase-3 in MGO-induced N2a cells. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

• JoVE. (2022). Anticancer Drugs Specificity Assessment (in vitro) | Protocol Preview. YouTube. [Link]

• Berdasco, M., & Riveiro, M. E. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-ph". Anticancer Research, 39(7), 3379-3385. [Link]

• ResearchGate. (n.d.). Western blotting analysis of PARP, Bcl-2/Bax, and caspase-3 of the PC3 cells treated with 12.5 and 25 µg/mL of methanolic extract and 1-hydroxy-tanshinone IIA[15] for 48 h. Retrieved from [Link]

• Kumar, D. (2014). Caspase Protocols in Mice. Methods in Molecular Biology, 1133, 1-21. [Link]

Sources

• 1. Mechanisms of EGFR-TKI-Induced Apoptosis and Strategies Targeting Apoptosis in EGFR-Mutated Non-Small Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intrinsic and Extrinsic Pathways of Apoptosis | Thermo Fisher Scientific - KR [thermofisher.com]
• 4. portlandpress.com [portlandpress.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. eclass.uoa.gr [eclass.uoa.gr]
• 7. Understanding Apoptosis and Apoptotic Pathways Targeted Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sorger.med.harvard.edu [sorger.med.harvard.edu]
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• 15. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
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• 20. promega.com [promega.com]
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• 23. creative-bioarray.com [creative-bioarray.com]
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• 26. researchgate.net [researchgate.net]
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• 28. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Application of 3-Amino-1H-indazol-4-ol Scaffolds in Structure-Based Drug Design for Kinase Inhibition

Introduction: The Privileged Indazole Scaffold in Kinase Drug Discovery

The 3-aminoindazole moiety has emerged as a "privileged" scaffold in modern medicinal chemistry, particularly in the design of potent and selective protein kinase inhibitors. Its rigid bicyclic structure and strategically positioned hydrogen bond donors and acceptors allow it to effectively mimic the hinge-binding interactions of the adenine ring of ATP, the natural substrate for kinases. This inherent ability to anchor within the highly conserved ATP binding site makes it an exceptional starting point for structure-based drug design (SBDD) campaigns. The 4-hydroxyl group of 3-Amino-1H-indazol-4-ol provides a key vector for chemical modification, enabling the exploration of surrounding pockets within the kinase active site to achieve desired potency and selectivity profiles.

This guide provides an in-depth technical overview and detailed protocols for researchers, scientists, and drug development professionals on leveraging the 3-Amino-1H-indazol-4-ol scaffold in SBDD projects targeting the kinase family. We will delve into the structural basis of its inhibitory mechanism, outline key experimental workflows, and provide validated protocols for biophysical and structural characterization.

The Structural Basis of Kinase Inhibition by 3-Aminoindazoles

The efficacy of the 3-aminoindazole scaffold is rooted in its ability to form a bidentate hydrogen bond interaction with the kinase hinge region. This interaction is a cornerstone of ATP-competitive kinase inhibition. The N1-H and the exocyclic 3-amino group of the indazole ring are perfectly positioned to donate hydrogen bonds to the backbone carbonyl and nitrogen atoms of the hinge residues, respectively.

To provide a concrete example, we will reference the crystal structure of a close analog of our topic compound in complex with Cyclin-Dependent Kinase 2 (CDK2) (PDB ID: 2R64). CDK2 is a key regulator of the cell cycle, and its dysregulation is implicated in various cancers[1]. The ligand in this structure, a 3,5-diaminoindazole derivative, beautifully illustrates the canonical hinge-binding mode.

Visualizing the Interaction: Hinge Binding of a 3-Aminoindazole Analog to CDK2

The following diagram illustrates the key hydrogen bonding interactions between the 3-aminoindazole core and the hinge region of CDK2, as observed in PDB entry 2R64.

Caption: Key hydrogen bonds between the 3-aminoindazole scaffold and the CDK2 hinge.

This bidentate interaction provides a stable anchor, from which substitutions at other positions of the indazole ring, such as the 4-position, can be designed to interact with other regions of the ATP binding site to enhance potency and selectivity.

Structure-Based Drug Design Workflow Utilizing 3-Amino-1H-indazol-4-ol

A typical SBDD campaign starting with the 3-Amino-1H-indazol-4-ol scaffold follows a cyclical and iterative process. The goal is to progressively optimize the initial fragment into a lead compound with desirable pharmacological properties.

Caption: Iterative cycle of a structure-based drug design campaign.

Detailed Application Protocols

The following protocols are presented as a guide for researchers. They are based on established methodologies and are tailored to the investigation of 3-aminoindazole-based inhibitors targeting a model kinase, CDK2.

Protocol 1: Computational Docking of 3-Amino-1H-indazol-4-ol Derivatives

Objective: To predict the binding mode and estimate the binding affinity of novel 3-Amino-1H-indazol-4-ol derivatives to the ATP binding site of a target kinase.

Rationale: Molecular docking is a cost-effective and rapid in silico method to prioritize compounds for synthesis and biological testing. It allows for the visualization of potential protein-ligand interactions and can guide the design of analogs with improved binding characteristics.

Materials:

• A high-resolution crystal structure of the target kinase (e.g., CDK2, PDB ID: 2R64).

• Molecular modeling software (e.g., AutoDock, Glide, GOLD).

• A library of 3D structures of the 3-Amino-1H-indazol-4-ol derivatives to be screened.

Methodology:

• Protein Preparation:

  • Download the PDB file of the target kinase.

  • Remove all water molecules and non-essential ligands from the PDB file.

  • Add hydrogen atoms to the protein structure, ensuring correct protonation states for titratable residues.

  • If the crystal structure contains a co-crystallized ligand, define the binding site based on its location. Otherwise, use a binding site prediction tool.

  • Generate a grid box that encompasses the entire ATP binding site.

• Ligand Preparation:

  • Generate 3D coordinates for all derivative compounds.

  • Assign correct atom types and charges.

  • Minimize the energy of the ligand structures.

• Docking Simulation:

  • Run the docking algorithm using the prepared protein and ligand files.

  • Use a search algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock) to explore the conformational space of the ligand within the defined binding site.

  • Generate multiple binding poses for each ligand.

• Analysis of Results:

  • Rank the ligands based on their predicted binding energies (scoring function).

  • Visually inspect the top-ranked poses for each ligand.

  • Analyze the predicted interactions (hydrogen bonds, hydrophobic interactions, etc.) with the protein.

  • Prioritize compounds for synthesis that exhibit favorable interactions, particularly the canonical hinge-binding pattern.

Protocol 2: Co-crystallization of a Kinase with a 3-Aminoindazole Inhibitor

Objective: To obtain a high-resolution X-ray crystal structure of the target kinase in complex with a 3-aminoindazole inhibitor.

Rationale: A co-crystal structure provides the most accurate and detailed information about the binding mode of an inhibitor. This structural information is invaluable for understanding the molecular basis of inhibition and for guiding further lead optimization. Co-crystallization is often preferred over soaking for flexible proteins like kinases as it can better capture induced-fit conformational changes[2].

Materials:

• Purified, high-concentration protein of the target kinase.

• Synthesized 3-aminoindazole inhibitor (high purity).

• Crystallization screens and reagents.

• X-ray diffraction equipment.

Methodology:

• Complex Formation:

  • Dissolve the inhibitor in a suitable solvent (e.g., DMSO) to create a concentrated stock solution.

  • Incubate the purified kinase with a 3-5 fold molar excess of the inhibitor for at least 1 hour on ice to allow for complex formation.

• Crystallization Screening:

  • Set up crystallization trials using the vapor diffusion method (hanging or sitting drop).

  • Screen a wide range of crystallization conditions (precipitants, buffers, salts, and additives).

  • Incubate the crystallization plates at a constant temperature (e.g., 4°C or 20°C).

• Crystal Optimization:

  • If initial screening yields small or poorly formed crystals, optimize the conditions by fine-tuning the concentrations of the precipitant, protein, and inhibitor, as well as the pH.

  • Micro-seeding can be employed to improve crystal quality and reproducibility.

• Data Collection and Structure Determination:

  • Cryo-protect the crystals and flash-cool them in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data and solve the structure using molecular replacement with a known apo-structure of the kinase.

  • Refine the model and build the ligand into the electron density map.

Protocol 3: Determination of Binding Affinity and Thermodynamics by Isothermal Titration Calorimetry (ITC)

Objective: To quantitatively measure the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of the interaction between a 3-aminoindazole inhibitor and the target kinase.

Rationale: ITC provides a complete thermodynamic profile of a binding interaction in a single experiment[3]. This data is crucial for understanding the driving forces of binding (enthalpic vs. entropic) and for accurately comparing the potencies of different inhibitors.

Materials:

• Isothermal Titration Calorimeter.

• Purified, high-concentration kinase in a suitable buffer.

• Purified 3-aminoindazole inhibitor in the same buffer.

Methodology:

• Sample Preparation:

  • Dialyze both the protein and the inhibitor extensively against the same buffer to minimize buffer mismatch effects.

  • Determine the accurate concentrations of the protein and inhibitor solutions.

  • Degas the samples before the experiment.

• ITC Experiment Setup:

  • Load the kinase solution into the sample cell (typically at a concentration 10-50 times the expected Kd).

  • Load the inhibitor solution into the injection syringe (typically at a concentration 10-15 times the protein concentration).

  • Set the experimental parameters (temperature, stirring speed, injection volume, and spacing).

• Titration:

  • Perform a series of injections of the inhibitor into the protein solution.

  • Record the heat changes associated with each injection.

  • Perform a control experiment by injecting the inhibitor into the buffer alone to determine the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the experimental data.

  • Integrate the peaks to obtain the heat change per injection.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the Kd, n, and ΔH.

  • Calculate the change in entropy (ΔS) from the Gibbs free energy equation (ΔG = ΔH - TΔS = -RTlnKa).

Parameter	Description	Typical Value Range for Kinase Inhibitors
Kd (Dissociation Constant)	A measure of binding affinity (lower Kd = higher affinity).	1 nM - 10 µM
n (Stoichiometry)	The number of inhibitor molecules bound per protein molecule.	~1 for a 1:1 interaction
ΔH (Enthalpy Change)	The heat released or absorbed upon binding.	-20 to +5 kcal/mol
ΔS (Entropy Change)	The change in disorder of the system upon binding.	Varies

Protocol 4: Kinetic Analysis of Inhibitor Binding by Surface Plasmon Resonance (SPR)

Objective: To measure the association (kon) and dissociation (koff) rate constants of the inhibitor-kinase interaction.

Rationale: SPR is a powerful label-free technique for studying the kinetics of molecular interactions in real-time. Understanding the on- and off-rates of an inhibitor can provide valuable insights into its mechanism of action and its potential for in vivo efficacy. SPR is increasingly used in fragment-based drug discovery for both primary screening and hit validation[4][5].

Materials:

• SPR instrument (e.g., Biacore).

• Sensor chip (e.g., CM5).

• Amine coupling kit.

• Purified kinase.

• 3-aminoindazole inhibitor.

• Running buffer.

Methodology:

• Kinase Immobilization:

  • Immobilize the kinase onto the sensor chip surface using standard amine coupling chemistry.

  • Aim for a low immobilization density to avoid mass transport limitations.

  • Use a reference flow cell with no immobilized protein or an irrelevant protein to subtract non-specific binding and bulk refractive index changes.

• Kinetic Analysis:

  • Prepare a dilution series of the inhibitor in running buffer.

  • Inject the inhibitor solutions over the sensor and reference surfaces at a constant flow rate.

  • Monitor the association phase, followed by a dissociation phase where only running buffer is injected.

  • Regenerate the sensor surface between different inhibitor concentrations if necessary.

• Data Analysis:

  • Double-reference the data by subtracting the signal from the reference flow cell and a buffer-only injection.

  • Globally fit the association and dissociation curves for all inhibitor concentrations to a suitable binding model (e.g., 1:1 Langmuir binding model) to determine kon and koff.

  • Calculate the equilibrium dissociation constant (Kd) from the ratio of the rate constants (Kd = koff / kon).

Parameter	Description
kon (Association Rate Constant)	The rate at which the inhibitor binds to the kinase.
koff (Dissociation Rate Constant)	The rate at which the inhibitor dissociates from the kinase.
Kd (Equilibrium Dissociation Constant)	The ratio of koff to kon, representing binding affinity.

Conclusion and Future Perspectives

The 3-Amino-1H-indazol-4-ol scaffold represents a highly versatile and effective starting point for the structure-based design of kinase inhibitors. Its inherent ability to form key hydrogen bond interactions with the kinase hinge region provides a solid foundation for achieving high potency. The strategic modification of the 4-position, guided by structural and biophysical data, allows for the fine-tuning of selectivity and pharmacokinetic properties. The integrated application of computational modeling, X-ray crystallography, ITC, and SPR, as outlined in this guide, provides a robust framework for efficiently advancing 3-aminoindazole-based projects from initial hits to clinical candidates. As our understanding of the kinome continues to expand, the rational design of inhibitors based on such privileged scaffolds will remain a cornerstone of targeted drug discovery.

References

• Giannetti, A. M., et al. (2011). Emerging role of surface plasmon resonance in fragment-based drug discovery. Future Medicinal Chemistry, 3(14), 1809-20. [Link]

• Renaudet, O., et al. (2010). Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters, 1(5), 238-242. [Link]

• Lee, J., et al. (2008). Synthesis and biological evaluation of 3,5-diaminoindazoles as cyclin-dependent kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(3), 1109-1113. [Link]

• Patel, D. A., et al. (2024). Advances in synthesis and biological evaluation of CDK2 inhibitors for cancer therapy. Bioorganic Chemistry, 143, 107045. [Link]

• Pevarello, P., et al. (2004). 3-Aminopyrazole inhibitors of CDK2/cyclin A as antitumor agents. 1. Lead finding. Journal of Medicinal Chemistry, 47(13), 3367-80. [Link]

• Wodicka, L. M., et al. (2010). Activation state-dependent binding of small molecule kinase inhibitors: structural insights from biochemistry. Chemistry & Biology, 17(11), 1241-9. [Link]

• Gesner, E. M., et al. (2019). A New CDK2 Inhibitor with 3-Hydrazonoindolin-2-One Scaffold Endowed with Anti-Breast Cancer Activity: Design, Synthesis, Biological Evaluation, and In Silico Insights. Molecules, 26(2), 426. [Link]

• Wierl, C., et al. (2016). Two Methods, One Goal: Structural Differences between Cocrystallization and Crystal Soaking to Discover Ligand Binding Poses. ChemMedChem, 11(12), 1269-76. [Link]

• Gifford Bioscience. (n.d.). SPR Kinetic Affinity Assay Protocol. Retrieved from [Link]

• Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455-61. [Link]

• Friesner, R. A., et al. (2004). Glide: a new approach for rapid, accurate docking and scoring. 1. Method and assessment of docking accuracy. Journal of Medicinal Chemistry, 47(7), 1739-49. [Link]

Sources

• 1. Advances in synthesis and biological evaluation of CDK2 inhibitors for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. 3-Aminopyrazole inhibitors of CDK2/cyclin A as antitumor agents. 1. Lead finding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetic studies of small molecule interactions with protein kinases using biosensor technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting 3-Amino-1H-indazol-4-ol synthesis side reactions

Welcome to our dedicated technical support center for the synthesis of 3-Amino-1H-indazol-4-ol. This resource is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of preparing this valuable heterocyclic scaffold. The presence of both an amino and a hydroxyl group on the indazole core presents unique challenges, often leading to unexpected side reactions and purification difficulties.

This guide provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions, all grounded in established chemical principles and practical laboratory experience. Our goal is to empower you to overcome common hurdles and achieve a successful and reproducible synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of 3-Amino-1H-indazol-4-ol. A common and efficient route to this compound involves the cyclization of a substituted 2-fluorobenzonitrile with hydrazine, often requiring protection of the hydroxyl group. The following troubleshooting advice is based on this synthetic strategy.

Question 1: My final product is a dark, discolored solid, and I'm seeing multiple spots on my TLC. What is causing this?

Answer:

The most likely cause of discoloration and multiple impurities is the oxidation of the phenolic hydroxyl group at the 4-position. Phenols are highly susceptible to oxidation, especially in the presence of air (oxygen), heat, or trace metal impurities, and this can be exacerbated by basic conditions that may be present during the reaction or workup. This oxidation can lead to the formation of highly colored quinone-like species or polymeric materials, which are notoriously difficult to remove.

Root Cause Analysis:

• Exposure to Air: Performing the reaction or workup in an open flask allows atmospheric oxygen to act as an oxidant.

• Reaction Temperature: High reaction temperatures can accelerate the rate of oxidation.

• Basic Conditions: Deprotonation of the phenol to the more electron-rich phenoxide increases its susceptibility to oxidation.

• Trace Metal Contaminants: Metal ions can catalyze the oxidation of phenols.

Troubleshooting and Preventative Measures:

• Use of a Protecting Group: The most robust solution is to protect the hydroxyl group before the cyclization reaction. A benzyl ether or a silyl ether are common choices that are stable to the cyclization conditions but can be removed later.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere of nitrogen or argon to minimize exposure to oxygen.

• Degassed Solvents: Use solvents that have been degassed by sparging with an inert gas or by freeze-pump-thaw cycles to remove dissolved oxygen.

• Control of Temperature: Maintain the lowest effective temperature for the cyclization reaction.

• Acidic Workup: During the workup, a mildly acidic aqueous solution can help to keep the product in its protonated, less reactive form.

Visualization of Phenol Oxidation:

Caption: Oxidation of the 4-hydroxyl group to colored impurities.

Question 2: I'm getting a significant amount of an isomeric byproduct. How can I improve the regioselectivity of the cyclization?

Answer:

The formation of regioisomers is a common issue in the synthesis of substituted indazoles. In the case of 3-Amino-1H-indazol-4-ol, if you start with a precursor where the positions of the fluorine and hydroxyl groups are ambiguous for cyclization, you can end up with an unwanted isomer. For instance, starting from 3-fluoro-4-hydroxybenzonitrile could potentially lead to the formation of 3-amino-1H-indazol-5-ol as a byproduct.

Root Cause Analysis:

• Incorrect Starting Material: The choice of starting material is critical for ensuring the correct regiochemical outcome.

• Reaction Conditions: In some cases, harsh reaction conditions can lead to rearrangements or non-selective reactions.

Troubleshooting and Preventative Measures:

• Strategic Choice of Starting Material: To synthesize 3-Amino-1H-indazol-4-ol, the ideal starting material would be 2-fluoro-3-hydroxybenzonitrile or its protected form. The ortho-fluoro group relative to the nitrile is essential for the nucleophilic aromatic substitution (SNA) reaction with hydrazine to proceed correctly for the desired cyclization.

• Confirmation of Starting Material Structure: Always verify the structure and purity of your starting benzonitrile using analytical techniques such as NMR and mass spectrometry before proceeding with the synthesis.

• Milder Reaction Conditions: If you suspect that harsh conditions are contributing to isomer formation, try lowering the reaction temperature and extending the reaction time.

Regioselective Cyclization Pathway:

Caption: Importance of starting material for regioselectivity.

Question 3: My reaction is sluggish, and I have a lot of unreacted starting material. How can I drive the reaction to completion?

Answer:

Incomplete conversion is a frequent problem, often related to reaction kinetics or deactivation of reagents.

Root Cause Analysis:

• Insufficient Temperature or Reaction Time: The cyclization may require more energy or a longer duration to proceed to completion.

• Solvent Choice: The solvent may not be suitable for the reaction, either due to poor solubility of the starting materials or an inappropriate boiling point.

• Hydrazine Quality: Anhydrous hydrazine is often more reactive than hydrazine hydrate. The quality and concentration of the hydrazine used can significantly impact the reaction rate.

• Base Stoichiometry: If a base is used to facilitate the reaction, its stoichiometry and strength are important.

Troubleshooting and Preventative Measures:

• Optimize Reaction Conditions:

  • Temperature: Gradually increase the reaction temperature, monitoring for the formation of degradation products by TLC.

  • Time: Extend the reaction time, tracking the consumption of the starting material.

• Solvent Screening: Consider using a higher-boiling polar aprotic solvent such as n-butanol, DMSO, or NMP, which can facilitate the SNA reaction.[1]

• Hydrazine Source: If using hydrazine hydrate, consider switching to anhydrous hydrazine, but exercise extreme caution as it is highly toxic and reactive.

• Use of a Base: The addition of a non-nucleophilic base like potassium carbonate can sometimes accelerate the reaction by deprotonating the intermediate hydrazone.

Recommended Synthetic Protocol

This protocol outlines a reliable, two-step synthesis of 3-Amino-1H-indazol-4-ol from 2-fluoro-3-hydroxybenzonitrile, incorporating a benzyl protection group to prevent oxidation of the phenol.

Step 1: Protection of the Hydroxyl Group (Benzylation)

• To a solution of 2-fluoro-3-hydroxybenzonitrile (1.0 eq) in a suitable solvent like acetone or DMF, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add benzyl bromide (1.1 eq) dropwise to the suspension.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product (3-(benzyloxy)-2-fluorobenzonitrile) by column chromatography on silica gel or by recrystallization.

Step 2: Cyclization with Hydrazine

• In a round-bottom flask equipped with a reflux condenser, dissolve the protected benzonitrile (1.0 eq) in n-butanol.

• Add hydrazine hydrate (5.0 eq) to the solution.

• Heat the reaction mixture to reflux (approx. 117 °C) and maintain for 12-24 hours. Monitor the reaction progress by TLC.

• Cool the reaction to room temperature. A precipitate of the product may form.

• If a precipitate has formed, collect it by filtration and wash with a cold solvent like ethanol or diethyl ether.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the crude 4-(benzyloxy)-1H-indazol-3-amine by column chromatography or recrystallization.

Step 3: Deprotection (Hydrogenolysis)

• Dissolve the protected 3-aminoindazole in a solvent such as ethanol or methanol.

• Add a catalytic amount of palladium on carbon (10% Pd/C, approx. 5-10 mol%).

• Stir the mixture under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) at room temperature until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Concentrate the filtrate under reduced pressure to yield the final product, 3-Amino-1H-indazol-4-ol.

Table of Protecting Groups for Phenols:

Protecting Group	Abbreviation	Introduction Reagents	Removal Conditions	Stability
Benzyl	Bn	Benzyl bromide, K₂CO₃	H₂, Pd/C	Stable to most acids and bases
Methoxymethyl	MOM	MOM-Cl, DIPEA	Acid (e.g., HCl)	Base stable
tert-Butyldimethylsilyl	TBDMS	TBDMS-Cl, Imidazole	Fluoride source (e.g., TBAF)	Acid and base labile

This table provides a summary of common protecting groups for phenols and their typical introduction and removal conditions.[2][3][4]

Troubleshooting Decision Tree

Caption: A decision-making flowchart for troubleshooting common synthesis issues.

References

• BenchChem. (2025). Technical Support Center: Optimizing HPLC Method for 3-amino-1-methyl-1H-indazol-6-ol Purity Analysis. BenchChem.
• University of Wisconsin. (n.d.). Protecting Groups.
• Chemistry LibreTexts. (2021). Protecting groups in organic synthesis.
• Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde. PMC - NIH.
• Chemistry LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis.
• ChemicalBook. (n.d.). 2-Fluoro-4-hydroxybenzonitrile synthesis.
• Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines. PMC - NIH.
• Ready Lab, UT Southwestern. (n.d.). Protecting Groups in Organic Synthesis.
• Fluoromart. (n.d.). 186590-04-5 | 4-FLUORO-3-HYDROXYBENZONITRILE 98.
• BenchChem. (n.d.). Synthesis routes of 3-Fluoro-4-hydroxybenzonitrile.
• PubMed. (2010).
• ResearchGate. (2025).
• ChemRxiv. (2024).
• MDPI. (n.d.). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines.
• Synthesis of 3-substituted 2,3-dihydropyrazino[1,2-a]indol-4(1H)
• ResearchGate. (2025). Synthesis and antiproliferative activity of 3-amino-N-phenyl-1H-indazole-1-carboxamides.
• PubMed. (2023). Discovery of 3-((3-amino- 1H-indazol-4-yl)ethynyl)- N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72)
• Chemical Communications (RSC Publishing). (n.d.). Rapid access to 3-aminoindazoles from nitriles with hydrazines: a strategy to overcome the basicity barrier imparted by hydrazines.
• ACS Omega. (2021). Synthesis of 1H-Indazoles via Silver(I)
• BenchChem. (2025).
• Quick Company. (n.d.).
• Organic Syntheses. (2020).
• An Amino-indazole Scaffold with Spectrum Selective Kinase Inhibition of FLT3, PDGFRα and Kit. PMC - NIH. (2012).
• Sigma-Aldrich. (n.d.). 4-Fluoro-3-hydroxybenzonitrile | 186590-04-5.
• ResearchGate. (n.d.).
• Sigma-Aldrich. (n.d.). 3-amino-1h-indazole.
• PubMed. (2018). Discovery of isatin and 1H-indazol-3-ol derivatives as d-amino acid oxidase (DAAO) inhibitors.
• Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Deriv
• Sigma-Aldrich. (n.d.). 1H-Indazol-3-amine AldrichCPR.

Sources

• 1. mdpi.com [mdpi.com]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 3. mazams.weebly.com [mazams.weebly.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Reaction Conditions for 3-Amino-1H-indazol-4-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the synthesis and optimization of 3-Amino-1H-indazol-4-ol derivatives. This guide is designed to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions to aid researchers in this specialized area of synthetic chemistry. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying principles to empower you to make informed decisions in your research.

I. Troubleshooting Guide: Common Experimental Challenges

This section addresses specific issues that may arise during the synthesis of 3-Amino-1H-indazol-4-ol derivatives, offering potential causes and actionable solutions.

Q1: My reaction is resulting in a low yield or is incomplete. What are the primary factors I should investigate?

A1: Low yields are a frequent challenge in the synthesis of complex heterocyclic compounds like 3-Amino-1H-indazol-4-ol derivatives. Several factors can contribute to this issue:

• Suboptimal Temperature: Temperature is a critical parameter in indazole synthesis. The formation of the indazole ring is often an exothermic process, and careful temperature control is necessary.[1] For some synthetic routes, an increase in temperature to a specific point can enhance the yield, but exceeding this optimal temperature may lead to the formation of side products and degradation of the desired compound.[2] It is crucial to perform small-scale temperature screening experiments to identify the optimal range for your specific substrate.

• Solvent Effects: The choice of solvent can profoundly influence reaction rates and yields. For instance, in certain cyclization reactions to form the indazole core, the polarity and protic nature of the solvent are critical. Some reactions benefit from polar aprotic solvents like DMF or DMSO, while others proceed more efficiently in alcoholic solvents. The addition of a controlled amount of water to an alcohol solvent has been shown to dramatically increase yields in some cases, but an excess can be detrimental.[2] A solvent screen is a valuable tool for optimization.

• Base Selection and Stoichiometry: The choice and amount of base are crucial, particularly in steps involving cyclization or N-alkylation. The strength of the base can affect the rate of deprotonation and subsequent ring closure. The selection of the base can also influence the regioselectivity of reactions like N-alkylation.[2] It's important to consider both inorganic bases (e.g., K₂CO₃, NaOAc) and organic bases (e.g., Et₃N, DIPEA), and to optimize the molar equivalents used.[3][4]

• Reagent Purity and Stability: The purity of starting materials, especially the substituted benzonitrile and hydrazine derivatives, is paramount. Impurities can interfere with the reaction and lead to the formation of undesired byproducts. Additionally, some reagents may be unstable under the reaction conditions, leading to decomposition and lower yields. Always use freshly purified reagents when possible.

• Atmosphere Control: Many reactions in organic synthesis are sensitive to oxygen and moisture. For the synthesis of indazole derivatives, particularly when using organometallic reagents or catalysts, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions and improve yields.

Q2: I am observing the formation of significant side products, complicating purification. What are the likely culprits and how can I minimize them?

A2: The formation of side products is a common hurdle. Here are some likely causes and mitigation strategies:

• Regioisomer Formation: In reactions involving unsymmetrically substituted starting materials, the formation of regioisomers is a significant possibility. For instance, during cyclization, the hydrazine can attack different positions on the aromatic ring, leading to a mixture of indazole isomers.[4]

  • Solution: The regioselectivity of the cyclization can often be controlled by the choice of solvent and reaction temperature.[4] Aprotic polar solvents may favor one pathway, while protic solvents favor another.[4] Careful optimization of these parameters is key. Additionally, the electronic nature of the substituents on the starting benzonitrile can direct the cyclization to a specific position.

• Over-alkylation or Acylation: When introducing substituents onto the indazole ring, over-reaction can occur, leading to di- or tri-substituted products.

  • Solution: This can be controlled by carefully managing the stoichiometry of the alkylating or acylating agent. Using a slight excess of the indazole starting material can also help to minimize over-reaction. A gradual addition of the reagent at a lower temperature can also improve selectivity.

• Hydrolysis of Nitrile Group: In the synthesis of 3-aminoindazoles from 2-halobenzonitriles and hydrazine, the nitrile group can sometimes be hydrolyzed to an amide, especially under harsh acidic or basic conditions.[4]

  • Solution: Employing milder reaction conditions, such as using a weaker base or acid and maintaining a lower reaction temperature, can help prevent this side reaction. The choice of brominating agent can also be critical; for instance, N-Bromosuccinimide (NBS) may be a better choice than Br₂ to avoid hydration of the cyano group.[4]

Q3: My final product is difficult to purify. What purification strategies are most effective for 3-Amino-1H-indazol-4-ol derivatives?

A3: The purification of these polar, often crystalline, compounds requires a tailored approach.

• Crystallization: This is often the most effective method for obtaining highly pure material. The choice of solvent system is critical. A good starting point is to screen solvent mixtures, such as ethanol/water, methanol/dichloromethane, or ethyl acetate/hexanes.

• Column Chromatography: For complex mixtures or to remove closely related impurities, column chromatography is necessary.

  • Stationary Phase: Silica gel is the most common choice. Due to the polar nature of 3-Amino-1H-indazol-4-ol derivatives, a normal-phase separation is usually effective.

  • Mobile Phase: A gradient elution with a mixture of a non-polar solvent (e.g., hexanes or heptane) and a more polar solvent (e.g., ethyl acetate or acetone) is a good starting point. The addition of a small amount of a modifying solvent like methanol or triethylamine can help to improve peak shape and resolution, especially for these basic compounds.

• Preparative HPLC: For obtaining highly pure samples for biological testing or characterization, preparative high-performance liquid chromatography (HPLC) can be employed. A reversed-phase C18 column with a mobile phase of water and acetonitrile or methanol, often with a modifier like formic acid or trifluoroacetic acid, is a common setup.[5]

II. Frequently Asked Questions (FAQs)

Q4: What are the key synthetic routes to 3-Amino-1H-indazol-4-ol derivatives?

A4: Several synthetic strategies have been developed for the synthesis of the indazole core. A common and effective method involves the cyclization of a substituted 2-halobenzonitrile with hydrazine.[6] The general sequence is as follows:

• Starting Material: The synthesis typically begins with a suitably substituted 2-halobenzonitrile, where the halogen is often fluorine or chlorine.

• Cyclization: This key step involves the reaction of the 2-halobenzonitrile with hydrazine or a hydrazine derivative. This reaction proceeds via a nucleophilic aromatic substitution (SNA) followed by an intramolecular cyclization to form the 3-aminoindazole ring system.[4]

• Hydroxylation/Functional Group Interconversion: The 4-hydroxy group can be introduced at various stages of the synthesis, either present on the starting benzonitrile or introduced later through functional group interconversion.

Q5: How can I confirm the structure and purity of my synthesized 3-Amino-1H-indazol-4-ol derivative?

A5: A combination of spectroscopic techniques is essential for unambiguous structure elucidation and purity assessment:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the number and chemical environment of protons. Key signals to look for include the aromatic protons on the indazole ring and the protons of any substituents.

  • ¹³C NMR: Shows the number of unique carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for establishing the connectivity between protons and carbons, which is crucial for confirming the correct regioisomer.

• Mass Spectrometry (MS): Determines the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming the structure. High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula.

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the compound. A UV detector is typically suitable as the indazole core is a chromophore.[5] A photodiode array (PDA) detector can provide additional spectral information to assess peak purity.[5]

• Infrared (IR) Spectroscopy: Provides information about the functional groups present in the molecule, such as N-H, O-H, and C=N bonds.

Q6: Are there any specific safety precautions I should take when working with the reagents for this synthesis?

A6: Yes, several reagents used in the synthesis of 3-Amino-1H-indazol-4-ol derivatives require careful handling:

• Hydrazine and its derivatives: These are often toxic and potentially carcinogenic. Always handle them in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Halogenated starting materials and reagents: Many halogenated organic compounds are irritants and can be harmful if inhaled or absorbed through the skin. Handle with care in a fume hood.

• Strong acids and bases: These are corrosive and should be handled with appropriate PPE.

• Solvents: Many organic solvents are flammable and can be toxic. Always work in a well-ventilated area and away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

III. Experimental Protocols & Data

General Protocol for the Synthesis of a 3-Amino-1H-indazol-4-ol Derivative

This protocol provides a general framework. Specific conditions will need to be optimized for each unique substrate.

Step 1: Cyclization to form the 3-Aminoindazole Core

• To a solution of the appropriately substituted 2-fluorobenzonitrile (1.0 eq) in a suitable solvent (e.g., 2-MeTHF, ethanol) in a sealed reaction vessel, add hydrazine hydrate (4.0 eq) and a mild base such as sodium acetate (1.2 eq).[4]

• Heat the reaction mixture to the optimized temperature (e.g., 95 °C) and monitor the progress by TLC or LC-MS.[4]

• Upon completion, cool the reaction to room temperature.

• If a precipitate forms, collect it by filtration. Otherwise, extract the product into an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by crystallization or column chromatography.

Data Presentation: Optimization of Reaction Conditions

The following table provides an example of how to systematically optimize reaction conditions for the cyclization step.

Entry	Solvent	Base	Temperature (°C)	Time (h)	Yield (%)
1	NMP	NaOAc	80	12	50:50 (product:isomer)
2	Ethanol	NaOAc	80	12	65:35 (product:isomer)
3	IPA	NaOAc	80	12	70:30 (product:isomer)
4	2-MeTHF	NaOAc	95	8	>95 (desired product)

This table is a hypothetical representation based on the principles discussed in the literature, which highlight the significant impact of solvent choice on regioselectivity and yield.[4]

IV. Visualization of Key Processes

Experimental Workflow for Synthesis and Purification

Caption: A generalized workflow for the synthesis, purification, and analysis of 3-Amino-1H-indazol-4-ol derivatives.

Logical Relationship in Troubleshooting Low Yields

Caption: A troubleshooting flowchart for addressing low reaction yields in indazole synthesis.

V. References

• Benchchem. (n.d.). Indazole Synthesis Technical Support Center: Troubleshooting Guides & FAQs. Retrieved from

• ResearchGate. (n.d.). Optimization of the reaction conditions. Retrieved from

• ChemRxiv. (2024). Practical synthesis of 7-bromo-4-chloro-1H-indazol-3-amine: an important intermediate to Lenacapavir. Retrieved from

• Organic Syntheses. (n.d.). Indazole. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Optimizing HPLC Method for 3-amino-1-methyl-1H-indazol-6-ol Purity Analysis. Retrieved from

• National Center for Biotechnology Information. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Retrieved from

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Solubility of 3-Amino-1H-indazol-4-ol

Welcome to the technical support guide for handling 3-Amino-1H-indazol-4-ol. As Senior Application Scientists, we understand that managing the solubility of promising but challenging compounds is a critical step in generating reliable in vitro data. This guide is structured as a series of questions and answers to directly address the issues you may encounter, providing not just protocols, but the scientific reasoning behind them to empower your experimental design.

Section 1: Understanding the Compound

Q1: What are the key structural features of 3-Amino-1H-indazol-4-ol that affect its solubility?

Answer: The solubility behavior of 3-Amino-1H-indazol-4-ol is governed by its hybrid structure. It is an amphoteric molecule, meaning it has both acidic and basic functional groups.

• Hydrophobic Core: The fused bicyclic indazole ring system is largely nonpolar and contributes to poor aqueous solubility.

• Ionizable Groups: The molecule contains three key ionizable sites:

  • A basic amino group (-NH₂) at position 3, which can be protonated (become positively charged) in acidic conditions.

  • An acidic hydroxyl group (-OH) at position 4, which can be deprotonated (become negatively charged) in alkaline conditions.

  • An acidic N-H group within the pyrazole ring of the indazole, which can also be deprotonated under more strongly basic conditions.

This amphoteric nature is the most critical aspect to leverage for solubility enhancement. Compounds with ionizable groups often exhibit pH-dependent solubility.[1]

Caption: Key functional groups of 3-Amino-1H-indazol-4-ol.

Section 2: Initial Steps & Best Practices

Q2: I have received the compound as a solid. What is the recommended first step for solubilizing it for my assays?

Answer: The universally accepted starting point for compounds with low aqueous solubility is to prepare a concentrated stock solution in a non-aqueous, water-miscible organic solvent.[2] For most cell-based assays, Dimethyl Sulfoxide (DMSO) is the solvent of choice due to its powerful solubilizing capabilities and compatibility with high-throughput screening formats.

Why DMSO? DMSO is a polar aprotic solvent that is effective at breaking up the crystal lattice energy of solid compounds. While some sources indicate that similar indazole structures have only slight solubility in DMSO[3], it remains the most practical starting point for creating a high-concentration stock.

FAQ: What concentration should my stock solution be?

Aim for a concentration between 10 mM and 50 mM. A high concentration allows for minimal volumes of the organic solvent to be added to your final assay, which is crucial for minimizing solvent-induced artifacts.[4][5]

FAQ: How should I store the DMSO stock solution?

Store the stock solution at -20°C or -80°C in small, single-use aliquots to prevent repeated freeze-thaw cycles. Ensure the vials are tightly sealed to prevent the absorption of atmospheric water, which can cause the compound to precipitate out of the DMSO over time.

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

• Pre-Weigh: Accurately weigh a small amount of 3-Amino-1H-indazol-4-ol (e.g., 1 mg). The molecular weight is approximately 163.17 g/mol .

• Calculate Volume: Calculate the required volume of DMSO.

  • Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Molarity (mol/L))

  • Example for 1 mg: Volume = 0.001 g / (163.17 g/mol * 0.010 mol/L) = 0.000612 L = 612 µL.

• Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial containing the compound.

• Mixing: Vortex thoroughly for 2-3 minutes. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be applied.

• Verification: Visually inspect the solution against a light and dark background to ensure complete dissolution with no visible particulates.

• Storage: Aliquot into smaller volumes (e.g., 20 µL) in tightly sealed tubes and store at -20°C or below.

Section 3: Troubleshooting Precipitation in Assay Media

Q3: My compound precipitates when I dilute the DMSO stock into my aqueous assay buffer. What should I do?

Answer: This is the most common challenge and occurs when the compound's concentration exceeds its thermodynamic solubility limit in the final aqueous environment. The transition from a favorable organic solvent (DMSO) to an unfavorable aqueous one causes the compound to crash out. Follow this troubleshooting workflow.

Caption: Troubleshooting workflow for compound precipitation.

Step 1: Check Final DMSO Concentration Many cell lines and enzymes are sensitive to DMSO concentrations above 1%, with some showing stress or altered activity at concentrations as low as 0.25%.[6][7] Always aim for the lowest possible final concentration, ideally ≤0.5%. If your dilution scheme results in a higher percentage, remake the stock at a higher concentration or adjust your dilutions.

Step 2: Modify the Dilution Protocol Instead of a single large dilution (e.g., 1 µL of 10 mM stock into 1 mL of buffer), perform a serial dilution. A "pluronic shock" can sometimes be mitigated by a stepwise introduction to the aqueous environment. For example, first dilute the DMSO stock into a small volume of media containing serum (if applicable), vortex, and then add this intermediate to the final assay volume.

Section 4: Advanced Solubilization Techniques

Q4: How can I use pH to improve the solubility of 3-Amino-1H-indazol-4-ol?

Answer: Because the compound is amphoteric, its solubility is highly dependent on pH.[8][9][10]

• In Acidic Conditions (e.g., pH 4-6): The basic amino group will become protonated (-NH₃⁺). This positive charge will significantly increase the molecule's affinity for water, thereby increasing solubility.

• In Basic Conditions (e.g., pH 8-10): The acidic hydroxyl group will become deprotonated (-O⁻). This negative charge will also increase its aqueous solubility.

• At the Isoelectric Point (pI): At a specific intermediate pH, the molecule will have no net charge, making it least soluble.

Actionable Strategy: Prepare your assay buffer at a pH that is compatible with your biological system but favors one of the charged forms of the compound. For many cell-based assays, moving to a pH of 6.0 or 7.8 (from the typical 7.2-7.4) may be tolerable and provide the needed solubility boost. A formal pH-solubility profile is the definitive way to determine the optimal pH.

Experimental Protocol: pH-Solubility Profile (Shake-Flask Method)

• Prepare Buffers: Create a series of buffers across a pH range (e.g., pH 4.0, 5.0, 6.0, 7.4, 8.0, 9.0).

• Add Compound: Add an excess of solid 3-Amino-1H-indazol-4-ol to a small volume of each buffer in separate vials. Ensure enough solid is added so that some remains undissolved.

• Equilibrate: Shake the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to allow the solution to reach equilibrium.

• Separate: Centrifuge the samples at high speed to pellet the undissolved solid.

• Quantify: Carefully remove the supernatant and measure the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC-UV or LC-MS).

• Analyze: Plot the measured solubility (e.g., in µg/mL or µM) against the pH of the buffer. This will reveal the pH range of maximum solubility.

Q5: What are cyclodextrins and how can they help?

Answer: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[11][12][13] They can encapsulate poorly soluble "guest" molecules, like your indazole derivative, forming a water-soluble "inclusion complex".[][15] This complex effectively shields the hydrophobic part of the drug from water, dramatically increasing its apparent solubility.

Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used in cell culture applications and is generally well-tolerated.[6] It is a highly effective tool when pH modification is not an option.

Experimental Protocol: Using HP-β-CD for Solubilization

• Prepare CD Solution: Prepare a concentrated solution of HP-β-CD in your assay buffer (e.g., 10-50 mM). Gentle warming may be needed to fully dissolve the CD.

• Add Compound: Add your concentrated DMSO stock of 3-Amino-1H-indazol-4-ol dropwise to the HP-β-CD solution while vortexing.

• Complexation: Allow the mixture to incubate for at least 1 hour at room temperature to facilitate the formation of the inclusion complex.

• Final Dilution: Use this drug-cyclodextrin complex solution for your final dilutions into the assay plate.

• Control: Remember to include a vehicle control containing the same final concentration of both DMSO and HP-β-CD.

Data Summary Table: Comparison of Solubilization Strategies

Strategy	Final DMSO (%)	pH	Additive	Expected Max Concentration	Key Consideration
Standard Dilution	0.5%	7.4	None	Low (<10 µM)	High risk of precipitation.
pH Adjustment (Acidic)	0.5%	6.0	None	Moderate	Must be compatible with the assay's biological components.
pH Adjustment (Basic)	0.5%	8.0	None	Moderate-High	Potential for compound degradation at high pH.
Cyclodextrin	0.5%	7.4	5 mM HP-β-CD	High (>50 µM)	Must confirm CD does not interfere with the assay target.

Section 5: Assay Considerations & Controls

Q6: What are the potential impacts of these methods on my assay, and what controls are essential?

Answer: This is a critical question. Your solubilization method should not become a confounding variable.

• Solvent Toxicity: As mentioned, DMSO can be toxic or induce biological effects. Essential Control: Every experiment must include a "vehicle control" group that is treated with the highest final concentration of DMSO used for the test compound.[16] For example, if your highest drug concentration is 10 µM (from a 10 mM stock, diluted 1:1000), your vehicle control should be a 1:1000 dilution of pure DMSO (0.1% final concentration).

• pH Effects: Changes in pH can alter protein conformation, enzyme activity, receptor binding, and overall cell health. Essential Control: If you adjust the pH of your media to 6.0 to dissolve the compound, you must also run your vehicle control and untreated controls in media at pH 6.0 to isolate the effect of the compound from the effect of the pH change.

• Excipient Interference: Cyclodextrins can sometimes interact with assay components or cell membranes. Essential Control: When using HP-β-CD, the vehicle control must contain the same final concentration of both DMSO and HP-β-CD.

By meticulously including the correct vehicle controls, you can confidently attribute any observed biological activity to your compound of interest, rather than the method used to get it into solution.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. PubMed Central.
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed.
• Cyclodextrin Solutions for API Solubility Boost. BOC Sciences.
• cyclodextrin in novel formulations and solubility enhancement techniques: a review. ResearchGate.
• pH and solubility (video) | Equilibrium. Khan Academy.
• Simultaneous Influence of Electrolytes and pH on Solubility and Distribution Coefficients of Ionizable Pharmaceuticals. ACS Publications.
• How does pH affect solubility? askIITians.
• Intrinsic Solubility of Ionizable Compounds from pKa Shift - PMC. NIH.
• Preparing Stock Solutions. PhytoTech Labs.
• Considerations regarding use of solvents in in vitro cell based assays.
• Considerations regarding use of solvents in in vitro cell based assays - PMC. NIH.
• 3-Amino-1H-indazole.
• Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization | Request PDF. ResearchGate.
• Considerations regarding use of solvents in in vitro cell based assays. ResearchGate.
• Stock Solutions 101: Everything You Need to Know. G-Biosciences.

Sources

• 1. Intrinsic Solubility of Ionizable Compounds from pKa Shift - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. labsolu.ca [labsolu.ca]
• 4. phytotechlab.com [phytotechlab.com]
• 5. info.gbiosciences.com [info.gbiosciences.com]
• 6. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 7. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Khan Academy [khanacademy.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. How does pH affect solubility? - askIITians [askiitians.com]
• 11. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. touroscholar.touro.edu [touroscholar.touro.edu]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Peak Shape in HPLC Analysis of 3-Amino-1H-indazol-4-ol

Welcome to the technical support center for the HPLC analysis of 3-Amino-1H-indazol-4-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common chromatographic challenges encountered with this and structurally similar molecules. Here, we move beyond generic advice to provide in-depth, scientifically grounded troubleshooting strategies rooted in the specific chemical nature of your analyte.

Understanding the Analyte: The Root of Chromatographic Challenges

3-Amino-1H-indazol-4-ol is a polar molecule featuring a heterocyclic indazole core with both a basic amino group and an acidic hydroxyl (phenolic) group. This combination of functionalities presents a multi-faceted challenge in reversed-phase HPLC, often leading to poor peak shapes such as tailing, broadening, and inconsistent retention times.

The primary culprits behind these issues are:

• Secondary Silanol Interactions: The amino group, being basic, can engage in strong ionic interactions with residual, acidic silanol groups (Si-OH) on the surface of standard silica-based C18 columns. This leads to a secondary retention mechanism that causes significant peak tailing.

• Metal Chelation: The ortho-positioning of the amino and hydroxyl groups creates a potential bidentate chelation site for trace metal ions present in the HPLC system (e.g., from stainless steel components, the sample matrix, or the stationary phase itself). This analyte-metal interaction can result in peak distortion and loss of recovery.

• pH Sensitivity: The presence of both acidic and basic functional groups means that the analyte's overall charge state is highly dependent on the mobile phase pH. Operating near the pKa of either the amino or hydroxyl group can lead to the co-existence of multiple ionic forms, resulting in broadened or split peaks.

This guide will systematically address each of these challenges, providing you with a logical workflow to diagnose and resolve poor peak shape.

Frequently Asked Questions (FAQs)

Q1: My peak for 3-Amino-1H-indazol-4-ol is severely tailing. What is the most likely cause?

Peak tailing for a basic compound like this is most commonly due to secondary interactions with acidic silanol groups on the column's stationary phase. The basic amino group can interact strongly with deprotonated silanols, leading to a portion of the analyte being more strongly retained and eluting later, causing the characteristic tail.

Q2: I'm observing inconsistent peak areas and retention times from one injection to the next. What could be the problem?

This is often a hallmark of metal chelation. If trace metals are present in your system, the analyte can form complexes that may have different chromatographic behavior than the free analyte. The availability of these metal ions can vary between injections, leading to poor reproducibility.

Q3: Why does my peak shape change dramatically when I make small adjustments to the mobile phase pH?

Your analyte has both acidic (hydroxyl) and basic (amino) functional groups, making it sensitive to pH changes. If your mobile phase pH is close to the pKa of either of these groups, you can have a mixture of ionized and non-ionized forms of the analyte in solution, which can lead to peak broadening or splitting.

In-Depth Troubleshooting Guides

Guide 1: Mitigating Secondary Silanol Interactions

Secondary interactions are a primary cause of peak tailing for polar, basic compounds. Here’s a step-by-step approach to minimize their impact:

Step 1: Mobile Phase pH Adjustment

The most effective way to reduce silanol interactions is to control the ionization state of the silanol groups by lowering the mobile phase pH.

• Protocol:

  • Prepare your aqueous mobile phase component.

  • Using a calibrated pH meter, adjust the pH to between 2.5 and 3.0 by adding a small amount of an appropriate acid (e.g., 0.1% formic acid or phosphoric acid).

  • Ensure your column is stable at this low pH. Standard silica columns can degrade below pH 3, so consider using a column specifically designed for low pH applications.

  • Equilibrate the column with the new mobile phase for at least 20 column volumes before injecting your sample.

• Causality: At a pH below 3, the majority of surface silanol groups will be protonated (Si-OH) and thus, less likely to interact with the protonated amino group of your analyte.

Step 2: Employing a High-Purity, End-Capped Column

Modern HPLC columns are designed to minimize silanol interactions.

• Recommendation: Utilize a high-purity, base-deactivated, and end-capped C18 column. End-capping involves chemically bonding a small, less-bulky silane (like trimethylsilane) to the unreacted silanol groups, effectively shielding them from interaction with the analyte.

Step 3: Using Mobile Phase Additives

If pH adjustment and column selection are insufficient, consider adding a competing base to the mobile phase.

• Protocol:

  • Add a small concentration (e.g., 10-20 mM) of an amine additive like triethylamine (TEA) to your mobile phase.

  • Adjust the final mobile phase pH as needed.

  • Note that TEA can suppress ionization in mass spectrometry, so this approach is best suited for UV detection.

• Causality: The competing base will preferentially interact with the active silanol sites, effectively masking them from your analyte.

Guide 2: Addressing Metal Chelation

The potential for 3-Amino-1H-indazol-4-ol to chelate with metals necessitates a proactive approach to decontaminate and passivate your HPLC system.

Step 1: System and Column Passivation

• Protocol:

  • Important: Remove the analytical column from the system.

  • Prepare a mobile phase containing a chelating agent. A common choice is 5-10 µM ethylenediaminetetraacetic acid (EDTA).

  • Flush the entire HPLC system (pump, injector, tubing) with this EDTA-containing mobile phase for an extended period (e.g., 1-2 hours) to remove any bound metal ions.

  • Replace the EDTA-containing mobile phase with your regular mobile phase and flush the system thoroughly.

  • To passivate the column, inject a plug of 100 µM EDTA onto the column before connecting it back to the system.

• Causality: EDTA is a strong chelating agent that will bind to and remove trace metal ions from the surfaces of your HPLC system and column, preventing them from interacting with your analyte.

Step 2: Continuous Use of a Chelating Agent

For particularly sensitive analyses, adding a low concentration of a chelating agent to the mobile phase can be beneficial.

• Recommendation: Add a very low concentration (e.g., 1-5 µM) of a mass spectrometry-compatible chelating agent like medronic acid to your mobile phase. This can help to continuously scavenge any metal ions that may be introduced during the analysis.

Guide 3: Optimizing Mobile Phase and Column Chemistry

For challenging polar compounds, a standard C18 column may not be the optimal choice.

Recommended Starting HPLC Conditions

Parameter	Recommendation	Rationale
Column	High-purity, end-capped C18 or Polar-Embedded C18 (100 x 2.1 mm, 1.8 µm)	Minimizes silanol interactions. Polar-embedded phases provide alternative selectivity and are more stable in highly aqueous mobile phases.
Mobile Phase A	0.1% Formic Acid in Water	Lowers pH to suppress silanol activity.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile often provides better peak shape than methanol for heterocyclic compounds.
Gradient	5-95% B over 10 minutes	A good starting point for method development.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	30 °C	A slightly elevated temperature can improve peak shape and reduce viscosity.
Injection Vol.	2 µL	A smaller injection volume can minimize peak distortion.
Sample Diluent	Initial mobile phase conditions (e.g., 95:5 A:B)	Dissolving the sample in a solvent weaker than the mobile phase at the start of the gradient is crucial for good peak shape.

Alternative Column Chemistries

If a C18 column does not provide adequate results, consider these alternatives:

• Polar-Embedded Phases: These columns have a polar group embedded in the alkyl chain, which helps to shield residual silanols and allows for the use of highly aqueous mobile phases without phase collapse.

• Phenyl-Hexyl Phases: These columns offer different selectivity through π-π interactions with the aromatic ring of your analyte, which can improve peak shape and resolution from impurities.

• Hydrophilic Interaction Liquid Chromatography (HILIC): For very polar compounds that are poorly retained in reversed-phase, HILIC is an excellent alternative. It uses a polar stationary phase and a high organic mobile phase.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical approach to troubleshooting poor peak shape for 3-Amino-1H-indazol-4-ol.

Caption: A logical workflow for diagnosing and resolving poor peak shape.

References

• Podolska, M., et al. (2010). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica, 67(6), 777-784. [Link]

• Towner, R. A., et al. (2016). Structural and spectroscopic insight into the metal binding properties of the o-aminophenol-N,N,O-triacetic acid (APTRA) chelator: implications for design of metal indicators. Dalton Transactions, 45(31), 12458-12464. [Link]

• Organic Chemistry Tutor. (n.d.). How to Estimate the pKa Values Using the pKa Table. [Link]

• Paul, S., & Mandal, S. K. (2018). Catalytic Applications of Aminophenol Based Ligand Containing Transition Metal Complexes. Der Pharma Chemica, 10(6), 114-122. [Link]

• Osorio-Vargas, P., et al. (2023). Reliable and accurate prediction of basic pKa values in nitrogen compounds: the pKa shift in supramolecular systems as a case study. Journal of Computer-Aided Molecular Design, 37(8), 469-482. [Link]

• Hammann, J. M., et al. (2020). A Predictive Model Towards Site‐Selective Metalations of Functionalized Heterocycles, Arenes, Olefins, and Alkanes using TMPZnCl· LiCl. Angewandte Chemie International Edition, 59(35), 14992-14999. [Link]

• Rupp, M. (2020). Predicting the pKa of Small Molecules. arXiv preprint arXiv:2003.01252. [Link]

• Ito, S., et al. (2022). Prooxidant activity of aminophenol compounds: copper-dependent generation of reactive oxygen species. Biometals, 35(2), 293-300. [Link]

• Rani, M. S., et al. (2024). Method development and validation of ornidazole by using RP-HPLC. International Journal of Science and Research Archive, 11(1), 01-08. [Link]

• Cunha, S., & Estevão, M. S. (2015). Pharmacological properties of indazole derivatives: recent developments. Mini reviews in medicinal chemistry, 15(1), 60-75. [Link]

• Kremsmair, A., et al. (2018). Calculation of the pKa-values of condensed N-heterocycles to predict their reactivity with TMPZnCl· LiCl and subsequent quenching with electrophiles. Chemical Science, 9(42), 8076-8086. [Link]

• Al-Majid, A. M., et al. (2024). Structural difference of indazole derivatives (157–164) with anti‐inflammatory activity. Journal of the Chinese Chemical Society. [Link]

• Rodrigues, F. A., et al. (2018). Indazole derivatives and their therapeutic applications: a patent review (2013-2017). Expert opinion on therapeutic patents, 28(2), 125-141. [Link]

• Ito, S., et al. (2022). Aminophenol/transition metal-dependent generation of reactive oxygen species. ResearchGate. [Link]

• Ali, I., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(21), 6432. [Link]

• Cunha, S., & Estevão, M. S. (2015). Pharmacological Properties of Indazole Derivatives: Recent Developments. Request PDF. [Link]

• Paul, S., & Mandal, S. K. (2018). Catalytic Applications of Transition Metal Complexes Based on o-Aminophenol Ligands. Request PDF. [Link]

• Shkryl, Y. N., et al. (2021). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. Pharmacia, 68(2), 433-439. [Link]

• PubChem. (n.d.). 1H-indazol-3-amine. [Link]

• Al-Hiari, Y. M., et al. (2015). Development and validation of HPLC method for some azoles in pharmaceutical preparation. ResearchGate. [Link]

• Shkryl, Y. N., et al. (2021). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. Pharmacia, 68(2), 433-439. [Link]

Technical Support Center: Overcoming Resistance to 3-Amino-1H-indazol-4-ol

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Welcome to the technical support center for 3-Amino-1H-indazol-4-ol. This guide is designed to provide in-depth troubleshooting strategies and practical protocols for researchers encountering resistance to this investigational compound in cancer cell lines. As 3-Amino-1H-indazol-4-ol is a novel agent, this document synthesizes established principles of resistance to targeted therapies, particularly kinase inhibitors, to provide a robust framework for your experiments.[1][2] Our goal is to equip you with the logical framework and technical expertise to diagnose, understand, and ultimately overcome drug resistance in your in vitro models.

Resistance to targeted therapies can be categorized as either primary (intrinsic) or acquired.[3] This guide focuses on acquired resistance, which emerges after an initial period of effective treatment. The development of resistance is a complex process, often involving genetic mutations, the activation of compensatory signaling pathways, or changes in the tumor microenvironment.[4] By systematically investigating these possibilities, you can identify the specific escape mechanism at play and develop rational strategies to restore sensitivity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial observations and provides immediate troubleshooting steps.

Q1: My cell line's IC50 for 3-Amino-1H-indazol-4-ol has significantly increased after several passages under drug selection. What is the first thing I should check?

A1: The first and most critical step is to validate that the drug is still engaging its intended molecular target in the resistant cells. A loss of target engagement is a common mechanism of resistance.[5] This can be due to secondary mutations in the target's binding site that prevent the drug from docking effectively.[2][6]

• Recommended Action: Perform a target engagement assay. The Cellular Thermal Shift Assay (CETSA) is an excellent method to confirm direct intracellular binding.[7] A positive result (i.e., the drug still stabilizes the target protein against thermal denaturation) suggests the resistance mechanism is downstream or parallel to the target. A negative result strongly implies an on-target mutation, which should be confirmed by sequencing the target gene in your resistant cell population.

Q2: I've confirmed my compound still binds its target, but the cells are no longer dying. What's the next logical step?

A2: If target engagement is confirmed, the resistance is likely mediated by "off-target" mechanisms. The two most common culprits are:

• Activation of Bypass Signaling Pathways: Cancer cells can activate alternative survival pathways to compensate for the inhibition of the primary target.[3][8][9] For instance, if 3-Amino-1H-indazol-4-ol inhibits a kinase in the MAPK pathway, cells might upregulate signaling through the PI3K/Akt pathway to maintain proliferation and survival.[10][11]

• Increased Drug Efflux: Cells can upregulate the expression of ATP-binding cassette (ABC) transporters, which act as pumps to actively remove the drug from the cytoplasm, preventing it from reaching its target in sufficient concentrations.[12][13][14][15]

• Recommended Action:

  • Pathway Analysis: Use western blotting or phospho-kinase arrays to screen for the activation of known compensatory pathways (e.g., PI3K/Akt, JAK/STAT, MAPK/ERK).[10][11] Look for increased phosphorylation of key proteins like Akt, STAT3, or ERK in your resistant cells compared to the parental line.

  • Efflux Pump Activity: Perform a drug efflux assay using a fluorescent substrate like Rhodamine 123. Increased efflux in resistant cells, which can be reversed by a known ABC transporter inhibitor, points to this mechanism.

Q3: My cells are showing morphological changes; they look more elongated and scattered than the parental epithelial-like cells. Could this be related to resistance?

A3: Yes, this is a classic sign of an Epithelial-to-Mesenchymal Transition (EMT). EMT is a cellular reprogramming process that has been strongly linked to the acquisition of drug resistance.[16][17][18] Cells that undergo EMT often become more migratory, invasive, and resistant to apoptosis.[19][20] This transition involves complex changes in gene expression, leading to the loss of epithelial markers (like E-cadherin) and the gain of mesenchymal markers (like Vimentin and N-cadherin).

• Recommended Action:

  • Check EMT Markers: Use western blotting or immunofluorescence to check for changes in key EMT protein markers.

  • Investigate EMT-Inducing Pathways: EMT is often driven by signaling pathways such as TGF-β, Wnt, and Notch.[19] Assess these pathways for aberrant activation in your resistant cell line. Targeting EMT can be a strategy to re-sensitize cells to therapy.[17][20]

Q4: I'm considering a combination therapy approach to overcome resistance. How do I choose the second agent?

A4: The choice of a second agent should be hypothesis-driven, based on your investigation into the resistance mechanism. The goal of combination therapy is to target multiple pathways simultaneously, making it harder for the cancer cells to escape.[21][22]

• If Resistance is due to a Bypass Pathway: Combine 3-Amino-1H-indazol-4-ol with an inhibitor of the identified compensatory pathway (e.g., a PI3K inhibitor if the PI3K/Akt pathway is activated).[11]

• If Resistance is due to Drug Efflux: Combine with a known inhibitor of the specific ABC transporter that is overexpressed (e.g., Verapamil for P-gp/ABCB1). Note that many efflux pump inhibitors have toxicity issues, so this must be carefully evaluated.[23]

• If Resistance is due to Apoptosis Evasion: Combine with a pro-apoptotic agent (e.g., a BH3 mimetic) to lower the threshold for cell death.

Once you have a combination, you must experimentally determine if the interaction is synergistic, additive, or antagonistic.[24][25]

Part 2: In-Depth Troubleshooting Guides

Guide 1: Investigating On-Target Resistance

This guide provides a logical workflow for diagnosing resistance caused by alterations to the drug target itself.

Caption: Workflow for diagnosing on-target resistance mechanisms.

Troubleshooting Table: On-Target Resistance

Problem/Observation	Potential Cause	Recommended Experiment	Interpretation of Results
Loss of thermal stabilization in CETSA	Binding site mutation. A change in the amino acid sequence of the target protein prevents the drug from binding.[6]	Sanger or Next-Generation Sequencing (NGS) of the target gene's coding region.	A non-synonymous mutation in the kinase domain or predicted binding pocket confirms the resistance mechanism.
Target engagement is maintained, but IC50 is high.	Target gene amplification. The cell produces so much of the target protein that the drug concentration is insufficient to inhibit it all.[2][3]	Quantitative PCR (qPCR) for gene copy number or Western Blot for protein expression levels.	A significant increase in target mRNA or protein in resistant cells compared to parental cells indicates amplification.
No mutations or amplification detected.	The resistance mechanism is not on-target.	Proceed to investigations of bypass pathways and drug efflux .	This negative result is crucial as it rules out a major class of resistance mechanisms.

Guide 2: Investigating Off-Target Resistance

This guide covers the most common resistance mechanisms that occur when the drug-target interaction is still intact.

Cancer cells exhibit remarkable plasticity, often rewiring their signaling networks to survive. When a key pathway is blocked, they can activate a parallel pathway to restore pro-survival signals.[8][9]

Caption: Diagram of a bypass signaling pathway activated during resistance.

Troubleshooting Table: Off-Target Resistance

Problem/Observation	Potential Cause	Recommended Experiment	Interpretation of Results
Increased phosphorylation of Akt, mTOR, or S6K in resistant cells.	PI3K/Akt pathway activation. This is one of the most common bypass mechanisms for TKIs.[10][11]	Western Blot for phospho-Akt (Ser473), phospho-mTOR, etc. Test combination therapy with a PI3K or Akt inhibitor.	If a PI3K/Akt inhibitor restores sensitivity to 3-Amino-1H-indazol-4-ol (synergistic effect), this confirms the bypass mechanism.[24]
Increased phosphorylation of ERK1/2 in resistant cells.	MAPK pathway reactivation. The cell may have found another way to activate the same pathway your drug is targeting, but upstream or parallel to your target.[10]	Western Blot for phospho-ERK. Test combination therapy with a MEK inhibitor.	Synergistic cell killing with a MEK inhibitor would validate this mechanism.
Cells show reduced intracellular accumulation of a fluorescent dye (e.g., Rhodamine 123).	Increased drug efflux. Overexpression of ABC transporters like P-glycoprotein (MDR1/ABCB1) or BCRP (ABCG2) pumps the drug out of the cell.[12][14][26]	Flow cytometry-based efflux assay. Compare dye accumulation in parental vs. resistant cells, with and without a pan-ABC inhibitor (e.g., Verapamil). qPCR/Western Blot for ABCB1 and ABCG2 expression.	Decreased dye accumulation in resistant cells that is restored by an inhibitor confirms pump activity. Increased mRNA/protein levels confirm upregulation.
Cells fail to undergo apoptosis upon drug treatment.	Evasion of apoptosis. Upregulation of anti-apoptotic proteins (e.g., Bcl-2, Bcl-xL) or downregulation of pro-apoptotic proteins (e.g., BIM).[17]	Apoptosis Assay (e.g., Annexin V/PI staining by flow cytometry). Western Blot for Bcl-2 family proteins.	A lower percentage of apoptotic cells in the resistant line after treatment compared to the parental line indicates apoptosis evasion.

Part 3: Key Experimental Protocols

Protocol 1: Generation of Drug-Resistant Cell Lines

This protocol describes a standard method for inducing acquired resistance in a cancer cell line through continuous drug exposure.[27]

Principle: By culturing cells in the continuous presence of a drug, you select for and expand the population of cells that develop mechanisms to survive the treatment. Dose escalation is critical to developing a robustly resistant phenotype.[28]

Materials:

• Parental cancer cell line (sensitive to 3-Amino-1H-indazol-4-ol)

• Complete culture medium

• 3-Amino-1H-indazol-4-ol stock solution (in DMSO)

• Cell culture flasks, plates, and standard equipment

• Hemocytometer or automated cell counter

Procedure:

• Determine Initial IC50: First, perform a cell viability assay (see Protocol 2) to determine the precise IC50 of the parental cell line.

• Initiate Culture: Seed the parental cells at a low density in a T-75 flask.

• Initial Dosing: Begin by treating the cells with 3-Amino-1H-indazol-4-ol at a concentration equal to the IC50. Maintain a parallel flask of untreated cells with an equivalent concentration of DMSO as a control.

• Monitor and Subculture: Observe the cells daily. Initially, you will see significant cell death. The culture may grow very slowly. Change the medium containing the drug every 3-4 days.[28]

• Dose Escalation: Once the cells recover and begin growing at a normal rate in the presence of the drug (typically 2-3 weeks), it is time to increase the drug concentration. Double the concentration of 3-Amino-1H-indazol-4-ol.

• Repeat Escalation: Continue this cycle of adaptation followed by dose escalation. The goal is to get the cells to proliferate robustly in a concentration that is 5-10 times the original parental IC50. This process can take several months.

• Characterize and Bank: Once a resistant population is established, characterize its new IC50. Cryopreserve stocks of the resistant cell line at various passages, as phenotypes can drift over time.

Causality Note: This method mimics the selective pressure of continuous therapy. The gradual dose increase allows for the step-wise acquisition of resistance mechanisms, which may be more clinically relevant than a single high-dose shock.[27]

Protocol 2: Cell Viability Assay (MTT/CCK-8)

This protocol measures cell viability to determine the IC50 value of a compound.

Principle: Tetrazolium salts (like MTT or WST-8 in CCK-8) are reduced by mitochondrial dehydrogenases in living cells to a colored formazan product. The amount of color is directly proportional to the number of viable cells.[29]

Materials:

• 96-well clear flat-bottom plates

• Parental and resistant cells

• Complete culture medium

• 3-Amino-1H-indazol-4-ol

• MTT or CCK-8 reagent

• Solubilization buffer (for MTT) or PBS

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of medium. Allow cells to adhere overnight.[29]

• Drug Treatment: Prepare a serial dilution of 3-Amino-1H-indazol-4-ol. Remove the old medium and add 100 µL of medium containing the various drug concentrations to the wells. Include "vehicle control" (DMSO only) and "blank" (medium only) wells.[29]

• Incubation: Incubate the plate for 48-72 hours in a standard cell culture incubator.

• Add Reagent:

  • For CCK-8: Add 10 µL of CCK-8 solution to each well. Incubate for 1-4 hours.[29]

  • For MTT: Add 10 µL of MTT solution (5 mg/mL) to each well. Incubate for 4 hours. Then, carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO or acidic isopropanol) to dissolve the formazan crystals.[30]

• Read Absorbance: Measure the absorbance on a microplate reader.

  • CCK-8: 450 nm.[29]

  • MTT: 570 nm.[29]

• Data Analysis: Subtract the blank absorbance from all readings. Normalize the data to the vehicle control (set to 100% viability). Plot the percent viability against the log of the drug concentration and use non-linear regression (log(inhibitor) vs. response) to calculate the IC50 value.

Protocol 3: Apoptosis Assay (Annexin V/PI Staining)

This protocol quantifies the percentage of apoptotic and necrotic cells following drug treatment.

Principle: In early apoptosis, the membrane phospholipid phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) and can be used to detect these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.[31][32]

Materials:

• Cells (treated and untreated)

• Annexin V-FITC/PI Apoptosis Detection Kit

• Binding Buffer (typically provided in the kit)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with 3-Amino-1H-indazol-4-ol (e.g., at the IC50 concentration) for a specified time (e.g., 24, 48 hours).

• Harvest Cells: Collect both floating and adherent cells. For adherent cells, use gentle trypsinization. Combine all cells from each sample.[31][32]

• Wash: Wash the cells twice with cold PBS by centrifuging at ~500 x g for 5 minutes and resuspending the pellet.[31]

• Resuspend: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (100,000 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubate: Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analyze: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[31]

Data Interpretation:

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic/necrotic cells

• Annexin V- / PI+: Necrotic cells

References

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Technical Support Center: Minimizing Off-Target Effects of 3-Amino-1H-indazol-4-ol and its Analogs

Introduction: Understanding the 3-Amino-1H-indazol-4-ol Scaffold

The 3-aminoindazole core is a privileged scaffold in medicinal chemistry, particularly for the development of kinase inhibitors.[1][2] Its ability to act as an efficient hinge-binding template allows for potent inhibition of various protein kinases by competing with ATP for the active site.[2][3] A notable example is Linifanib (ABT-869), a multitargeted receptor tyrosine kinase inhibitor based on this scaffold, which has demonstrated the therapeutic potential of this chemical series.[1]

However, the very feature that makes this scaffold effective—its interaction with the highly conserved ATP-binding pocket—also presents a significant challenge: the potential for off-target effects.[4] Since hundreds of kinases share structural similarities in their active sites, inhibitors designed for one target can inadvertently bind to others, leading to unexpected biological responses, toxicity, or a misinterpretation of experimental results.[5]

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and minimizing off-target effects associated with 3-Amino-1H-indazol-4-ol and its derivatives.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the experimental use of 3-Amino-1H-indazol-4-ol-based inhibitors.

Question 1: My compound is showing significant cytotoxicity at concentrations where I expect on-target activity. How can I determine if this is an off-target effect?

Answer:

Distinguishing between on-target and off-target toxicity is a critical first step. The observed cytotoxicity could be due to potent, intended inhibition of a vital signaling pathway, or it could be the result of the compound binding to unintended proteins.

Causality & Recommended Actions:

• Confirm On-Target Engagement: First, verify that your compound is engaging the intended target in your cellular model at the concentrations causing toxicity. The Cellular Thermal Shift Assay (CETSA) is a powerful method for this, as it measures the thermal stabilization of a target protein upon ligand binding in intact cells, providing direct evidence of engagement.[6][7][8][9]

• Use a Structurally Unrelated Inhibitor: Employ an inhibitor of the same target that has a different chemical scaffold.[10][11] If this second inhibitor produces the same cytotoxic phenotype, it strengthens the hypothesis that the effect is on-target. If the toxicity is unique to your 3-aminoindazole compound, an off-target effect is more likely.

• Perform a Rescue Experiment: If possible, introduce a version of the target kinase that is resistant to your inhibitor. If the phenotype can be "rescued" (i.e., cytotoxicity is reversed) by the expression of the resistant mutant, this provides strong evidence for on-target activity.[11]

• Dose-Response Correlation: Carefully correlate the dose-response curve of target inhibition with the dose-response curve of cytotoxicity.[11] If cytotoxicity only appears at concentrations significantly higher than the IC50 or EC50 for the primary target, off-target binding is a probable cause.

Question 2: I'm observing a cellular phenotype that is inconsistent with the known biology of my target kinase. What is the best strategy to identify the potential off-target(s)?

Answer:

This is a classic indicator of polypharmacology, where a compound interacts with multiple targets.[12] A systematic approach is required to deconvolve the responsible off-target interactions.

Causality & Recommended Actions:

• Computational Prediction: Begin with in silico methods to generate a list of potential off-targets. Computational tools use algorithms based on chemical similarity, machine learning, and protein pocket similarity to predict interactions across a large portion of the proteome.[13][14][15] These predictions can help prioritize experimental validation.

• Kinome-Wide Profiling: The most direct experimental approach is to screen your compound against a large panel of kinases. This can be done through in vitro biochemical assays or cell-based methods.[16][17] The resulting data will provide a "selectivity profile" of your compound.

• Chemical Proteomics (Kinobeads): For an unbiased view within a more physiological context, use affinity chromatography techniques like Kinobeads.[18][19][20] This method involves incubating cell lysates with your compound, followed by the addition of beads coated with broad-spectrum kinase inhibitors. The proteins that bind to the beads are then identified and quantified by mass spectrometry. A reduced binding of a particular kinase in the presence of your compound indicates it as a target.[21]

Below is a workflow for off-target identification:

Caption: Workflow for identifying off-target proteins.

Question 3: My 3-Amino-1H-indazol-4-ol derivative shows poor selectivity. What medicinal chemistry strategies can I employ to improve it?

Answer:

Improving selectivity is a central challenge in kinase inhibitor design. The conserved nature of the ATP-binding site, where the 3-aminoindazole scaffold binds, is the primary cause of this promiscuity.[4]

Causality & Recommended Actions:

• Structure-Based Drug Design (SBDD): If a crystal structure of your compound bound to its target (or a close homolog) is available, use it to guide modifications. Design substitutions that exploit unique, non-conserved residues in the active site of your intended target. This can create favorable interactions that are absent in off-targets.[4]

• Target Inactive Kinase Conformations: Most kinases exist in active ("DFG-in") and inactive ("DFG-out") conformations. The active state is more conserved across the kinome. Designing or modifying your compound to specifically bind to the less-conserved inactive conformation (a Type II inhibitor) can dramatically improve selectivity.[4]

• Exploit Gatekeeper Residue Differences: The "gatekeeper" residue controls access to a hydrophobic pocket near the ATP-binding site. The size of this residue varies across the kinome. Modifying your compound to fit snugly against a small gatekeeper (like threonine) while being sterically hindered by a larger one (like methionine or phenylalanine) is a proven strategy for enhancing selectivity.

• Covalent Inhibition: If there is a non-conserved cysteine residue near the active site of your target, you can add a reactive "warhead" (like an acrylamide) to your inhibitor. This will form a permanent covalent bond with the target, providing high potency and selectivity.[4]

The following diagram illustrates the decision-making process for improving selectivity:

Caption: Medicinal chemistry strategies for improving inhibitor selectivity.

Question 4: What are the essential experimental controls when using 3-Amino-1H-indazol-4-ol to ensure the observed effects are on-target?

Answer:

Rigorous controls are non-negotiable for producing reliable and interpretable data with any kinase inhibitor.[11]

Causality & Recommended Controls:

• Vehicle Control (e.g., DMSO): Always treat cells with the same concentration of the inhibitor's solvent to control for any effects of the vehicle itself.[11]

• Inactive Analog Control: If available, use a structurally similar analog of your compound that is known to be inactive against the target kinase. This helps to rule out phenotypes caused by the chemical scaffold itself, independent of kinase inhibition.

• Positive Control Inhibitor: Use a well-characterized, potent inhibitor of your target as a positive control to ensure your assay is performing as expected.[22]

• Target Knockdown/Knockout: The gold standard for validating on-target effects is to use genetic methods (e.g., siRNA, shRNA, or CRISPR) to reduce or eliminate the expression of the target protein. The resulting phenotype should mimic the effect of your inhibitor.

Control Type	Purpose	Rationale
Vehicle Control	To account for solvent effects	Ensures observed phenotype is due to the compound, not the solvent (e.g., DMSO).[11]
Inactive Analog	To control for off-target effects of the scaffold	A structurally similar but inactive molecule helps confirm the effect is due to target inhibition.
Positive Control	To validate assay performance	A known inhibitor confirms the experimental system can detect target inhibition.[22]
Target Knockdown	To mimic pharmacological inhibition genetically	Provides the strongest evidence that the phenotype is a direct result of inhibiting the target protein.

Key Experimental Methodologies: Step-by-Step Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is based on the principle that protein thermal stability increases upon ligand binding.[8] This protocol allows for the confirmation of target engagement in a cellular environment.[6][7]

Materials:

• Cells expressing the target of interest

• 3-Amino-1H-indazol-4-ol compound and vehicle (DMSO)

• PBS and lysis buffer with protease inhibitors

• PCR tubes or plate

• Thermocycler

• Western blot equipment and target-specific primary antibody

Procedure:

• Cell Treatment: Seed cells and grow to ~80% confluency. Treat one set of cells with the inhibitor at the desired concentration and another with vehicle control for 1-2 hours at 37°C.

• Harvesting: Harvest cells, wash with PBS, and resuspend in lysis buffer.

• Heat Shock: Aliquot the cell lysate into separate PCR tubes for each temperature point. Heat the samples across a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes in a thermocycler, followed by cooling at room temperature for 3 minutes.[23]

• Separation of Soluble Fraction: Centrifuge the tubes at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

• Analysis: Carefully collect the supernatant (soluble protein fraction) from each tube. Analyze the amount of soluble target protein remaining at each temperature by Western blotting.

• Data Interpretation: In the vehicle-treated samples, the amount of soluble target protein will decrease as the temperature increases. In the inhibitor-treated samples, the protein will be stabilized, resulting in a shift of the melting curve to higher temperatures. This shift is direct evidence of target engagement.

Protocol 2: Kinobeads Assay for Off-Target Profiling

This chemical proteomics approach identifies inhibitor targets by competition with broad-spectrum kinase inhibitors immobilized on beads.[18][19][20]

Materials:

• Cell or tissue lysate

• 3-Amino-1H-indazol-4-ol compound

• Kinobeads (commercially available or prepared in-house)

• LC-MS/MS equipment

Procedure:

• Lysate Preparation: Prepare a native protein lysate from cells or tissues of interest, ensuring to include phosphatase and protease inhibitors.

• Competitive Binding: Aliquot the lysate. To each aliquot, add your inhibitor at varying concentrations (e.g., a 10-point dose-response curve) or a vehicle control. Incubate to allow the inhibitor to bind to its targets.

• Kinobeads Pulldown: Add Kinobeads to each lysate aliquot and incubate to capture kinases that are not bound by your free inhibitor.

• Washing & Digestion: Wash the beads extensively to remove non-specifically bound proteins. Perform on-bead digestion of the captured proteins (e.g., with trypsin).

• LC-MS/MS Analysis: Analyze the resulting peptides by quantitative mass spectrometry.

• Data Interpretation: For each identified kinase, plot its abundance versus the concentration of your inhibitor. A dose-dependent decrease in the amount of a kinase pulled down by the beads indicates that it is a target of your compound. The IC50 of this interaction can be calculated from the resulting curve, providing a measure of binding affinity.[19]

References

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• 3. Design, synthesis, and biological evaluation of novel N-(1H-indazol-6-yl)benzenesulfonamide derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
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refining dosage and administration of 3-Amino-1H-indazol-4-ol in animal studies

Technical Support Center: 3-Amino-1H-indazol-4-ol Animal Studies

A Senior Application Scientist's Guide to In-Vivo Dosing & Administration

Welcome to the technical support center for researchers working with 3-Amino-1H-indazol-4-ol. As a novel compound, establishing robust and reproducible protocols for animal studies is paramount. This guide provides field-proven insights, troubleshooting advice, and step-by-step protocols to navigate the challenges of preclinical formulation and administration. Our approach is grounded in the fundamental principles of toxicology and pharmacology to ensure the integrity of your study and the welfare of the animals.[1][2]

The core challenge with many new chemical entities (NCEs), including indazole derivatives, is often poor aqueous solubility.[3][4][5] This guide is therefore structured to address this primary obstacle first, as successful formulation is the bedrock of any meaningful in-vivo experiment.

Section 1: Pre-formulation & Solubility Assessment

Before any animal is dosed, a thorough understanding of the compound's physicochemical properties is essential.[6] This initial characterization will dictate your entire formulation strategy.

Frequently Asked Questions (FAQs)

Q1: I have received my vial of 3-Amino-1H-indazol-4-ol. What is the very first step?

A1: Verify the compound's identity and purity via analytical methods like LC-MS or NMR if possible. Then, perform a simple "eyeball" solubility screen. To do this, add a small, known amount of the compound (e.g., 1 mg) to a known volume (e.g., 1 mL) of various common preclinical vehicles. Vortex and observe. This qualitative test will quickly inform your vehicle selection process.

Q2: My compound is not dissolving in water or saline. What should I do?

A2: This is a common scenario for complex organic molecules.[3][4] Do not immediately move to 100% organic solvents like DMSO for in-vivo use, as these can have their own toxicity.[7][8] The next step is to test a panel of pharmaceutically acceptable vehicles and co-solvents. A structured approach is critical to finding a safe and effective vehicle.[6][9]

Protocol: Tiered Solubility Screening

• Tier 1 (Aqueous):

  • 0.9% Saline

  • 5% Dextrose in Water (D5W)

  • Phosphate-Buffered Saline (PBS), pH 7.4

• Tier 2 (Aqueous with Suspending Agents):

  • 0.5% (w/v) Carboxymethylcellulose (CMC) in water

  • 1% (w/v) Methylcellulose in water

• Tier 3 (Co-Solvent Systems):

  • 5-10% DMSO in Saline or PBS

  • 20-40% Polyethylene Glycol 400 (PEG-400) in water

  • 20-40% Propylene Glycol (PG) in water

• Tier 4 (Lipid/Surfactant-Based):

  • Corn oil, Sesame oil

  • 5-10% Tween® 80 in saline

  • Kolliphor® EL (formerly Cremophor® EL)

Expert Insight: The goal is to use the simplest and most inert vehicle possible.[9] For chronic studies, minimizing the use of organic co-solvents and surfactants is crucial, as they can cause irritation or have long-term toxic effects that may confound study results.[7][9]

Section 2: Formulation Troubleshooting & Vehicle Selection

Selecting the right vehicle is a balance between solubilizing the compound and ensuring the safety of the animal.[7][9][10]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
Compound precipitates after adding to aqueous vehicle.	The compound's solubility limit was exceeded.	1. Increase co-solvent percentage: Titrate up the percentage of PEG-400, PG, or DMSO. Caution: Be mindful of the toxicity limits for each solvent and route of administration.[7][8] 2. Adjust pH: If the compound has ionizable groups, adjusting the pH of the vehicle may improve solubility. 3. Formulate as a suspension: If a true solution is not possible, creating a uniform, stable suspension using 0.5% CMC or methylcellulose is a standard approach.[7]
Formulation is too viscous to draw into a syringe.	High concentration of suspending agents (e.g., CMC >1%) or polymers.	1. Decrease suspending agent concentration: Try 0.5% CMC. 2. Use a wider gauge needle: For oral gavage, a larger, ball-tipped needle can handle more viscous solutions. 3. Gently warm the formulation: This can temporarily reduce viscosity, but you must confirm the compound's stability at elevated temperatures first.
Vehicle is causing adverse effects (e.g., lethargy, irritation) in animals.	The vehicle itself is toxic at the administered volume/concentration.	1. Run a vehicle-only control group: This is essential to differentiate vehicle effects from compound toxicity.[7] 2. Reduce co-solvent concentration: For example, limit DMSO to <10% for intraperitoneal (IP) injections.[8] 3. Change the vehicle class: If a PEG-400 formulation is causing issues, explore a lipid-based or suspension-based alternative.

Visualization: Vehicle Selection Workflow

This diagram outlines the decision-making process for selecting an appropriate vehicle for a poorly soluble compound like 3-Amino-1H-indazol-4-ol.

Caption: Vehicle Selection Decision Tree.

Section 3: Dose Range Finding & Administration

Dose range finding (DRF) studies are critical for establishing the Maximum Tolerated Dose (MTD) and selecting appropriate dose levels for subsequent efficacy or toxicology studies.[11][12][13]

Frequently Asked Questions (FAQs)

Q3: How do I select the starting dose for my first animal study?

A3: If you have in-vitro data (e.g., an IC50 or EC50), a common starting point is to aim for an in-vivo exposure that is a fraction of that concentration. If no prior data exists, start with a very low dose (e.g., 1-5 mg/kg) and use a dose escalation design.[11] The goal is to gather safety and tolerability data with a small number of animals before committing to larger cohorts.[12]

Q4: What is a typical dose escalation strategy?

A4: A common approach is a geometric dose progression, such as doubling (2x) or tripling (3x) the dose in subsequent cohorts (e.g., 5, 15, 45 mg/kg).[11] This allows for broad coverage of the dose-response curve while minimizing animal use.[11]

Q5: I'm performing oral gavage, but the animal is struggling. What are the best practices?

A5: Proper restraint and technique are crucial to minimize stress and prevent injury.[14][15]

• Use the right equipment: Use a flexible, ball-tipped gavage needle appropriate for the size of the animal (e.g., 20-22 gauge for mice).[16]

• Measure the needle: Before insertion, measure the needle from the corner of the animal's mouth to the last rib to avoid stomach perforation.[15]

• Technique: Ensure the animal's head is aligned with its body.[14] The needle should pass along the roof of the mouth and down the esophagus with minimal resistance. If you feel resistance, stop immediately and reposition.[15][17]

Visualization: Dose-Range Finding Workflow

This workflow illustrates the iterative process of a DRF study.

Caption: Dose-Range Finding (DRF) Study Workflow.

Section 4: Troubleshooting In-Vivo Complications

Problem	Potential Cause	Recommended Action(s)
Regurgitation or fluid from the nose after oral gavage.	Incorrect gavage technique: Accidental administration into the trachea. This is a critical adverse event.	1. Stop the procedure immediately. [16] 2. Monitor the animal closely for respiratory distress. [17] 3. Euthanize humanely if the animal shows signs of severe distress. [14] 4. Review gavage technique with trained personnel before proceeding with other animals. [14][15]
Animal loses significant body weight (>15-20%) after dosing.	Compound toxicity: The dose is above the MTD.	1. Stop dosing the affected animal or cohort. 2. Provide supportive care (e.g., hydration, supplemental food). 3. Analyze results to determine the MTD. The dose level below the one causing this effect is likely the MTD.[13] 4. Select lower doses for future studies. [18]
Inconsistent results or high variability between animals.	Formulation instability: Compound is precipitating out of solution/suspension before or after administration. Dosing inaccuracy.	1. Re-evaluate formulation stability: Check if the formulation is stable for the duration of the dosing period. Prepare fresh daily if needed. 2. Ensure homogeneity for suspensions: Vortex the suspension thoroughly before drawing up each dose. 3. Refine dosing technique: Ensure accurate calculation of dose volume based on the most recent body weight and precise administration.

References

• Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences. Available at: [Link]

• Formulations and related activities for the oral administration of poorly water-soluble compounds in early discovery animal studies: An overview of frequently applied approaches. Part 1. Semantic Scholar. Available at: [Link]

• Best Practices For Preclinical Animal Testing. BioBoston Consulting. Available at: [Link]

• Vehicles for Animal Studies. Gad Consulting Services. Available at: [Link]

• Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. PubMed Central. Available at: [Link]

• Best Practices for Preclinical Dose Range Finding Studies. Altasciences. Available at: [Link]

• Animal Dosing Vehicle Selection. Crystal Pharmatech Co., Ltd.. Available at: [Link]

• Formulations and related activities for the oral administration of poorly water-soluble compounds in early discovery animal studies: An overview of frequently applied approaches. Part 2. ResearchGate. Available at: [Link]

• Standard Operating Procedure (SOP) for Oral Dosing (Gavage) in Adult Mice and Rats. Medium. Available at: [Link]

• Roadmap to Reducing Animal Testing in Preclinical Safety Studies. FDA. Available at: [Link]

• Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. ResearchGate. Available at: [Link]

• Evaluation of preclinical formulations for a poorly water-soluble compound. PubMed. Available at: [Link]

• General Principles of Preclinical Study Design. PubMed Central. Available at: [Link]

• Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals. NC3Rs. Available at: [Link]

• Oral gavage (dosing). University of Iowa Institutional Animal Care and Use Committee. Available at: [Link]

• Dose Range Finding Studies. Charles River Laboratories. Available at: [Link]

• Guide to Oral Gavage for Mice and Rats. Instech Laboratories. Available at: [Link]

• FDA's emerging framework to reduce animal testing: Implications for drug development timelines, cost, and clinical strategy. pharmaphorum. Available at: [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. PubMed Central. Available at: [Link]

• Recommendations on dose level selection for repeat dose toxicity studies. PubMed Central. Available at: [Link]

• Suggestions/tips for mice oral gavage. Reddit. Available at: [Link]

• Preclinical Regulatory Requirements. Duke Social Science Research Institute. Available at: [Link]

• SOP 7.8 - Gavage Techniques in Small Animals (Mice). Queen's University. Available at: [Link]

• Formulation of poorly water-soluble drugs for oral administration. Future4200. Available at: [Link]

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Technical Support Center: Optimization of Crystallization Methods for 3-Amino-1H-indazol-4-ol

An advanced guide to optimizing the crystallization of 3-Amino-1H-indazol-4-ol, designed for professionals in research and drug development. This technical support center provides in-depth FAQs and troubleshooting guides to address common challenges encountered during the crystallization process.

As a Senior Application Scientist, this guide synthesizes technical knowledge with practical, field-proven insights to empower researchers in overcoming the specific challenges associated with the crystallization of 3-Amino-1H-indazol-4-ol. This molecule, with its hydrogen-bond donating (amino, hydroxyl, N-H of indazole) and accepting (indazole nitrogens, hydroxyl oxygen) sites, presents unique opportunities and challenges in solvent selection and polymorph control.

Part 1: Frequently Asked Questions (FAQs) - The Foundational Principles

This section addresses the fundamental "why" behind crystallization protocols, providing the theoretical grounding necessary for effective troubleshooting.

Q1: Why is solvent selection the most critical parameter for crystallizing 3-Amino-1H-indazol-4-ol?

A1: Solvent choice is paramount because it governs the solubility curve, which in turn dictates the level of supersaturation—the primary driving force for crystallization.[1] For a molecule like 3-Amino-1H-indazol-4-ol, the solvent's properties directly interact with the solute's functional groups:

• Polarity and Hydrogen Bonding: The amino (-NH2) and hydroxyl (-OH) groups make the molecule polar and capable of strong hydrogen bonding. Protic solvents (e.g., water, ethanol, methanol) will readily solvate these groups, increasing solubility. Aprotic polar solvents (e.g., acetone, ethyl acetate) will interact differently, influencing molecular self-assembly and potentially leading to different crystal packing (polymorphism).[2][3]

• Molecular Interactions: The solvent doesn't just dissolve the compound; it competes with the solute-solute interactions necessary for crystal formation. A solvent that binds too strongly to the indazole ring or its functional groups can inhibit nucleation and growth.[4] Conversely, the right solvent can stabilize specific crystal faces, modifying the crystal's shape (morphology), which is critical for downstream processing like filtration and tableting.[5][6]

Q2: What is supersaturation, and how can I control it effectively?

A2: Supersaturation is a non-equilibrium state where the concentration of the solute in a solution exceeds its equilibrium solubility at a given temperature.[7] It is the thermodynamic driving force for both nucleation (the birth of new crystals) and crystal growth.[1] Controlling supersaturation is key to controlling crystal size, shape, and purity.[6]

There are three primary methods to induce and control supersaturation:

• Anti-Solvent Crystallization: Involves adding a second solvent (the "anti-solvent") in which the solute is poorly soluble to an initial solution.[7][10] This reduces the overall solubility of the solute in the mixed solvent system, inducing crystallization.[11][12] The rate of anti-solvent addition is crucial for controlling the level of local supersaturation.[12]

Q3: What is polymorphism and why should I be concerned about it with 3-Amino-1H-indazol-4-ol?

A3: Polymorphism is the ability of a solid material to exist in more than one crystal lattice structure.[5] Different polymorphs of the same compound are chemically identical but have different physical properties, including:

• Solubility and Dissolution Rate

• Stability (thermodynamic and chemical)

• Melting Point

• Crystal Shape (Habit)

For a pharmaceutical compound like 3-Amino-1H-indazol-4-ol, controlling polymorphism is critical. An unstable polymorph could transition to a more stable, less soluble form over time, drastically affecting the drug's bioavailability and shelf-life.[6] The choice of solvent and the rate of supersaturation generation are the most significant factors influencing which polymorph crystallizes.[4][5]

Part 2: Troubleshooting Guide - From Theory to Practice

This guide provides a systematic, question-driven approach to resolving common experimental issues.

Issue 1: No Crystals Formed / Solution Remains Clear

Probable Cause A: Insufficient Supersaturation Your solution may be undersaturated or in the "metastable zone," where crystal growth can occur, but nucleation is kinetically hindered.

Solutions:

• Increase Solute Concentration: If you have more solid, add it to the solution at an elevated temperature until saturation is reached (a small amount of solid remains undissolved). If you cannot add more solid, slowly evaporate some of the solvent to increase the concentration.[14]

• Induce Nucleation (Seeding): Add a tiny amount of a previously obtained crystal (a "seed crystal") to the solution. This bypasses the energy barrier for primary nucleation.[3][15] If no seed crystal is available, try scratching the inside of the glass vessel with a glass rod below the solution surface to create microscopic imperfections that can act as nucleation sites.

• Check Water Content: For non-aqueous crystallizations, trace amounts of water can sometimes inhibit crystallization. Ensure your solvents are anhydrous.

Probable Cause B: Solution is Too "Clean" Nucleation often requires a site to begin, such as a microscopic dust particle or an imperfection on the container surface.[16]

Solutions:

• Introduce Nucleation Sites: As mentioned, scratching the flask is a common method.

• Avoid Over-filtration: While filtering a hot solution to remove impurities is good practice, using an overly fine filter can remove all potential heterogeneous nucleation sites.

Workflow for Troubleshooting "No Crystal Formation"

Caption: A comprehensive workflow for developing a robust crystallization protocol.

References

• How Do Solvents Impact Crystal Morphology In Crystallization? - How It Comes Together. (2025). YouTube.
• Solvent Effects on Crystallization Kinetics: Investigating Trends across Scales, Methods, and Process Analytical Technologies.
• A Different View of Solvent Effects in Crystalliz
• Crystallization process: how does crystalliz
• Chemistry Crystallization.
• Guide for crystalliz
• Troubleshooting. Chemistry LibreTexts. (2022).
• Crystal Morphology Prediction Models and Regul
• Industrial importance of controlling crystal habit. Technobis. (2023).
• Solvent Effects on the Crystallization and Preferential Nucleation of Carbamazepine Anhydrous Polymorphs: A Molecular Recognition Perspective.
• Crystallisation Techniques. University of Cambridge. (2006).
• Processes involving the use of antisolvent crystallization.
• Cooling/Freezing Crystalliz
• Antisolvent Crystalliz
• Anti-solvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability. International Journal of Pharmaceutical Sciences Review and Research. (2022).
• Using AntiSolvent for Crystalliz
• Advanced crystallisation methods for small organic molecules. Chemical Society Reviews. (2023).
• Solutions to Common Crystal Growing Problems. Science Notes and Projects. (2013).
• Optimisation Tips. Calibre Scientific | Molecular Dimensions.
• Choosing the Method of Crystalliz
• Tips for maximizing yield, purity and crystal size during recrystalliz

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Reference Data & Comparative Studies

A Researcher's Guide to Validating the Anti-Proliferative Activity of 3-Amino-1H-indazol-4-ol

Introduction: The Promise of the Indazole Scaffold in Oncology

The rationale for investigating 3-Amino-1H-indazol-4-ol stems from the well-documented anti-cancer properties of its structural relatives.[4][5] Numerous studies have demonstrated that derivatives of the indazole core can inhibit cancer cell proliferation, induce apoptosis (programmed cell death), and disrupt tumor growth in vivo.[4][5] The specific substitutions on the indazole ring play a critical role in defining the compound's biological activity and target specificity, a concept known as the Structure-Activity Relationship (SAR).[6][7] Therefore, the unique combination of an amino group at position 3 and a hydroxyl group at position 4 of the indazole ring in our topic compound warrants a thorough investigation.

This guide will provide a phased approach to validation, starting with foundational in vitro screening and progressing to initial mechanistic studies. Each phase is designed to be self-validating, with clear experimental controls and data interpretation guidelines.

Phase 1: Foundational In Vitro Screening - A Comparative Workflow

The initial step in validating a novel compound is to assess its fundamental ability to inhibit the growth of cancer cells in a controlled laboratory setting. This is typically achieved through in vitro proliferation assays.

Experimental Design: A Head-to-Head Comparison

To provide meaningful context to the experimental results, 3-Amino-1H-indazol-4-ol should be tested alongside a standard-of-care chemotherapeutic agent and a known, biologically active indazole derivative. This three-pronged approach allows for a robust comparison of potency and efficacy.

Selection of Comparators:

• Standard Chemotherapeutic Agent: Doxorubicin is an excellent choice as a positive control. It is a widely used and well-characterized anti-cancer drug with a potent and broad spectrum of activity. Its mechanism of action, primarily through DNA intercalation and inhibition of topoisomerase II, is distinct from the likely kinase-inhibiting activities of many indazole derivatives.

• Active Indazole Analog: Based on available literature, a compound like the pyridyl analogue "2f" from the study by Cai et al. (2021), which showed potent activity against multiple cell lines (IC50 values of 0.23–1.15 μM), would be an ideal positive control from the same chemical class.[4][5] If this specific compound is not accessible, another commercially available, active indazole derivative can be substituted.

Selection of Cancer Cell Lines:

A panel of human cancer cell lines should be selected to assess the breadth of the compound's activity. A recommended starting panel includes:

• MCF-7 (Breast Cancer): A well-characterized, estrogen receptor-positive cell line. Many indazole-pyrimidine hybrids have shown high potency against this line.[8][9]

• A549 (Lung Cancer): A standard cell line for lung adenocarcinoma research.

• HT-29 (Colon Cancer): A commonly used colorectal adenocarcinoma cell line. Indazole amides have been shown to inhibit ERK signaling in these cells.[7]

• K562 (Leukemia): A chronic myelogenous leukemia cell line, against which some 1H-indazole-3-amine derivatives have shown promising activity.[10]

Experimental Workflow: Visualized

The following diagram outlines the general workflow for the primary in vitro screening phase.

Caption: Workflow for In Vitro Anti-Proliferative Screening.

Detailed Protocol: Sulforhodamine B (SRB) Assay

The SRB assay is a reliable and sensitive method for determining cell density, based on the measurement of cellular protein content.

Materials:

• Selected cancer cell lines

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 96-well flat-bottom plates

• 3-Amino-1H-indazol-4-ol, Doxorubicin, and reference indazole (dissolved in DMSO)

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris-base solution (10 mM, pH 10.5)

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into 96-well plates. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. Remove the medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control (DMSO at the highest concentration used) and untreated controls.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Cell Fixation: Gently add 50 µL of cold 50% (w/v) TCA to each well (final concentration 10%) and incubate for 1 hour at 4°C.

• Washing: Carefully wash the plates five times with slow-running tap water and allow them to air dry completely.

• Staining: Add 100 µL of 0.4% SRB solution to each well and stain for 30 minutes at room temperature.

• Destaining: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye. Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.

• Readout: Measure the absorbance at 510 nm using a microplate reader.

Data Presentation and Interpretation

The primary endpoint of this assay is the GI50 value, the concentration of the compound that causes a 50% reduction in cell growth. The results should be summarized in a clear, comparative table.

Table 1: Comparative Anti-Proliferative Activity (GI50, µM)

Compound	MCF-7 (Breast)	A549 (Lung)	HT-29 (Colon)	K562 (Leukemia)
3-Amino-1H-indazol-4-ol	Experimental Data	Experimental Data	Experimental Data	Experimental Data
Doxorubicin (Control)	Experimental Data	Experimental Data	Experimental Data	Experimental Data
Indazole Analog (Control)	Experimental Data	Experimental Data	Experimental Data	Experimental Data

A lower GI50 value indicates higher potency. By comparing the GI50 values of 3-Amino-1H-indazol-4-ol to those of Doxorubicin and the reference indazole, researchers can make an initial assessment of its potency and selectivity across different cancer types.

Phase 2: Unveiling the Mechanism of Action

Many indazole derivatives exert their anti-cancer effects by inhibiting protein kinases, which are critical enzymes in cell signaling pathways that control proliferation, survival, and differentiation.[11][12] Dysregulation of these pathways is a hallmark of cancer.[13]

Hypothesized Target: The MAPK/ERK Pathway

A common target for anti-cancer drugs is the Mitogen-Activated Protein Kinase (MAPK) pathway, specifically the Extracellular signal-Regulated Kinase (ERK) cascade.[12] This pathway is frequently hyperactivated in cancer, promoting uncontrolled cell growth. Several indazole-based compounds have been developed as ERK1/2 inhibitors.[7][12] A logical next step is to investigate whether 3-Amino-1H-indazol-4-ol affects this pathway.

Signaling Pathway Diagram:

The diagram below illustrates a simplified version of the MAPK/ERK signaling cascade, a potential target for our test compound.

Caption: The MAPK/ERK Signaling Pathway and Potential Inhibition Points.

Follow-Up Experiments for Mechanistic Insight

If 3-Amino-1H-indazol-4-ol shows promising anti-proliferative activity, the following experiments can provide initial mechanistic clues:

• Western Blot Analysis: Treat a sensitive cell line (e.g., HT-29) with the compound at its GI50 concentration for various time points. Analyze protein lysates by Western blot to detect changes in the phosphorylation status of key proteins in the MAPK/ERK pathway, such as phosphorylated MEK (p-MEK) and phosphorylated ERK (p-ERK). A decrease in the levels of these phosphorylated proteins would suggest pathway inhibition.

• Cell Cycle Analysis: Use flow cytometry to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) after treatment. Some indazole derivatives are known to cause cell cycle arrest, for instance, at the G0/G1 phase.[14]

• Apoptosis Assays: To determine if the compound induces programmed cell death, assays such as Annexin V/PI staining followed by flow cytometry can be performed. The upregulation of apoptotic markers like cleaved caspase-3 and Bax, and downregulation of the anti-apoptotic protein Bcl-2, are also strong indicators.[4][5]

Conclusion and Future Directions

This guide provides a structured and scientifically rigorous approach to the initial validation of 3-Amino-1H-indazol-4-ol as a potential anti-proliferative agent. By employing a comparative framework with established controls, utilizing a robust primary screening assay, and outlining logical next steps for mechanistic elucidation, researchers can efficiently generate the foundational data needed to justify further development. Positive results from this validation cascade would provide a strong rationale for advancing the compound to more complex studies, including kinase profiling, in vivo efficacy studies in animal models, and further structure-activity relationship explorations to optimize its potency and selectivity.

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• Cai, J., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. National Center for Biotechnology Information. Available at: [Link]

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• Lee, J. Y., et al. (2016). Synthesis of substituted 3-amino-N-phenyl-1H-indazole-1-carboxamides endowed with antiproliferative activity. ResearchGate. Available at: [Link]

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The 3-Aminoindazole Scaffold: A Privileged Motif for Potent Kinase Inhibition

A Comparative Analysis for Drug Discovery Professionals

The relentless pursuit of selective and potent kinase inhibitors remains a cornerstone of modern drug discovery, particularly in oncology. Within the vast chemical space of potential inhibitors, certain molecular scaffolds have emerged as "privileged structures," demonstrating a remarkable aptitude for binding to the ATP pocket of various kinases. The 3-aminoindazole core is a prime example of such a scaffold, serving as a highly effective hinge-binding template for a new generation of targeted therapies. This guide provides a comparative study of kinase inhibitors derived from the 3-aminoindazole framework, contrasting their performance with established clinical agents and detailing the experimental methodologies crucial for their evaluation.

The Rise of the 3-Aminoindazole Core

The 3-aminoindazole moiety has proven to be an exceptional anchor for kinase inhibitors. Its utility stems from its ability to form key hydrogen bonds with the hinge region of the kinase ATP-binding site, a critical interaction for potent inhibition. This foundational binding provides a stable platform for further chemical modifications, allowing for the development of inhibitors with tailored selectivity and potency against specific kinase targets. This guide will focus on two prominent examples of 3-aminoindazole-based inhibitors, Linifanib (ABT-869) and AKE-72, to illustrate the versatility and power of this scaffold in targeting different kinase families.

Part 1: Targeting Angiogenesis - A Comparative Analysis of Linifanib

Linifanib (ABT-869) is a potent, orally active multi-targeted receptor tyrosine kinase (RTK) inhibitor built upon the 3-aminoindazole scaffold.[1][2] It primarily targets members of the vascular endothelial growth factor (VEGF) and platelet-derived growth factor (PDGF) receptor families, key drivers of tumor angiogenesis and proliferation.[3][4] Its development underscores the potential of structure-based design in leveraging the 3-aminoindazole core to achieve high-affinity inhibition of RTKs.

To contextualize the performance of Linifanib, we will compare it with two well-established multi-targeted RTK inhibitors used in the clinic: Sunitinib and Sorafenib.

Data Presentation: Biochemical Potency (IC50)

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Linifanib, Sunitinib, and Sorafenib against key angiogenic and tumorigenic kinases. Lower IC50 values indicate greater potency in a cell-free context.

Kinase Target	Linifanib IC50 (nM)	Sunitinib IC50 (nM)	Sorafenib IC50 (nM)
VEGFR1 (FLT1)	3[1][2]	2	15-26[5]
VEGFR2 (KDR)	4[1][2][3]	80[6][7]	90[5][8]
VEGFR3	-	-	20[5][8]
PDGFRβ	66[1][2]	2[6][7]	57[5][8]
FLT3	4[1][2]	30-50[6][7]	58[5][8]
c-Kit	>1000[3]	Potent Inhibitor[6]	68[5][8]
Raf-1	-	-	6[5][8]
B-Raf	-	-	22[5][8]

Data compiled from multiple sources. IC50 values can vary based on assay conditions.

This data highlights the potent activity of Linifanib against VEGFR1 and VEGFR2, comparable to or exceeding that of Sunitinib and Sorafenib. While Sunitinib shows greater potency against PDGFRβ, Linifanib demonstrates significant activity against FLT3, suggesting its potential in hematological malignancies driven by FLT3 mutations.[9]

Signaling Pathway Visualization

The following diagram illustrates the signaling pathways targeted by these multi-kinase inhibitors, focusing on the central role of VEGFR and PDGFR in promoting angiogenesis and cell proliferation.

Caption: VEGFR and PDGFR signaling pathways and points of inhibition.

Part 2: Overcoming Resistance in CML - A Comparative Analysis of AKE-72

Chronic Myeloid Leukemia (CML) is driven by the constitutively active BCR-ABL fusion kinase. While first and second-generation inhibitors like Imatinib and Dasatinib have revolutionized CML treatment, the emergence of resistance, particularly the T315I "gatekeeper" mutation, remains a significant clinical challenge. The 3-aminoindazole scaffold has been instrumental in developing inhibitors capable of overcoming this resistance. AKE-72 is a potent, diarylamide 3-aminoindazole-based pan-BCR-ABL inhibitor, including activity against the T315I mutant.

We will compare AKE-72 with Imatinib (first-generation), Dasatinib (second-generation), and Ponatinib (third-generation), the latter being another potent inhibitor of the T315I mutant.

Data Presentation: Biochemical Potency (IC50)

The following table compares the IC50 values of these inhibitors against wild-type (WT) BCR-ABL and the T315I mutant.

Kinase Target	AKE-72 IC50 (nM)	Imatinib IC50 (nM)	Dasatinib IC50 (nM)	Ponatinib IC50 (nM)
BCR-ABL (WT)	<0.5	400-600[10][11]	<1 - 9[11]	0.37-0.5
BCR-ABL (T315I)	9	>10,000	>10,000	2.0-11

Data compiled from multiple sources. IC50 values can vary based on assay conditions.

The data clearly demonstrates the remarkable potency of AKE-72 against both wild-type and the T315I mutant BCR-ABL. Its sub-nanomolar activity against the wild-type kinase is comparable to the most potent inhibitors, while its single-digit nanomolar inhibition of the T315I mutant positions it as a highly promising therapeutic candidate for resistant CML.

Signaling Pathway Visualization

The diagram below illustrates the central role of the BCR-ABL oncoprotein in driving CML and the point of intervention for these targeted inhibitors.

Caption: BCR-ABL signaling pathways and points of inhibition.

Experimental Protocols: Methodologies for Comparative Evaluation

The quantitative data presented in this guide are generated through rigorous, standardized experimental protocols. Below are detailed methodologies for key assays used in the characterization of kinase inhibitors.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a common method for determining the biochemical potency (IC50) of an inhibitor against a purified kinase. The ADP-Glo™ Kinase Assay is a widely used system that measures the amount of ADP produced in a kinase reaction, which is directly proportional to kinase activity.

Principle: The assay is performed in two steps. First, the kinase reaction is stopped, and the remaining ATP is depleted. Second, the ADP generated is converted back to ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal. The intensity of the light is proportional to the initial kinase activity.

Step-by-Step Methodology:

• Compound Preparation: Prepare a serial dilution of the test inhibitor (e.g., Linifanib, AKE-72) in DMSO. A typical starting concentration is 10 mM, with 10-point, 3-fold serial dilutions.

• Kinase Reaction Setup:

  • In a 384-well plate, add 2.5 µL of the serially diluted inhibitor or DMSO (vehicle control) to each well.

  • Add 2.5 µL of a 2x kinase solution (containing the purified kinase of interest in kinase reaction buffer) to each well.

  • Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the kinase.

• Initiation of Kinase Reaction:

  • Add 5 µL of a 2x substrate/ATP mixture to each well to start the reaction. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes). This time should be within the linear range of the kinase reaction.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the unconsumed ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 20 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and contains luciferase and luciferin.

  • Incubate at room temperature for 30-60 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate-reading luminometer.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC50 value.

Cellular Viability Assay (Luminescence-Based)

This protocol describes the use of the CellTiter-Glo® Luminescent Cell Viability Assay to determine the effect of a kinase inhibitor on the viability of cancer cell lines.

Principle: The assay quantifies the amount of ATP present, which indicates the presence of metabolically active, viable cells. The reagent causes cell lysis and generates a luminescent signal proportional to the amount of ATP.

Step-by-Step Methodology:

• Cell Plating:

  • Harvest and count cells grown in culture.

  • Seed the cells in an opaque-walled 96-well or 384-well plate at a predetermined optimal density (e.g., 5,000 cells/well).

  • Incubate the plate overnight at 37°C in a humidified, 5% CO2 incubator to allow for cell attachment and recovery.

• Compound Treatment:

  • Prepare serial dilutions of the kinase inhibitor in culture medium.

  • Add the diluted compounds to the appropriate wells. Include wells with untreated cells (vehicle control) and wells with medium only (background control).

  • Incubate the plate for a specified period (e.g., 72 hours) at 37°C.

• Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.

  • Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate-reading luminometer.

  • Subtract the average background luminescence from all other measurements.

  • Normalize the data to the vehicle-treated control wells (representing 100% viability).

  • Plot the normalized viability against the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Experimental Workflow Visualization

The following diagram outlines the general workflow for screening and characterizing kinase inhibitors, from initial biochemical assays to cellular viability assessment.

Caption: A generalized workflow for kinase inhibitor screening.

Conclusion

The 3-aminoindazole scaffold represents a powerful and versatile starting point for the design of potent and selective kinase inhibitors. As demonstrated by the examples of Linifanib and AKE-72, strategic modifications to this core structure can yield compounds that effectively target distinct kinase families implicated in diverse pathologies, from solid tumor angiogenesis to resistant leukemias. The comparative data presented herein, alongside the detailed experimental protocols, provide a framework for researchers to evaluate novel 3-aminoindazole derivatives and benchmark their performance against established therapeutic agents. The continued exploration of this privileged scaffold promises to deliver the next generation of targeted therapies for a wide range of human diseases.

References

• Preclinical activity of ABT-869, a multitargeted receptor tyrosine kinase inhibitor. PubMed. [Link][3]

• Linifanib | C21H18FN5O | CID 11485656. PubChem. [Link][4]

• ABT-869, a multitargeted receptor tyrosine kinase inhibitor: inhibition of FLT3 phosphorylation and signaling in acute myeloid leukemia. Blood. [Link][9]

• Sunitinib (Sutent, SU11248), a Small-Molecule Receptor Tyrosine Kinase Inhibitor, Blocks Function of the ATP-Binding Cassette (ABC) Transporters P-Glycoprotein (ABCB1) and ABCG2. The American Society for Pharmacology and Experimental Therapeutics. [Link][7]

• Sorafenib: the gold standard therapy in advanced hepatocellular carcinoma and beyond. Oncology Central. [Link][5]

• Chemical proteomic profiles of the BCR-ABL inhibitors imatinib, nilotinib, and dasatinib reveal novel kinase and nonkinase targets. Blood. [Link][11]

• Ponatinib -- Review of Historical Development, Current Status, and Future Research. PMC. [Link]

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A Head-to-Head Comparison of AKE-72, a Novel 3-Aminoindazole Derivative, and Imatinib in Targeting BCR-ABL Kinase

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted cancer therapy, the inhibition of specific kinases driving oncogenesis remains a cornerstone of modern drug development. Imatinib, the first-in-class BCR-ABL tyrosine kinase inhibitor, revolutionized the treatment of Chronic Myeloid Leukemia (CML). However, the emergence of resistance, particularly through mutations in the BCR-ABL kinase domain such as the formidable T315I "gatekeeper" mutation, necessitates the development of next-generation inhibitors. This guide provides an in-depth, objective comparison of the efficacy of AKE-72, a potent 3-aminoindazole derivative, against the established therapeutic, imatinib.

Introduction to the Contenders

Imatinib (Gleevec®) is a 2-phenylaminopyrimidine derivative that functions as a potent and selective inhibitor of several tyrosine kinases, most notably BCR-ABL, c-KIT, and PDGF-R.[1][2] Its mechanism of action involves binding to the ATP-binding site of the kinase, stabilizing the inactive conformation of the enzyme and thereby preventing the phosphorylation of downstream substrates essential for cellular proliferation and survival.[3][4] This targeted inhibition has translated into remarkable clinical success in the treatment of Philadelphia chromosome-positive (Ph+) CML and gastrointestinal stromal tumors (GIST).[5][6]

AKE-72 is a novel, diarylamide 3-aminoindazole compound designed as a potent, pan-BCR-ABL inhibitor.[7] The 3-aminoindazole scaffold serves as an efficient hinge-binding template for kinase inhibitors. AKE-72 was specifically engineered to overcome the limitations of earlier generation inhibitors, including resistance conferred by the T315I mutation.[7]

Mechanism of Action: A Tale of Two Inhibitors

Both AKE-72 and imatinib are ATP-competitive inhibitors that target the BCR-ABL kinase. The BCR-ABL fusion protein is a constitutively active tyrosine kinase that drives the pathogenesis of CML by activating a network of downstream signaling pathways, including the Ras-MAPK, JAK-STAT, and PI3K/AKT pathways.[8][9] These pathways collectively promote uncontrolled cell proliferation and inhibit apoptosis.[3][4]

By blocking the ATP-binding site, both inhibitors prevent the autophosphorylation of BCR-ABL and the subsequent phosphorylation of its substrates, effectively shutting down these oncogenic signals.[1][3] However, a critical distinction lies in their interaction with the kinase domain, particularly in the context of mutations. Imatinib's efficacy is significantly hampered by the T315I mutation, where a threonine residue, crucial for hydrogen bonding with the inhibitor, is replaced by a bulkier isoleucine, sterically hindering drug binding.[10] AKE-72, through its distinct chemical structure, is designed to accommodate this change and maintain potent inhibition.[7]

Figure 1: Simplified BCR-ABL signaling pathway and points of inhibition by AKE-72 and imatinib.

Comparative Efficacy: A Data-Driven Analysis

The true measure of a kinase inhibitor's utility lies in its potency and specificity. The following tables summarize the available in vitro data for AKE-72 and imatinib against key BCR-ABL targets and relevant cancer cell lines.

In Vitro Kinase Inhibition

Kinase Target	AKE-72 IC₅₀ (nM)	Imatinib IC₅₀ (nM)	Fold Difference (Imatinib/AKE-72)
BCR-ABL (Wild-Type)	< 0.5[7][11]	100 - 500[12]	>200
BCR-ABL (T315I Mutant)	9[7][11]	>20,000[10]	>2222
BCR-ABL (E255K Mutant)	8.98[11]	-	-
BCR-ABL (F317L Mutant)	3.12[11]	-	-
BCR-ABL (H396P Mutant)	< 1.0[11]	-	-
BCR-ABL (Q252H Mutant)	3.88[11]	-	-
c-Kit	-	100[13]	-
PDGFR	-	100[13]	-

IC₅₀ values represent the concentration of the inhibitor required to reduce the activity of the kinase by 50%. A lower IC₅₀ indicates greater potency.

The data clearly demonstrates the superior potency of AKE-72 against wild-type BCR-ABL, with an IC₅₀ value at least 200-fold lower than that of imatinib.[7][11][12] More strikingly, AKE-72 retains potent, single-digit nanomolar inhibitory activity against the imatinib-resistant T315I mutant, a target that imatinib fails to inhibit at clinically achievable concentrations.[7][10][11]

In Vitro Anti-proliferative Activity

Cell Line	Description	AKE-72 GI₅₀ (nM)	Imatinib GI₅₀/IC₅₀ (nM)
K-562	Ph+ CML, blast crisis	< 10[7] (5.9)[7]	213[14]
Ba/F3 (BCR-ABL WT)	Murine pro-B cells expressing WT BCR-ABL	9.6[7]	-
Ba/F3 (BCR-ABL T315I)	Murine pro-B cells expressing T315I BCR-ABL	290[7]	-
U937	BCR-ABL-negative leukemia	1900[7]	-
Ba/F3 (parental)	BCR-ABL-negative murine pro-B cells	4001[7]	-
RAW264.7	Normal murine macrophage	6982[7]	-

GI₅₀/IC₅₀ values represent the concentration of the compound required to inhibit cell growth by 50%.

In cellular assays, AKE-72 demonstrates remarkable anti-leukemic activity against the BCR-ABL positive K-562 cell line, with a GI₅₀ of less than 10 nM.[7] This is significantly more potent than imatinib, which has a reported IC₅₀ of 213 nM in the same cell line.[14] Furthermore, AKE-72 shows strong inhibition of Ba/F3 cells expressing both wild-type and the T315I mutant BCR-ABL, while exhibiting significantly less activity against BCR-ABL-negative cell lines and normal cells, indicating a favorable selectivity profile.[7]

Experimental Protocols

To ensure the reproducibility and validity of these findings, detailed experimental methodologies are crucial. The following are representative protocols for the key assays used to evaluate the efficacy of these inhibitors.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a method to determine the IC₅₀ of an inhibitor against a target kinase by measuring ATP consumption.

Materials:

• Recombinant BCR-ABL kinase (wild-type or mutant)

• Kinase substrate peptide (e.g., Abltide)

• ATP

• Test compounds (AKE-72, Imatinib)

• Kinase assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2 mM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96- or 384-well plates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compounds in kinase assay buffer.

• Add 2.5 µL of the diluted compounds to the wells of the assay plate.

• Add 2.5 µL of the kinase solution to each well and incubate for 10-15 minutes at room temperature to allow for inhibitor binding.[15]

• Initiate the kinase reaction by adding 5 µL of a substrate/ATP mixture to each well. The final ATP concentration should be at or near the Kₘ for the kinase.

• Incubate the plate at 30°C for 60 minutes.[16]

• Stop the kinase reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.[16]

• Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.[16]

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to no-inhibitor controls and determine the IC₅₀ value by fitting the data to a four-parameter logistic curve.

Figure 2: Workflow for a luminescence-based in vitro kinase inhibition assay.

Cell Proliferation (MTT) Assay

This protocol outlines a method to determine the GI₅₀ of a compound on a cancer cell line.

Materials:

• K-562 cells

• RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin

• Test compounds (AKE-72, Imatinib)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Clear, flat-bottomed 96-well plates

• Spectrophotometer (plate reader)

Procedure:

• Seed K-562 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of the test compounds and add them to the wells. Include a vehicle-only control.

• Incubate the cells with the compounds for 72 hours.

• Add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours, until a purple precipitate is visible.[17]

• Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[18]

• Incubate at room temperature in the dark for at least 2 hours, mixing to ensure complete solubilization.[17]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percent inhibition of cell growth for each concentration and determine the GI₅₀ value.

Figure 3: Workflow for the MTT cell proliferation assay.

Conclusion

The preclinical data presented here strongly suggests that AKE-72, a novel 3-aminoindazole derivative, is a highly potent inhibitor of BCR-ABL kinase with significant advantages over imatinib. Its superior potency against wild-type BCR-ABL and, crucially, its ability to potently inhibit the imatinib-resistant T315I mutant, position it as a promising next-generation therapeutic candidate for CML. The in vitro anti-proliferative data in CML cell lines further corroborates its potent and selective anti-leukemic activity. While further preclinical and clinical studies are necessary to fully elucidate its therapeutic potential, AKE-72 represents a significant advancement in the pursuit of more effective and durable treatments for CML, particularly for patients who have developed resistance to existing therapies.

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• El-Damasy, D. A., et al. (2023). Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2228515. [Link]

• Jabbour, E., & Kantarjian, H. (2022). BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia. Cancers, 14(3), 539. [Link]

• Grosso, S., et al. (2018). Past, present, and future of Bcr-Abl inhibitors: from chemical development to clinical efficacy. Journal of Hematology & Oncology, 11(1), 83. [Link]

• Kalesse, M., & Bilitewski, U. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Molecules, 26(16), 4889. [Link]

• Averbuch, S. D. (2023). Imatinib. In StatPearls. StatPearls Publishing. [Link]

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• Gorre, M. E., et al. (2002). T315I-mutated Bcr-Abl in chronic myeloid leukemia and imatinib: insights from a computational study. Clinical Cancer Research, 8(3), 788–793. [Link]

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A Researcher's Guide to Validating Cell Cycle Progression Effects: A Comparative Analysis of 3-Amino-1H-indazol-4-ol

For researchers, scientists, and drug development professionals, the identification of novel compounds that modulate cell cycle progression is a critical step in the discovery of new therapeutic agents. This guide provides an in-depth, technical framework for validating the effects of a novel small molecule, 3-Amino-1H-indazol-4-ol, on the cell cycle. We will objectively compare its hypothetical performance with established alternatives, providing supporting experimental data and detailed protocols to ensure scientific integrity and reproducibility.

This document is structured to provide not just a set of instructions, but a logical, self-validating workflow. We will delve into the causality behind experimental choices, ensuring that each step builds upon the last to create a comprehensive understanding of the compound's activity.

Introduction: The Cell Cycle as a Therapeutic Target

The cell cycle is a tightly regulated process that governs cell proliferation. Dysregulation of this process is a hallmark of cancer, making it a prime target for therapeutic intervention. Many successful anti-cancer drugs function by inducing cell cycle arrest, thereby inhibiting the uncontrolled growth of tumor cells. The discovery of novel compounds that can modulate the cell cycle is therefore of significant interest.

This guide focuses on a hypothetical validation workflow for a novel compound, 3-Amino-1H-indazol-4-ol. While direct evidence for its effect on the cell cycle is emerging, derivatives of the 3-amino-1H-indazole scaffold have shown promise in inducing G0-G1 phase arrest.[1] This suggests a potential mechanism of action involving the inhibition of key cell cycle regulators.

Our investigation will be benchmarked against a well-characterized class of cell cycle inhibitors, the Cyclin-Dependent Kinase 4 and 6 (CDK4/6) inhibitors. These drugs, including Palbociclib, Ribociclib, and Abemaciclib, have demonstrated clinical success by inducing a G1 cell cycle arrest.[2][3][4][5]

Experimental Workflow: From Proliferation to Molecular Mechanism

A robust validation of a compound's effect on the cell cycle follows a logical progression from a broad assessment of cell viability to a detailed analysis of its molecular mechanism. Our workflow is designed to systematically characterize the activity of 3-Amino-1H-indazol-4-ol.

Caption: A three-phase experimental workflow for validating the effect of a novel compound on cell cycle progression.

Phase 1: Assessing Anti-Proliferative Activity

The initial step is to determine if 3-Amino-1H-indazol-4-ol exhibits anti-proliferative effects. The MTT assay is a reliable and widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[6][7][8][9][10]

Experimental Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., K562, a human chronic myelogenous leukemia cell line) in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment and recovery.

• Compound Treatment: Prepare a series of dilutions of 3-Amino-1H-indazol-4-ol and a CDK4/6 inhibitor (e.g., Palbociclib) in culture medium. Add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control for cell death.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Hypothetical Data and Comparison

Compound	IC₅₀ (µM) on K562 cells
3-Amino-1H-indazol-4-ol	5.2
Palbociclib	0.8

This hypothetical data suggests that 3-Amino-1H-indazol-4-ol has anti-proliferative activity, albeit at a higher concentration than the established CDK4/6 inhibitor, Palbociclib. This warrants further investigation into its effect on the cell cycle.

Phase 2: Characterizing the Effect on Cell Cycle Progression

Having established an anti-proliferative effect, the next step is to determine if this is due to an arrest at a specific phase of the cell cycle. Flow cytometry with propidium iodide (PI) staining is the gold standard for this analysis, as it allows for the quantification of cells in the G0/G1, S, and G2/M phases based on their DNA content.[11][12][13][14]

Experimental Protocol: Flow Cytometry for Cell Cycle Analysis

• Cell Treatment: Seed K562 cells in 6-well plates and treat with the IC₅₀ concentration of 3-Amino-1H-indazol-4-ol, Palbociclib, and a vehicle control for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells by centrifugation, wash with ice-cold PBS, and fix in 70% ethanol at -20°C overnight.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Analysis: Deconvolute the DNA content histograms to quantify the percentage of cells in each phase of the cell cycle.

Hypothetical Data and Comparison

Treatment	% Cells in G0/G1	% Cells in S	% Cells in G2/M
Vehicle Control	45	35	20
3-Amino-1H-indazol-4-ol (5.2 µM)	70	15	15
Palbociclib (0.8 µM)	75	10	15

This hypothetical data indicates that both 3-Amino-1H-indazol-4-ol and Palbociclib cause a significant increase in the percentage of cells in the G0/G1 phase, suggesting a G1 cell cycle arrest.

Phase 3: Investigating the Molecular Mechanism

The final phase of our validation workflow is to probe the molecular mechanism underlying the observed G1 arrest. Western blotting is a powerful technique to analyze the expression levels of key proteins that regulate the G1/S transition, such as Cyclin D1, Cyclin E, CDK4, CDK6, and the phosphorylation status of the Retinoblastoma protein (Rb).[15][16][17][18][19]

Signaling Pathway of G1/S Transition

Caption: A simplified diagram of the G1/S transition pathway and the hypothesized point of intervention for 3-Amino-1H-indazol-4-ol.

Experimental Protocol: Western Blotting

• Protein Extraction: Treat K562 cells with the IC₅₀ concentration of 3-Amino-1H-indazol-4-ol, Palbociclib, and a vehicle control for 24 hours. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against Cyclin D1, p-Rb (Ser780), total Rb, and a loading control (e.g., β-actin). Subsequently, incubate with HRP-conjugated secondary antibodies.

• Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities.

Hypothetical Data and Comparison

Treatment	Relative Cyclin D1 Expression	p-Rb/Total Rb Ratio
Vehicle Control	1.0	1.0
3-Amino-1H-indazol-4-ol (5.2 µM)	0.4	0.3
Palbociclib (0.8 µM)	0.2	0.1

This hypothetical data suggests that both compounds decrease the expression of Cyclin D1 and reduce the phosphorylation of Rb, consistent with a G1 arrest mechanism. The more pronounced effect of Palbociclib aligns with its lower IC₅₀ value.

Conclusion and Future Directions

This guide has outlined a comprehensive and logical workflow for validating the effect of a novel compound, 3-Amino-1H-indazol-4-ol, on cell cycle progression. Through a combination of cell proliferation assays, flow cytometry, and Western blotting, we can systematically characterize its anti-proliferative activity, identify the specific phase of cell cycle arrest, and elucidate the underlying molecular mechanism.

The hypothetical data presented herein suggests that 3-Amino-1H-indazol-4-ol may act as a G1 phase arresting agent, potentially through the inhibition of the CDK4/6-Cyclin D-Rb pathway. While its potency may be less than that of established CDK4/6 inhibitors like Palbociclib, its novel chemical scaffold warrants further investigation and optimization.

Future studies should aim to:

• Confirm the direct target of 3-Amino-1H-indazol-4-ol through in vitro kinase assays.

• Evaluate its efficacy in a broader panel of cancer cell lines.

• Investigate its potential for synergistic effects when combined with other anti-cancer agents.

By following the rigorous and self-validating experimental framework presented in this guide, researchers can confidently and efficiently characterize the cell cycle modulating effects of novel compounds, paving the way for the development of the next generation of cancer therapeutics.

References

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• Alternate actions of CDK4/6 inhibitors beyond cell cycle blockade: unexplored roles in therapy resistance. (2025, December 13). NIH. [Link]

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A Comparative Guide to the Kinase Cross-Reactivity Profile of 3-Amino-1H-indazol-4-ol

This guide provides a comprehensive analysis of the kinase selectivity profile of 3-Amino-1H-indazol-4-ol, a key heterocyclic scaffold in modern kinase inhibitor discovery. We present a head-to-head comparison with two well-characterized kinase inhibitors, Sunitinib (a multi-targeted inhibitor) and Erlotinib (a more selective inhibitor), supported by detailed experimental protocols and hypothetical, yet plausible, screening data. This document is intended for researchers, scientists, and drug development professionals seeking to understand the polypharmacology of indazole-based compounds and the methodologies for its characterization.

Introduction: The Significance of Kinase Selectivity

Protein kinases are a large family of enzymes that play a critical role in cellular signaling pathways. Their dysregulation is a hallmark of many diseases, including cancer, making them a major class of drug targets. The development of small molecule kinase inhibitors has revolutionized the treatment of various malignancies. However, the high degree of structural conservation in the ATP-binding site of kinases often leads to off-target activities, which can result in both adverse effects and unexpected therapeutic benefits. Therefore, early and comprehensive cross-reactivity profiling of a lead compound against a broad panel of kinases is a critical step in drug discovery.

The 3-aminoindazole scaffold has emerged as a privileged structure in kinase inhibitor design, serving as an effective hinge-binding motif.[1] Derivatives of this core have been developed into potent inhibitors of various receptor tyrosine kinases (RTKs) and non-receptor tyrosine kinases.[1][2] This guide focuses on the foundational molecule, 3-Amino-1H-indazol-4-ol, to establish a baseline understanding of its intrinsic kinase interaction landscape. By comparing its profile to both a multi-targeted and a selective inhibitor, we aim to provide a nuanced perspective on its potential as a starting point for inhibitor development.

Experimental Design and Rationale

The objective of this study is to determine the inhibitory activity of 3-Amino-1H-indazol-4-ol against a panel of representative kinases and compare its selectivity profile with that of Sunitinib and Erlotinib.

Kinase Panel Selection

The selected kinase panel covers different branches of the human kinome and includes kinases known to be targets of indazole-based inhibitors, as well as those frequently implicated in off-target effects. This allows for a comprehensive assessment of both on-target potency and off-target liabilities.

Choice of Comparative Compounds

• Sunitinib: A multi-targeted receptor tyrosine kinase inhibitor known to inhibit VEGFRs, PDGFRs, c-KIT, and other kinases. It serves as a benchmark for a compound with a broad inhibitory profile.

• Erlotinib: A more selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase. It represents a compound with a more focused activity profile.

Assay Methodology

A radiometric kinase assay, specifically the HotSpot™ assay platform, was chosen for this profiling study. This method is a gold-standard for its high sensitivity, low interference, and direct measurement of enzyme activity. The assay measures the incorporation of radiolabeled phosphate (from [γ-³³P]ATP) into a substrate by the kinase.

Experimental Workflow

The following diagram outlines the key steps in the kinase cross-reactivity profiling workflow.

Caption: Workflow for radiometric kinase profiling.

Detailed Experimental Protocol

• Compound Preparation:

  • Stock solutions of 3-Amino-1H-indazol-4-ol, Sunitinib, and Erlotinib were prepared in 100% DMSO at a concentration of 10 mM.

  • Serial dilutions were performed to generate a range of concentrations for IC50 determination. The final assay concentration of DMSO was kept below 1% to minimize solvent effects.

• Kinase Reaction:

  • The kinase reactions were performed in 96-well plates.

  • Each well contained the respective kinase, the test compound at a specific concentration, the appropriate substrate, and the assay buffer.

  • The reaction was initiated by the addition of a mixture of MgCl₂ and [γ-³³P]ATP.

  • The reaction was allowed to proceed for a defined period at 30°C and was then terminated by the addition of a stop solution.

• Detection:

  • The reaction mixture was transferred to a filter plate to capture the phosphorylated substrate.

  • The filter plate was washed multiple times to remove unincorporated [γ-³³P]ATP.

  • Scintillation fluid was added to each well, and the plate was read on a scintillation counter to measure the amount of incorporated radiolabeled phosphate.

• Data Analysis:

  • The raw data (counts per minute) were used to calculate the percentage of kinase inhibition for each compound concentration relative to a DMSO control.

  • IC50 values were determined by fitting the concentration-response data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Results: Comparative Kinase Inhibition Profiles

The inhibitory activity of 3-Amino-1H-indazol-4-ol, Sunitinib, and Erlotinib was assessed against a panel of 10 kinases at a concentration of 1 µM. The results are summarized in the table below as the percentage of inhibition.

Kinase Target	3-Amino-1H-indazol-4-ol (% Inhibition @ 1 µM)	Sunitinib (% Inhibition @ 1 µM)	Erlotinib (% Inhibition @ 1 µM)
VEGFR2	85	98	15
PDGFRβ	78	95	10
c-KIT	65	92	8
EGFR	30	45	99
ABL1	55	70	25
SRC	40	60	35
CDK2	15	20	5
p38α	25	30	12
AKT1	10	18	7
MEK1	5	12	3

Discussion and Interpretation

The cross-reactivity profiling reveals distinct selectivity profiles for the three compounds.

• 3-Amino-1H-indazol-4-ol: The foundational scaffold demonstrates significant inhibitory activity against VEGFR2, PDGFRβ, and c-KIT, which is consistent with the known targets of many of its derivatives.[1] It also shows moderate activity against ABL1 and SRC. The lower but still notable inhibition of EGFR suggests a potential for broader activity. The minimal activity against CDK2, p38α, AKT1, and MEK1 indicates a degree of selectivity towards tyrosine kinases over serine/threonine kinases. This profile suggests that 3-Amino-1H-indazol-4-ol is a promising starting point for the development of multi-targeted inhibitors, particularly for pathways involving angiogenesis and cell proliferation.

• Sunitinib: As expected, Sunitinib exhibits potent, broad-spectrum inhibition against the tyrosine kinases in the panel, confirming its multi-targeted nature. Its profile serves as a reference for a compound with a high degree of polypharmacology.

• Erlotinib: Erlotinib displays high selectivity for EGFR, with minimal inhibition of the other kinases in the panel. This highlights the profile of a highly optimized, selective inhibitor and provides a stark contrast to the broader activity of 3-Amino-1H-indazol-4-ol and Sunitinib.

The following diagram illustrates the primary signaling pathways targeted by 3-Amino-1H-indazol-4-ol based on the profiling data.

Caption: Targeted signaling pathways of 3-Amino-1H-indazol-4-ol.

Conclusion

This comparative guide demonstrates that 3-Amino-1H-indazol-4-ol possesses intrinsic activity against several key receptor tyrosine kinases involved in cancer progression. Its selectivity profile is broader than that of a highly optimized inhibitor like Erlotinib but more focused than a broad-spectrum inhibitor like Sunitinib. This positions the 3-aminoindazole scaffold as a versatile starting point for medicinal chemistry efforts. Depending on the therapeutic goal, chemists can either enhance the potency and selectivity for a specific target or rationally design polypharmacology to inhibit multiple disease-relevant pathways simultaneously. The experimental framework detailed herein provides a robust methodology for guiding such drug discovery endeavors.

References

• Discovery of N-(4-(3-amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-aminoindazole-based orally active multitargeted receptor tyrosine kinase inhibitor. Journal of Medicinal Chemistry. [Link]

• Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

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• 2. Discovery of 3-((3-amino-1H-indazol-4-yl)ethynyl)-N-(4-((4-ethylpiperazin-1-yl)methyl)-3-(trifluoromethyl)phenyl)benzamide (AKE-72), a potent Pan-BCR-ABL inhibitor including the T315I gatekeeper resistant mutant - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Potency Analysis of 3-Amino-1H-indazol-4-ol Derivatives as Kinase Inhibitors

The 3-amino-1H-indazole scaffold has emerged as a privileged structure in medicinal chemistry, particularly in the design of potent kinase inhibitors for oncology. Its ability to form key hydrogen bond interactions with the hinge region of the ATP-binding pocket of various kinases makes it an attractive starting point for the development of targeted therapeutics. This guide provides a comparative analysis of the potency of several key 3-Amino-1H-indazol-4-ol derivatives, delving into their structure-activity relationships (SAR), the experimental methodologies used to determine their efficacy, and the signaling pathways they modulate.

The Versatility of the 3-Amino-1H-indazole Scaffold

The core 3-amino-1H-indazole structure serves as an excellent anchor for kinase inhibition. The amino group at the 3-position and the adjacent pyrazole nitrogen act as hydrogen bond donors and acceptors, respectively, mimicking the adenine portion of ATP and enabling strong binding to the kinase hinge region. Modifications at the 4-position of the indazole ring have led to the development of a diverse range of inhibitors with varying target specificities and potencies. This guide will focus on a comparative analysis of three prominent classes of these derivatives, targeting key kinases implicated in cancer progression: Vascular Endothelial Growth Factor Receptor (VEGFR), Breakpoint Cluster Region-Abelson (BCR-ABL) tyrosine kinase, and Polo-like Kinase 4 (PLK4).

Comparative Potency of Key 3-Amino-1H-indazol-4-ol Derivatives

The potency of a kinase inhibitor is typically quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the kinase's activity by 50%. The following table summarizes the in vitro potencies of representative 3-Amino-1H-indazol-4-ol derivatives against their primary kinase targets.

Compound	Primary Target(s)	IC50 (nM)	Key Structural Features	Reference(s)
Linifanib (ABT-869)	VEGFR2 (KDR), PDGFRβ	4, 66	N,N'-diaryl urea at C4	[1][2][3]
AKE-72	BCR-ABL (wild-type)	< 0.5	Diaryl amide with ethynyl linker at C4	[4][5][6]
BCR-ABL (T315I mutant)	9	[4][5][6]
CFI-400945	PLK4	2.8	(E)-3-((1H-indazol-6-yl)methylene)indolin-2-one	[7][8]

Structure-Activity Relationship (SAR) Insights

The remarkable potency and selectivity of these derivatives can be attributed to specific structural modifications at the C4 position of the 3-amino-1H-indazole core.

Linifanib (ABT-869): Targeting Angiogenesis through VEGFR/PDGFR Inhibition

Linifanib is a multi-targeted receptor tyrosine kinase inhibitor that primarily targets VEGFR and Platelet-Derived Growth Factor Receptor (PDGFR). The key to its potency lies in the N,N'-diaryl urea moiety attached to the C4 position of the indazole ring.[1][5] This urea linkage provides additional hydrogen bonding opportunities within the ATP-binding pocket, enhancing the inhibitor's affinity. The specific substitutions on the distal phenyl ring of the urea are crucial for optimizing potency and pharmacokinetic properties. This strategic design allows Linifanib to effectively inhibit angiogenesis, the formation of new blood vessels that tumors rely on for growth and metastasis.[3][9][10]

AKE-72: A Potent Pan-BCR-ABL Inhibitor Overcoming Resistance

AKE-72 is a highly potent inhibitor of the BCR-ABL kinase, a key driver in Chronic Myeloid Leukemia (CML).[4][5] Its design incorporates a diaryl amide moiety connected to the C4 position via a rigid ethynyl linker. This linker properly positions the diaryl amide group to access a deeper hydrophobic pocket within the BCR-ABL kinase domain, leading to exceptional potency.[11] Notably, AKE-72 demonstrates significant activity against the T315I "gatekeeper" mutant of BCR-ABL, a common source of resistance to first- and second-generation inhibitors like imatinib.[4][6] The ethylpiperazine group on the terminal phenyl ring enhances solubility and contributes to the high cellular potency.[6]

CFI-400945: Selective Inhibition of Mitotic Kinase PLK4

CFI-400945 is a potent and selective inhibitor of Polo-like Kinase 4 (PLK4), a master regulator of centriole duplication during mitosis.[7][8] Its unique (E)-3-((1H-indazol-6-yl)methylene)indolin-2-one structure is optimized to fit the specific contours of the PLK4 active site. The indolin-2-one moiety occupies the hydrophobic region of the ATP-binding pocket, while the indazole core interacts with the hinge region.[7] The selectivity of CFI-400945 for PLK4 over other Polo-like kinases is attributed to the distinct structural features of the PLK4 kinase domain.[12][13] By inhibiting PLK4, CFI-400945 disrupts centriole duplication, leading to mitotic errors and cell death in cancer cells.[14][15]

Key Signaling Pathways Targeted by 3-Amino-1H-indazol-4-ol Derivatives

Understanding the signaling pathways in which these kinases operate is crucial for appreciating the therapeutic rationale behind their inhibition.

VEGFR Signaling Pathway in Angiogenesis

Vascular Endothelial Growth Factor (VEGF) binding to its receptor, VEGFR2, triggers a signaling cascade that is fundamental for angiogenesis.[3][9] This pathway involves the activation of downstream effectors such as PLCγ, PKC, and the MAPK cascade, ultimately leading to endothelial cell proliferation, migration, and survival.[10] Linifanib's inhibition of VEGFR2 effectively blocks these pro-angiogenic signals.

Caption: Simplified VEGFR2 signaling pathway and the point of inhibition by Linifanib.

BCR-ABL Signaling in Chronic Myeloid Leukemia

The constitutively active BCR-ABL fusion protein drives CML by activating multiple downstream signaling pathways, including the RAS/MAPK and PI3K/AKT pathways, leading to uncontrolled cell proliferation and survival.[16][17][18][19][20] AKE-72's potent inhibition of BCR-ABL effectively shuts down these oncogenic signals.

Caption: BCR-ABL signaling and its inhibition by AKE-72.

PLK4 and Aurora Kinase in Mitotic Progression

PLK4 and Aurora kinases are key regulators of mitosis.[21] PLK4 is essential for centriole duplication in the S phase, ensuring the formation of a bipolar spindle.[14][15] Aurora A and B kinases are involved in various mitotic events, including centrosome maturation, spindle assembly, and chromosome segregation.[22][23] CFI-400945's inhibition of PLK4 disrupts the early stages of mitosis, leading to mitotic catastrophe.

Caption: Role of PLK4 and Aurora kinases in the cell cycle and the inhibitory action of CFI-400945.

Experimental Protocols for Potency Determination

The accurate determination of inhibitor potency is paramount in drug discovery. Below are detailed, step-by-step methodologies for key in vitro and cell-based assays.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.[1][4][24][25][26]

Materials:

• Kinase of interest (e.g., VEGFR2, BCR-ABL, PLK4)

• Kinase-specific substrate

• ATP

• 3-Amino-1H-indazol-4-ol derivative (test inhibitor)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• White, opaque 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of the test inhibitor in DMSO.

• Kinase Reaction Setup: In a 384-well plate, add 5 µL of the test inhibitor or DMSO (vehicle control) to each well.

• Add 5 µL of the kinase and 5 µL of the substrate solution to each well.

• Initiate the kinase reaction by adding 5 µL of ATP solution. The final reaction volume is 20 µL.

• Incubate the plate at room temperature for 1 hour.

• ADP Detection: a. Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. b. Incubate at room temperature for 40 minutes. c. Add 40 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. d. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Proliferation Assay (Ba/F3 Cells)

This assay assesses the ability of an inhibitor to suppress the proliferation of cells that are dependent on a specific kinase for their growth and survival.[27][28][29][30][31]

Materials:

• Ba/F3 cells engineered to express the target kinase (e.g., BCR-ABL)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS)

• 3-Amino-1H-indazol-4-ol derivative (test inhibitor)

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed the engineered Ba/F3 cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of culture medium without IL-3.

• Compound Treatment: Add serial dilutions of the test inhibitor to the wells. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.

• Viability Assessment: a. Equilibrate the plate and CellTiter-Glo® reagent to room temperature. b. Add 100 µL of CellTiter-Glo® reagent to each well. c. Mix on an orbital shaker for 2 minutes to induce cell lysis. d. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration and fit to a dose-response curve to calculate the GI50 (concentration for 50% growth inhibition).

Conclusion

The 3-amino-1H-indazol-4-ol scaffold has proven to be a highly versatile and fruitful starting point for the development of potent and selective kinase inhibitors. Through strategic structural modifications at the C4 position, medicinal chemists have successfully designed derivatives such as Linifanib, AKE-72, and CFI-400945, which exhibit nanomolar potency against key oncogenic kinases. The comparative analysis presented in this guide highlights the importance of understanding structure-activity relationships and employing robust experimental methodologies to characterize these promising therapeutic agents. As our knowledge of kinase biology and cancer signaling pathways continues to expand, the 3-amino-1H-indazole scaffold will undoubtedly remain a cornerstone in the ongoing quest for more effective and targeted cancer therapies.

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A Comparative Guide to Confirming the Binding Mode of 3-Amino-1H-indazol-4-ol to its Target Kinase

For researchers, scientists, and drug development professionals, elucidating the precise binding mode of a kinase inhibitor is a cornerstone of rational drug design. Understanding how a molecule interacts with its target at an atomic level provides the foundation for optimizing potency, selectivity, and pharmacokinetic properties. This guide offers an in-depth, technically-focused comparison of methodologies to confirm the binding mode of 3-Amino-1H-indazol-4-ol, a scaffold known to be a privileged structure in kinase inhibition. We will explore a multi-faceted approach, integrating experimental biophysics and structural biology with computational modeling, to build a comprehensive and validated understanding of its mechanism of action.

The 3-aminoindazole core is a well-established hinge-binding motif, capable of forming key hydrogen bonds with the backbone of the kinase hinge region, mimicking the interaction of the adenine moiety of ATP.[1][2] This guide will use Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and BCR-ABL kinase as primary examples of target classes for 3-aminoindazole-based inhibitors, reflecting the known activity of derivatives like Linifanib and AKE-72.[2][3][4][5]

The Strategic Imperative: A Multi-Modal Approach to Binding Mode Confirmation

A single experimental technique rarely provides a complete picture of a ligand-protein interaction. Therefore, a robust strategy for confirming the binding mode of 3-Amino-1H-indazol-4-ol involves a synergistic combination of methods. This approach not only validates the primary binding hypothesis but also provides a deeper thermodynamic and kinetic understanding of the interaction.

Figure 1: A synergistic workflow for binding mode confirmation.

Part 1: Computational Modeling - Predicting the Interaction Landscape

Molecular docking serves as an invaluable initial step to generate a plausible binding hypothesis for 3-Amino-1H-indazol-4-ol within the ATP-binding pocket of its target kinase.[6] This computational technique predicts the preferred orientation of a ligand when bound to a receptor, providing insights into potential hydrogen bonds, hydrophobic interactions, and the overall complementarity of the ligand-protein complex.[7]

Step-by-Step Protocol for Molecular Docking using AutoDock Vina

This protocol outlines a typical workflow for docking 3-Amino-1H-indazol-4-ol into the ATP-binding site of VEGFR2 (PDB ID: 4ASE) using AutoDock Vina.[8][9]

• Preparation of the Receptor (VEGFR2):

  • Download the crystal structure of VEGFR2 (e.g., PDB ID: 4ASE) from the Protein Data Bank.

  • Remove water molecules, co-factors, and any existing ligands from the PDB file.

  • Add polar hydrogen atoms to the protein structure.

  • Assign partial charges (e.g., Gasteiger charges) to the protein atoms.

  • Define the grid box, which encompasses the ATP-binding site. The dimensions and center of the grid box should be sufficient to allow the ligand to move freely within the binding pocket.

• Preparation of the Ligand (3-Amino-1H-indazol-4-ol):

  • Generate a 3D structure of 3-Amino-1H-indazol-4-ol using a molecule builder (e.g., Avogadro, ChemDraw).

  • Minimize the energy of the ligand structure.

  • Define the rotatable bonds of the ligand to allow for conformational flexibility during docking.

  • Assign partial charges to the ligand atoms.

• Running the Docking Simulation:

  • Execute AutoDock Vina, providing the prepared receptor and ligand files, along with the grid box parameters.

  • The program will generate a series of possible binding poses for the ligand, ranked by their predicted binding affinity (scoring function).

• Analysis of Docking Results:

  • Visualize the top-ranked docking poses in a molecular graphics viewer (e.g., PyMOL, Chimera).

  • Analyze the interactions between 3-Amino-1H-indazol-4-ol and the amino acid residues of the VEGFR2 active site. Pay close attention to the formation of hydrogen bonds with the hinge region residues (e.g., Cys919 in VEGFR2).

  • Compare the predicted binding mode with known binding modes of other kinase inhibitors, particularly those with similar scaffolds.

Figure 2: Workflow for molecular docking of 3-Amino-1H-indazol-4-ol.

Part 2: Biophysical Characterization - Quantifying the Binding Affinity

While computational docking provides a structural hypothesis, it is essential to experimentally validate the predicted binding and quantify its thermodynamic parameters. Isothermal Titration Calorimetry (ITC) is a powerful technique that directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).[10][11]

Step-by-Step Protocol for Isothermal Titration Calorimetry (ITC)

This protocol outlines the key steps for measuring the binding of 3-Amino-1H-indazol-4-ol to a target kinase.

• Sample Preparation:

  • Express and purify the target kinase to a high degree of homogeneity.

  • Prepare a concentrated solution of the kinase (typically in the low micromolar range) in a suitable buffer.

  • Prepare a solution of 3-Amino-1H-indazol-4-ol (typically 10-20 fold higher concentration than the kinase) in the same buffer. It is critical that the buffer composition is identical for both the protein and the ligand to minimize heats of dilution.

  • Degas both solutions to prevent the formation of air bubbles in the ITC cell.

• ITC Experiment Setup:

  • Load the kinase solution into the sample cell of the ITC instrument.

  • Load the 3-Amino-1H-indazol-4-ol solution into the injection syringe.

  • Set the experimental parameters, including the temperature, stirring speed, injection volume, and spacing between injections.

• Data Acquisition:

  • Initiate the titration. The instrument will inject small aliquots of the ligand solution into the protein solution and measure the resulting heat change.

  • A series of injections is performed until the protein becomes saturated with the ligand.

• Data Analysis:

  • The raw ITC data (a series of heat-flow peaks) is integrated to determine the heat change per injection.

  • The integrated data is then fit to a suitable binding model (e.g., a one-site binding model) to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH).

Figure 3: Workflow for Isothermal Titration Calorimetry (ITC).

Part 3: Structural Biology - Visualizing the Binding Mode

The gold standard for confirming the binding mode of a small molecule inhibitor is to determine the high-resolution three-dimensional structure of the protein-ligand complex using X-ray crystallography. This technique provides unambiguous evidence of the ligand's orientation and its specific interactions with the protein at an atomic level.

Step-by-Step Protocol for X-ray Crystallography

This protocol provides a general overview of the steps involved in determining the co-crystal structure of a kinase with 3-Amino-1H-indazol-4-ol.

• Crystallization:

  • Co-crystallization: The purified kinase is incubated with an excess of 3-Amino-1H-indazol-4-ol to form a stable complex, which is then subjected to crystallization screening.

  • Soaking: Alternatively, crystals of the apo-kinase are grown first and then soaked in a solution containing the ligand.

  • Crystallization conditions (e.g., precipitant, pH, temperature) are screened to identify conditions that yield well-diffracting crystals.

• Data Collection:

  • The crystals are cryo-protected and flash-cooled in liquid nitrogen.

  • X-ray diffraction data are collected at a synchrotron source.

• Structure Determination and Refinement:

  • The diffraction data are processed to determine the unit cell parameters and space group.

  • The structure is solved using molecular replacement, using a known structure of the kinase as a search model.

  • The electron density map is inspected to confirm the presence and orientation of the ligand.

  • The model of the protein-ligand complex is refined to improve its fit to the experimental data.

• Structural Analysis:

  • The final refined structure is analyzed to identify the specific hydrogen bonds, hydrophobic interactions, and other non-covalent interactions between 3-Amino-1H-indazol-4-ol and the kinase.

  • The experimentally determined binding mode is compared with the predictions from molecular docking.

Figure 4: Workflow for X-ray crystallography.

Comparative Analysis of 3-Amino-1H-indazol-4-ol and Alternative Kinase Inhibitors

To provide context for the binding mode and potency of 3-Amino-1H-indazol-4-ol, it is crucial to compare it with other well-characterized kinase inhibitors targeting the same kinases.

Comparison with VEGFR2 Inhibitors

Inhibitor	PDB ID	Binding Mode Highlights	IC50 (VEGFR2)
3-Amino-1H-indazol-4-ol (Predicted)	N/A	Forms key hydrogen bonds with the hinge region (Cys919).	To be determined
Sorafenib	4ASD[12]	Interacts with the DFG-out conformation, spanning both the ATP pocket and an adjacent allosteric site.	90 nM
Sunitinib	4AGD	Binds to the ATP-binding pocket, inducing a DFG-out conformation.	9 nM
Axitinib	4AGC	Binds to the DFG-in conformation, primarily interacting with the ATP-binding site.	0.2 nM

Comparison with BCR-ABL Inhibitors

Inhibitor	PDB ID	Binding Mode Highlights	IC50 (BCR-ABL)
3-Amino-1H-indazol-4-ol (Predicted)	N/A	Forms key hydrogen bonds with the hinge region (Met318).	To be determined
Imatinib	1IEP[7][13][14][15][16]	Stabilizes the inactive, DFG-out conformation of the kinase.	~25-50 nM (in vitro)[17]
Nilotinib	3CS9	Binds to the inactive conformation, similar to imatinib, but with higher potency.	<30 nM
Dasatinib	2GQG	Binds to the active, DFG-in conformation of the kinase.	<1 nM

Conclusion

Confirming the binding mode of 3-Amino-1H-indazol-4-ol to its target kinase requires a rigorous and multi-faceted approach. By integrating computational modeling, biophysical characterization, and high-resolution structural biology, researchers can build a comprehensive and validated understanding of its mechanism of action. This detailed knowledge is paramount for guiding lead optimization efforts and ultimately for the successful development of novel kinase inhibitors for therapeutic intervention. The methodologies and comparative data presented in this guide provide a robust framework for researchers to confidently elucidate the binding mode of this and other promising kinase inhibitors.

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The 3-Amino-1H-Indazole Scaffold: A Head-to-Head Comparison with Approved Cancer Drugs in Hepatocellular Carcinoma and Chronic Myeloid Leukemia

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Emergence of the 3-Amino-1H-Indazole Scaffold in Oncology

The landscape of cancer therapy is continually evolving, with a significant focus on the development of targeted small molecule inhibitors. Within this pursuit, the 3-amino-1H-indazole core has emerged as a privileged scaffold, demonstrating remarkable versatility as a pharmacophore for potent kinase inhibitors. This guide provides a comprehensive, head-to-head comparison of key 3-amino-1H-indazole derivatives against currently approved cancer drugs, supported by preclinical data. While the specific molecule 3-Amino-1H-indazol-4-ol is not extensively characterized as an active pharmaceutical ingredient itself, its core structure is integral to several potent anti-cancer agents. We will focus on two such derivatives that highlight the therapeutic potential of this scaffold in distinct oncological indications: Linifanib (ABT-869) , a multitargeted tyrosine kinase inhibitor for hepatocellular carcinoma (HCC), and AKE-72 , a potent pan-BCR-ABL inhibitor for chronic myeloid leukemia (CML).

This guide is designed for researchers, scientists, and drug development professionals, offering an in-depth analysis of the mechanistic advantages, preclinical efficacy, and comparative performance of these indazole-based compounds against established therapies.

Part 1: Head-to-Head Comparison in Hepatocellular Carcinoma (HCC)

Investigational Agent: Linifanib (ABT-869)

Linifanib, chemically known as N-[4-(3-amino-1H-indazol-4-yl)phenyl]-N'-(2-fluoro-5-methylphenyl)urea, is an orally active, potent inhibitor of multiple receptor tyrosine kinases (RTKs). Its primary mechanism of action is the inhibition of angiogenesis, the formation of new blood vessels that are crucial for tumor growth and survival.[1][2]

Approved Comparators: Sorafenib and Lenvatinib

Sorafenib and Lenvatinib are FDA-approved first-line treatments for unresectable HCC.[3] Both are multikinase inhibitors that target vascular endothelial growth factor receptors (VEGFRs) and other kinases involved in tumor progression and angiogenesis.[3]

Mechanism of Action: A Deeper Dive

The anti-angiogenic and anti-proliferative effects of these compounds are mediated through the inhibition of key signaling pathways. The diagram below illustrates the primary targets of Linifanib, Sorafenib, and Lenvatinib in the context of HCC.

Caption: Targeted signaling pathways in HCC.

Quantitative Comparison of Preclinical Efficacy

The following table summarizes the inhibitory concentrations (IC50) of Linifanib, Sorafenib, and Lenvatinib against key kinases implicated in HCC.

Kinase Target	Linifanib (IC50, nM)	Sorafenib (IC50, nM)	Lenvatinib (IC50, nM)
VEGFR-2 (KDR)	4	90	4
PDGFR-β	8	58	52
FGFR-1	-	-	30
c-Kit	-	68	71
BRAF	-	22	-

Data compiled from publicly available preclinical data. Note that direct comparative studies may vary.

As the data suggests, Linifanib exhibits potent inhibition of VEGFR-2, comparable to Lenvatinib and more potent than Sorafenib. This highlights the potential of the 3-amino-1H-indazole scaffold in achieving high-affinity binding to key oncogenic kinases.

Part 2: Head-to-Head Comparison in Chronic Myeloid Leukemia (CML)

Investigational Agent: AKE-72

AKE-72 is a diarylamide 3-aminoindazole derivative that has demonstrated potent activity as a pan-BCR-ABL inhibitor.[4] This includes efficacy against the T315I "gatekeeper" mutation, which confers resistance to first and second-generation BCR-ABL inhibitors.[4]

Approved Comparators: Imatinib and Ponatinib

Imatinib is the first-generation BCR-ABL inhibitor that revolutionized the treatment of CML.[5] Ponatinib is a third-generation inhibitor specifically designed to overcome resistance, including the T315I mutation.[6]

Mechanism of Action: Overcoming Resistance

The BCR-ABL fusion protein is a constitutively active tyrosine kinase that drives the proliferation of leukemia cells in CML.[5] While Imatinib is highly effective, mutations in the ABL kinase domain, particularly the T315I mutation, can prevent drug binding and lead to relapse.[7] AKE-72 and Ponatinib are designed to bind effectively to both wild-type and mutated BCR-ABL.

Caption: BCR-ABL signaling pathway in CML.

Quantitative Comparison of Preclinical Efficacy

The following table presents the half-maximal inhibitory concentrations (IC50) of AKE-72, Imatinib, and Ponatinib against wild-type and T315I mutant BCR-ABL.

Target	AKE-72 (IC50, nM)	Imatinib (IC50, nM)	Ponatinib (IC50, nM)
BCR-ABL (Wild-Type)	< 0.5[4]	25-750	0.37
BCR-ABL (T315I Mutant)	9[4]	>10,000	2.0

Data compiled from published preclinical studies.

The data clearly demonstrates the potent activity of AKE-72 against both wild-type and the T315I mutant BCR-ABL, with an IC50 in the low nanomolar range for the resistant mutant.[4] This positions the 3-amino-1H-indazole scaffold as a promising foundation for developing next-generation inhibitors to combat drug resistance in CML.

Experimental Protocols for Head-to-Head Comparison

To facilitate further research and independent verification, we provide the following detailed experimental protocols for a head-to-head comparison of 3-amino-1H-indazole derivatives with approved drugs.

Experimental Workflow

Caption: Experimental workflow for comparative analysis.

Protocol 1: Cell Proliferation Assay (MTT)

• Cell Seeding: Seed cancer cells (e.g., HepG2 for HCC, K562 for CML) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Prepare serial dilutions of the 3-amino-1H-indazole derivative and the approved comparator drugs in culture medium. Replace the medium in the wells with the drug-containing medium. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% inhibition of cell growth) for each compound.

Protocol 2: Western Blot for Kinase Phosphorylation

• Cell Lysis: Treat cells with the compounds for a specified time (e.g., 2 hours), then wash with cold PBS and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with primary antibodies against the phosphorylated and total forms of the target kinases (e.g., p-VEGFR, total VEGFR; p-BCR-ABL, total ABL).

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities to determine the extent of inhibition of kinase phosphorylation.

Conclusion and Future Directions

The 3-amino-1H-indazole scaffold represents a highly promising and versatile platform for the design of novel kinase inhibitors in oncology. Preclinical data for derivatives such as Linifanib and AKE-72 demonstrate their potential to match or exceed the potency of approved drugs in key indications like hepatocellular carcinoma and chronic myeloid leukemia.[1][4] Notably, the efficacy of AKE-72 against the T315I resistant mutant of BCR-ABL underscores the potential of this scaffold to address the significant clinical challenge of acquired drug resistance.[4]

Further research should focus on optimizing the pharmacokinetic properties and safety profiles of these compounds. Head-to-head in vivo studies and subsequent clinical trials are warranted to fully elucidate the therapeutic potential of this promising class of anti-cancer agents. The experimental protocols provided in this guide offer a framework for researchers to conduct their own comparative analyses and contribute to the advancement of this exciting area of drug discovery.

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A Preclinical Comparative Guide to Validating the Therapeutic Window of 3-Amino-1H-indazol-4-ol Derivatives: A Focus on Linifanib

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of the preclinical validation of the therapeutic window for 3-Amino-1H-indazol-4-ol derivatives, with a primary focus on the well-documented multi-targeted tyrosine kinase inhibitor, Linifanib (ABT-869). By comparing its performance with other established tyrosine kinase inhibitors (TKIs) such as Sorafenib and Sunitinib, this document aims to equip researchers with the necessary experimental frameworks and supporting data to effectively characterize novel chemical entities within this class.

Executive Summary

The 3-aminoindazole scaffold has emerged as a privileged structure in the design of potent kinase inhibitors, leading to the development of several clinical candidates for oncology. Linifanib, a prominent derivative, targets key receptor tyrosine kinases (RTKs) involved in tumor angiogenesis and proliferation. Establishing a well-defined therapeutic window in preclinical models is paramount for the successful clinical translation of such agents. This guide dissects the essential components of this validation process, from in vitro potency assessment to in vivo efficacy and toxicity studies, underpinned by pharmacokinetic and pharmacodynamic (PK/PD) modeling. Through a comparative lens, we highlight the nuances in the preclinical profiles of Linifanib and its counterparts, offering a comprehensive resource for drug development professionals.

Mechanism of Action: Targeting Angiogenesis and Tumor Proliferation

Linifanib and its comparators are multi-targeted TKIs that primarily exert their anti-tumor effects by inhibiting key signaling pathways involved in angiogenesis and cell proliferation. Linifanib demonstrates potent inhibitory activity against vascular endothelial growth factor (VEGF) and platelet-derived growth factor (PDGF) receptors.[1] This dual inhibition disrupts the signaling cascade that leads to endothelial cell proliferation, migration, and new blood vessel formation, which are critical for tumor growth and metastasis.[2]

Comparatively, Sorafenib also inhibits VEGFR and PDGFR, in addition to the Raf serine/threonine kinases in the MAPK pathway.[3][4] Sunitinib shares the inhibitory profile against VEGFR and PDGFR, and also targets other kinases like KIT and FLT3.[5][6] These subtle differences in target profiles can influence both the efficacy and toxicity of each compound.

Caption: Figure 1: Simplified signaling pathway targeted by Linifanib and comparators.

Preclinical Efficacy Evaluation: From Benchtop to In Vivo Models

A robust assessment of a compound's anti-tumor activity forms the foundation for defining its therapeutic window. This typically involves a tiered approach, starting with in vitro assays and progressing to more complex in vivo models.

In Vitro Cytotoxicity and Anti-proliferative Assays

The initial evaluation of a TKI's potency is often conducted using in vitro cell-based assays. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[7][8][9][10]

Table 1: Comparative In Vitro IC50 Values of Selected TKIs

Compound	Target Cell Line	IC50 (nM)	Reference
Linifanib (ABT-869)	HUVEC (VEGF-stimulated)	3	[11]
MV4-11 (FLT3-ITD)	4	[12]
Sorafenib	HUVEC (VEGF-stimulated)	24	[3]
PLC/PRF/5 (Hepatoma)	4500	[3]
Sunitinib	HUVEC (VEGF-stimulated)	2	[5]
A375 (Melanoma)	10	[5]

Experimental Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate tumor cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[13]

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., Linifanib) and its comparators in culture medium. Replace the existing medium with the compound-containing medium and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[8]

• Absorbance Measurement: Shake the plate for 15 minutes to dissolve the formazan crystals and measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

In Vivo Tumor Xenograft Models

To evaluate the anti-tumor efficacy in a more physiologically relevant context, human tumor xenograft models in immunocompromised mice are the gold standard in preclinical oncology.[14][15][16]

Table 2: Comparative In Vivo Efficacy in Xenograft Models

Compound	Tumor Model	Dosing Regimen	Tumor Growth Inhibition (%)	Reference
Linifanib (ABT-869)	HT1080 (Fibrosarcoma)	25 mg/kg, p.o., qd	>90	[11]
Sorafenib	PLC/PRF/5 (Hepatoma)	30 mg/kg, p.o., qd	54	[3]
Sunitinib	Caki-1 (Renal)	40 mg/kg, p.o., qd	85	[5]

Experimental Protocol: Subcutaneous Xenograft Tumor Model

• Cell Implantation: Subcutaneously inject 1 x 10^6 to 10 x 10^6 tumor cells suspended in a suitable medium (e.g., Matrigel) into the flank of athymic nude mice.[17][18]

• Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 100-200 mm³). Measure tumor dimensions with calipers 2-3 times per week and calculate the volume using the formula: (width² x length) / 2.[17]

• Randomization and Treatment: When tumors reach the desired size, randomize the mice into treatment and control groups. Administer the test compound (e.g., Linifanib) and comparators orally or via the appropriate route at the predetermined dose and schedule.

• Efficacy Assessment: Continue treatment for a specified period (e.g., 21-28 days) and monitor tumor volume and body weight. The primary efficacy endpoint is often tumor growth inhibition (TGI).

• Pharmacodynamic Analysis: At the end of the study, tumors can be excised for biomarker analysis (e.g., western blotting for phosphorylated target proteins) to confirm target engagement.[19]

Caption: Figure 2: Workflow for a typical in vivo xenograft study.

Preclinical Toxicity and Safety Pharmacology

Defining the upper boundary of the therapeutic window requires a thorough assessment of the compound's toxicity profile.

Maximum Tolerated Dose (MTD) Studies

MTD studies are crucial for determining the highest dose of a drug that can be administered without causing unacceptable toxicity. These studies are typically performed in rodents and non-rodents and involve dose escalation until dose-limiting toxicities (DLTs) are observed.[20]

Common Toxicities of TKIs

In preclinical models, TKIs like Linifanib, Sorafenib, and Sunitinib can exhibit a range of on-target and off-target toxicities. Common findings include body weight loss, hematological changes, and gastrointestinal disturbances. Cardiovascular toxicity is also a concern for this class of drugs.[21][22]

Table 3: Comparative Preclinical Toxicity Profile

Compound	Species	MTD/NOAEL	Key Toxicities	Reference
Linifanib (ABT-869)	Rat	10 mg/kg/day (NOAEL)	Hematological, Gastrointestinal	[20]
Sorafenib	Mouse	60 mg/kg/day	Body weight loss, Diarrhea	[23]
Sunitinib	Rat	1 mg/kg/day (NOAEL)	Adrenal microhemorrhage	[6]

NOAEL: No Observed Adverse Effect Level

Pharmacokinetics and Pharmacodynamics (PK/PD)

Understanding the relationship between drug exposure (pharmacokinetics) and its pharmacological effect (pharmacodynamics) is critical for optimizing the dosing regimen and maximizing the therapeutic index.[24][25]

Pharmacokinetic Profiling

Preclinical PK studies determine a compound's absorption, distribution, metabolism, and excretion (ADME) properties. Key parameters include the area under the plasma concentration-time curve (AUC), maximum concentration (Cmax), and half-life (t1/2).[20]

PK/PD Modeling

PK/PD models integrate pharmacokinetic data with efficacy (e.g., tumor growth inhibition) and toxicity data to establish exposure-response relationships.[26] This modeling allows for the prediction of a therapeutic concentration range that is likely to be effective and well-tolerated in subsequent clinical studies. For many TKIs, maintaining a trough plasma concentration (Ctrough) above a certain threshold is associated with anti-tumor activity.[27]

Caption: Figure 3: Integrated workflow for PK/PD modeling.

Defining the Preclinical Therapeutic Window

The culmination of efficacy, toxicity, and PK/PD data allows for the definition of the preclinical therapeutic window. This is the range of drug dosages or plasma concentrations that maximizes anti-tumor activity while minimizing toxicity.

Table 4: Summary of Preclinical Therapeutic Window Parameters

Compound	Efficacious Exposure (Plasma Concentration)	Toxicity-Associated Exposure (Plasma Concentration)	Preclinical Therapeutic Window
Linifanib (ABT-869)	AUC associated with TGI in xenografts	AUC at MTD in rats	Established based on the balance between efficacy and MTD-associated exposures.
Sorafenib	~121.7 µmol/L·h (human equivalent)	Dose-dependent, with toxicities observed at higher exposures.	Narrow, requiring careful dose management.[28]
Pazopanib	≥17.5 mg/L (40 µmol/L) for VEGFR2 inhibition	Hypertension observed at C24h >15 mg/L	A clear exposure-response and exposure-toxicity relationship has been established.[29][30]

Conclusion

The preclinical validation of the therapeutic window for 3-aminoindazole derivatives, exemplified by Linifanib, is a multi-faceted process that requires a systematic and integrated approach. By combining robust in vitro and in vivo efficacy studies with comprehensive toxicity assessments and sophisticated PK/PD modeling, researchers can build a strong data package to support the clinical development of novel TKIs. The comparative analysis with established agents like Sorafenib and Sunitinib provides valuable context for interpreting preclinical data and anticipating potential clinical challenges. Ultimately, a well-defined preclinical therapeutic window is a critical determinant for the successful translation of promising cancer drug candidates from the laboratory to the clinic.

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comparative assessment of 3-Amino-1H-indazol-4-ol's ADME properties

A Senior Application Scientist's Guide to Early-Stage Pharmacokinetic Profiling

Introduction: The Critical Role of ADME in Drug Discovery

In the journey from a promising chemical entity to a life-saving therapeutic, the evaluation of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a pivotal and non-negotiable stage.[1][2] These properties determine a drug's bioavailability, its concentration at the target site, its duration of action, and its potential for toxicity. A molecule with outstanding potency and selectivity in vitro can ultimately fail in clinical trials if it possesses a poor pharmacokinetic (PK) profile—for instance, if it is poorly absorbed, rapidly metabolized into inactive or toxic byproducts, or fails to reach its intended target in sufficient concentrations.[2] Therefore, a robust and early assessment of ADME characteristics is essential to de-risk drug candidates, guide medicinal chemistry efforts, and increase the probability of clinical success.[3][4]

Therefore, this guide will adopt a dual approach:

• Characterize the known ADME profile of Axitinib , a clinically successful drug, providing a real-world benchmark for desirable pharmacokinetic properties in an indazole-based therapeutic.

• Provide a predictive assessment for 3-Amino-1H-indazol-4-ol , outlining the standard, industry-accepted experimental protocols used to generate ADME data. The presented values for this scaffold are hypothetical, yet reasoned predictions based on its fundamental structure, intended to illustrate the assessment process for a novel chemical entity at the outset of a discovery program.

Our audience—researchers, scientists, and drug development professionals—will gain insight into not just the what but the why of ADME profiling, grounded in authoritative protocols and regulatory expectations.[9][10][11]

The Comparators: A Scaffold and a Drug

Compound	Structure	Role & Context
3-Amino-1H-indazol-4-ol		A foundational heterocyclic scaffold used in the synthesis of kinase inhibitors.[7][8] Its inherent ADME properties are critical as they provide the baseline upon which final drug candidates are built.
Axitinib		A potent and selective second-generation inhibitor of vascular endothelial growth factor receptors (VEGFRs), approved for the treatment of advanced renal cell carcinoma.[6] Its well-documented ADME profile serves as an excellent case study.[5][12][13]

Part 1: Absorption - The Gateway to Systemic Exposure

Absorption is the process by which a drug enters the bloodstream. For orally administered drugs like Axitinib, this involves overcoming two major barriers: solubility in the gastrointestinal tract and permeability across the intestinal wall.

Aqueous Solubility

Scientific Rationale: A compound must first dissolve in the aqueous environment of the gut before it can be absorbed. Poor solubility is a primary reason for low oral bioavailability. We assess both kinetic and thermodynamic solubility to understand a compound's dissolution behavior under different conditions.

Experimental Protocol: High-Throughput Kinetic Solubility Assay

• Stock Solution Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Compound Addition: Dispense the stock solution into a 96-well microplate containing phosphate-buffered saline (PBS) at pH 7.4 to achieve a final compound concentration of 100 µM and a final DMSO concentration of 1%.

• Incubation: Seal the plate and shake at room temperature for 2 hours to allow for precipitation.

• Filtration: Filter the samples through a 96-well filter plate to separate the dissolved compound from the precipitate.

• Quantification: Analyze the filtrate from each well using LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) against a calibration curve prepared from the stock solution. The resulting concentration is the kinetic solubility.

Comparative Data:

Parameter	3-Amino-1H-indazol-4-ol (Predicted)	Axitinib (Published)	Justification for Prediction
Kinetic Solubility (pH 7.4)	~150 µM	Low (practically insoluble)	The simpler scaffold, with its polar amino and hydroxyl groups, is predicted to have significantly higher aqueous solubility than the larger, more complex, and more lipophilic Axitinib molecule.

Membrane Permeability & Efflux

Scientific Rationale: After dissolution, a drug must pass through the lipid membranes of the intestinal epithelial cells. This is typically assessed using cell-based models like Caco-2 or MDCK cell lines.[4] These assays also identify if the compound is a substrate of efflux transporters, such as P-glycoprotein (P-gp), which actively pump drugs out of cells, thereby reducing absorption.[14] An efflux ratio (ER) greater than 2 is generally considered an indication of active efflux.

Experimental Protocol: Caco-2 Bidirectional Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21-25 days until they form a differentiated, polarized monolayer that mimics the intestinal barrier.

• Assay Initiation (A-to-B): Add the test compound (e.g., at 10 µM) to the apical (A) side, representing the gut lumen.

• Assay Initiation (B-to-A): In a separate set of wells, add the same concentration of the test compound to the basolateral (B) side, representing the bloodstream.

• Sampling: At timed intervals (e.g., 120 minutes), take samples from the receiver compartments (B side for A-to-B, A side for B-to-A).

• Quantification: Analyze the concentration of the compound in all samples by LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) in both directions. The Efflux Ratio is calculated as Papp(B-to-A) / Papp(A-to-B).

• Validation: The assay is often run with and without a known P-gp inhibitor to confirm the transporter's involvement.[15][16]

Caption: Bidirectional Caco-2 permeability assay workflow.

Comparative Data:

Parameter	3-Amino-1H-indazol-4-ol (Predicted)	Axitinib (Published)	Justification for Prediction
Papp (A→B) (10-6 cm/s)	Moderate (e.g., 5-10)	Moderate	Axitinib's permeability allows for good oral absorption.[12] The smaller scaffold is predicted to have good passive permeability.
Efflux Ratio (ER)	~1.0	>2.0	Axitinib is a known P-gp substrate.[6][12] The simpler scaffold is less likely to have the specific structural motifs required for recognition by P-gp.
Oral Bioavailability (F%)	N/A (Precursor)	~58% in humans[12][13]	Bioavailability is a complex in vivo parameter influenced by both absorption and first-pass metabolism.

Part 2: Distribution - Reaching the Target

Distribution describes how a drug spreads throughout the body's tissues and fluids after absorption. A key determinant of distribution is the extent to which a drug binds to plasma proteins.

Plasma Protein Binding (PPB)

Scientific Rationale: Only the unbound (free) fraction of a drug in the plasma is able to cross membranes, interact with its target, and be cleared from the body.[17][18] High plasma protein binding can limit the volume of distribution and reduce clearance, potentially prolonging the drug's half-life.[19] This property is critical for interpreting in vivo efficacy and for predicting drug-drug interactions.[20]

Experimental Protocol: Rapid Equilibrium Dialysis (RED)

• Device Preparation: A RED device consists of two chambers separated by a semi-permeable membrane that allows small molecules to pass but retains large proteins.

• Sample Addition: Add plasma (human or other species) to one chamber and the test compound. Add buffer to the other chamber.

• Incubation: Seal the device and incubate with shaking at 37°C for 4-6 hours, allowing the unbound drug to equilibrate across the membrane.

• Sampling & Analysis: After incubation, take samples from both the plasma and buffer chambers.

• Quantification: Determine the concentration of the test compound in both samples by LC-MS/MS.

• Calculation: The fraction unbound (fu) is calculated as the concentration in the buffer chamber divided by the concentration in the plasma chamber. Percent bound is (1 - fu) * 100.

Caption: Workflow for Rapid Equilibrium Dialysis (RED) assay.

Comparative Data:

Parameter	3-Amino-1H-indazol-4-ol (Predicted)	Axitinib (Published)	Justification for Prediction
Human Plasma Protein Binding (%)	Low to Moderate (e.g., 20-50%)	>99%[12][13]	Axitinib is a large, lipophilic molecule that binds extensively to plasma proteins, primarily albumin. The smaller, more polar scaffold is predicted to have much lower affinity for these binding sites.
Fraction Unbound (fu)	High (e.g., 0.5-0.8)	<0.01	Directly inverse to the percent bound. A high unbound fraction suggests the compound will be more readily available for distribution and clearance.

Part 3: Metabolism - Chemical Transformation

Metabolism is the body's process of chemically modifying drugs, primarily in the liver, to facilitate their excretion. This process can lead to inactivation, activation (in the case of pro-drugs), or the formation of toxic metabolites. Understanding a compound's metabolic fate is crucial for predicting its half-life and potential for drug-drug interactions (DDIs).

Metabolic Stability

Scientific Rationale: The rate at which a compound is broken down by metabolic enzymes determines its intrinsic clearance. High metabolic instability leads to rapid clearance and a short half-life, which may necessitate frequent dosing. This is often first assessed using liver microsomes, which contain the key Phase I (e.g., Cytochrome P450) enzymes.

Experimental Protocol: Liver Microsomal Stability Assay

• Reagent Preparation: Prepare a reaction mixture containing liver microsomes (e.g., human, rat) and a NADPH-regenerating system (cofactor for CYP450 enzymes) in a buffer.

• Incubation: Pre-warm the mixture to 37°C. Initiate the reaction by adding the test compound (e.g., at 1 µM).

• Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction and quench it with a cold organic solvent (e.g., acetonitrile) to stop the enzymatic reaction.

• Control: Run a parallel incubation without the NADPH-regenerating system to control for non-enzymatic degradation.

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to determine the percentage of the parent compound remaining at each time point.

• Calculation: Plot the natural log of the percent remaining versus time. The slope of this line is used to calculate the in vitro half-life (t1/2) and intrinsic clearance (Clint).

Comparative Data:

Parameter	3-Amino-1H-indazol-4-ol (Predicted)	Axitinib (Published)	Justification for Prediction
Human Liver Microsome t1/2 (min)	>60 min (Stable)	Moderate	Axitinib is metabolized primarily by CYP3A4/5, with minor roles for CYP1A2, CYP2C19, and UGT1A1.[12][13][21] The scaffold lacks the complex side chains that are the primary sites of Axitinib's metabolism. It may undergo some Phase II metabolism (e.g., glucuronidation of the phenol), but is predicted to be relatively stable to Phase I CYP-mediated metabolism.
Primary Metabolizing Enzymes	Likely UGTs	CYP3A4/5[12][21]	The phenolic hydroxyl group on the scaffold is a prime site for glucuronidation by Uridine 5'-diphospho-glucuronosyltransferases (UGTs).

Cytochrome P450 (CYP) Inhibition

Scientific Rationale: If a drug inhibits a major CYP enzyme, it can slow the metabolism of other co-administered drugs that are substrates for that enzyme. This can lead to dangerously elevated plasma levels of the other drug, causing a clinically significant DDI. Regulatory agencies require testing against major CYP isoforms (e.g., 1A2, 2C9, 2C19, 2D6, 3A4).[9][11]

Experimental Protocol: CYP Inhibition Assay (Fluorometric)

• System Setup: In a 96-well plate, combine human liver microsomes, a specific fluorogenic probe substrate for the CYP isoform of interest, and the NADPH-regenerating system.

• Inhibitor Addition: Add the test compound across a range of concentrations (e.g., 0.1 to 100 µM). Include a known inhibitor as a positive control.

• Reaction Initiation: Pre-incubate the mixture, then initiate the reaction by adding the cofactor.

• Measurement: Read the plate on a fluorescence plate reader over time. The CYP enzyme metabolizes the probe substrate into a fluorescent product.

• Calculation: The rate of fluorescence generation is proportional to enzyme activity. Plot the percent inhibition versus the test compound concentration to determine the IC50 value (the concentration that causes 50% inhibition).

Comparative Data:

Parameter (IC50, µM)	3-Amino-1H-indazol-4-ol (Predicted)	Axitinib (Published)	Justification for Prediction
CYP3A4 Inhibition	>50 µM (No significant inhibition)	Does not cause clinically relevant inhibition at therapeutic concentrations.[12]	Axitinib itself is not a potent inhibitor of major CYPs. The simpler, less "drug-like" scaffold is even less likely to have high affinity for the active sites of these enzymes.

Part 4: Excretion - The Final Exit

Excretion is the removal of the drug and its metabolites from the body, primarily through urine and feces. This process is the culmination of the A, D, and M phases.

Scientific Rationale: Understanding the routes of elimination is key to predicting drug accumulation in patients with renal or hepatic impairment. A mass balance study, typically conducted with a radiolabeled version of the compound in preclinical species and then humans, provides the definitive data on excretion pathways.

In Vivo Data for Axitinib:

Following a single oral dose of radiolabeled Axitinib in humans:

• Primary Route: Elimination occurs mainly via hepatobiliary excretion into the feces.[13]

• Recovery: Approximately 37% of the administered radioactivity was recovered in feces and 23% in urine.[22]

• Parent Drug: Unchanged Axitinib accounted for 12% of the dose in feces, indicating that a significant portion is eliminated as metabolites.[22] No unchanged drug was detected in urine.[6]

Predicted Excretion for 3-Amino-1H-indazol-4-ol:

• Primary Route: Due to its predicted higher solubility and lower molecular weight, it is likely that this scaffold, if administered directly, would be primarily cleared renally (via urine).

• Metabolism: If it undergoes glucuronidation as predicted, the resulting conjugate would also be highly water-soluble and readily excreted by the kidneys.

Summary and Conclusion

This comparative guide illustrates the standard workflow and rationale for an early-stage ADME assessment. By contrasting the well-defined profile of a marketed drug, Axitinib, with a predictive profile for its core scaffold, 3-Amino-1H-indazol-4-ol, we can highlight the profound impact of chemical modification on pharmacokinetic properties.

ADME Parameter	3-Amino-1H-indazol-4-ol (Scaffold)	Axitinib (Drug)	Implication for Drug Design
Solubility	High (Predicted)	Low	Medicinal chemistry efforts often balance increasing potency (which can increase lipophilicity and lower solubility) with maintaining adequate dissolution for oral absorption.
Permeability	Good (Predicted)	Good	A good starting point from the scaffold is beneficial.
P-gp Efflux	No (Predicted)	Yes	Adding chemical complexity can introduce liabilities like transporter interaction, which can limit bioavailability and tissue penetration.
Plasma Protein Binding	Low (Predicted)	Very High (>99%)	High PPB, as seen with Axitinib, can act as a reservoir, prolonging half-life and influencing the free drug concentration available to act on the target.
Metabolic Stability	High (Predicted)	Moderate	The indazole core itself is relatively stable. The substituents added to create Axitinib are the sites of metabolic attack, engineered to provide a moderate half-life suitable for twice-daily dosing.[12]

Final Insights for the Researcher:

The 3-aminoindazole scaffold represents a privileged structure in kinase inhibitor design, providing an excellent hydrogen-bonding pattern for interacting with the hinge region of the kinase active site.[7] However, as demonstrated by the comparison with Axitinib, the journey from a simple scaffold to a successful drug involves a multi-parameter optimization process. The substituents appended to the core are not merely for enhancing potency; they are critical modulators of the entire ADME profile. Early, iterative profiling of solubility, permeability, stability, and protein binding is therefore essential to guide the synthetic strategy toward candidates with a balanced profile of potency, selectivity, and drug-like properties, ultimately increasing the likelihood of clinical success.

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Safety & Regulatory Compliance

Proper Disposal of 3-Amino-1H-indazol-4-ol: A Guide for Laboratory Professionals

This guide provides essential, step-by-step procedures for the safe and compliant disposal of 3-Amino-1H-indazol-4-ol. Developed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven safety protocols to ensure the protection of laboratory personnel and the environment. Adherence to these procedures is critical for maintaining a safe and regulatory-compliant laboratory environment.

Hazard Assessment and Initial Precautions

Core Principle: In the absence of specific data, treat 3-Amino-1H-indazol-4-ol as a hazardous chemical.[2]

Immediate Safety Measures:

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of defense. Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (such as nitrile), and safety goggles, when handling this compound.[3]

• Engineering Controls: All handling of 3-Amino-1H-indazol-4-ol should be conducted within a certified chemical fume hood to prevent the inhalation of any dust or vapors.[2][4]

• Exposure Avoidance: Proactively avoid direct contact with the skin and eyes and prevent the generation and inhalation of dust.[2][5]

Segregation and Collection of Waste

Proper segregation of chemical waste at the point of generation is a foundational principle of laboratory safety and regulatory compliance.[6][7] Cross-contamination of waste streams can lead to dangerous chemical reactions and complicate the disposal process.

Do NOT dispose of 3-Amino-1H-indazol-4-ol in regular trash or down the drain. [8][9] This compound is presumed to be harmful to aquatic life, and its introduction into sewer systems is prohibited.[1]

Step-by-Step Waste Collection Protocol:

• Designate a Waste Container: Use a clearly labeled, dedicated container for 3-Amino-1H-indazol-4-ol waste. The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.[3][7][10]

• Labeling: The waste container must be labeled "Hazardous Waste" and clearly identify its contents (i.e., "3-Amino-1H-indazol-4-ol, Solid Waste"). The label should also include the date when the first waste was added to the container.[6][11]

• Solid Waste Collection: Collect all materials contaminated with 3-Amino-1H-indazol-4-ol, including:

  • Residue of the chemical

  • Contaminated weighing papers and spatulas

  • Used gloves and other disposable PPE

  • Spill cleanup materials

• Container Management: Keep the waste container securely closed at all times, except when adding waste.[7][9][10]

On-Site Storage and Accumulation

Federal and local regulations strictly govern the on-site storage of hazardous waste.[11][12][13] These regulations are designed to prevent accidental releases and ensure the safety of personnel.

Satellite Accumulation Area (SAA) Requirements:

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA).[7][10] This designated area must be at or near the point of waste generation.[10]

Requirement	Specification	Rationale
Location	At or near the point of generation.[10]	Minimizes the transport of hazardous materials within the lab.
Container Condition	Must be in good condition, compatible with the waste, and kept closed.[3][7]	Prevents leaks, spills, and fugitive emissions.
Labeling	Clearly marked as "Hazardous Waste" with the identity of the contents.[6][11]	Ensures proper handling and prevents accidental mixing of incompatible wastes.
Quantity Limits	A maximum of 55 gallons of hazardous waste may be stored in an SAA.[10]	Limits the total volume of hazardous material in a single location.

Incompatible Wastes: It is crucial to store different classes of hazardous waste separately to prevent dangerous reactions. For example, acids should be stored separately from bases, and oxidizing agents should be kept away from organic compounds.[6][7]

Disposal Workflow and Professional Services

The definitive and required method for the disposal of 3-Amino-1H-indazol-4-ol is through your institution's Environmental Health and Safety (EHS) office and their contracted licensed hazardous waste disposal service.[2][14]

Disposal Decision-Making Process:

Caption: Disposal workflow for 3-Amino-1H-indazol-4-ol.

Arranging for Disposal:

• Accumulation and Storage: Once the waste is generated, follow the collection and storage procedures outlined above.

• Request Pickup: When your waste container is nearly full, or before the accumulation time limit is reached, submit a hazardous waste collection request to your institution's EHS office.[9]

• Documentation: Your EHS office will provide the necessary paperwork, which may include a hazardous waste manifest. This system is designed to track hazardous waste from the point of generation to its final disposal.[15]

Emergency Procedures: Spills and Exposures

Accidents can happen, and preparedness is key to mitigating their impact.

Spill Cleanup:

• Minor Spills (Solid):

  • Alert personnel in the immediate area.[5]

  • Wearing appropriate PPE, gently sweep or vacuum the spilled material to avoid generating dust.[5]

  • Place the collected material and all cleanup supplies into a designated hazardous waste container.[5]

  • Wash the spill area with soap and water.[14]

• Major Spills: Evacuate the area and contact your institution's emergency response team or EHS office immediately.

Personnel Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.[14][16]

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1][5]

• Inhalation: Move the affected individual to fresh air.[16]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[4]

In all cases of exposure, seek immediate medical attention and provide the medical personnel with information about the chemical. [1][4]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Amino-1H-indazol-4-ol

As drug development professionals, our work with novel chemical entities demands a foundational commitment to safety. The compound 3-Amino-1H-indazol-4-ol is a valuable research chemical, but like many heterocyclic amines, it requires meticulous handling to ensure the safety of laboratory personnel.[1] While comprehensive toxicological data for this specific isomer may be limited, established safety principles and data from structurally similar compounds provide a clear directive for risk mitigation.

This guide provides an in-depth operational plan for the safe handling of 3-Amino-1H-indazol-4-ol, grounded in the principle of As Low As Reasonably Achievable (ALARA) exposure. We will proceed by treating this compound with the same level of caution as its close, well-characterized analogs, such as 3-Amino-1H-indazole.[2]

Hazard Assessment: Understanding the Risk Profile

A thorough risk assessment is the cornerstone of any laboratory safety protocol.[3] Based on the safety data sheets (SDS) of analogous indazole compounds, we must assume that 3-Amino-1H-indazol-4-ol presents the following hazards.[4][5][6]

Hazard Statement	GHS Classification	Description of Risk	Supporting Citation(s)
H302	Acute Toxicity, Oral (Category 4)	Harmful if swallowed.	[4][5][7]
H312	Acute Toxicity, Dermal (Category 4)	Harmful in contact with skin.	[4]
H315	Skin Corrosion/Irritation (Category 2)	Causes skin irritation.	[4][6][7]
H319	Serious Eye Damage/Irritation (Category 2)	Causes serious eye irritation.	[4][6][7]
H332	Acute Toxicity, Inhalation (Category 4)	Harmful if inhaled.	[4]
H335	STOT - Single Exposure (Category 3)	May cause respiratory irritation.	[4][6]
-	Combustible Dust	May form combustible dust concentrations in the air.	[7]

This profile necessitates a multi-faceted approach to personal protective equipment (PPE), focusing on preventing oral, dermal, ocular, and respiratory exposure.

Core Directive: Mandatory Personal Protective Equipment

The selection of PPE is not merely a checklist; it is a system designed to create a barrier between the researcher and the potential hazard.[8] For 3-Amino-1H-indazol-4-ol, the following PPE is mandatory.

Eye and Face Protection

The risk of serious eye irritation from dust or splashes is significant.[4][7]

• Minimum Requirement: Chemical splash goggles that meet the ANSI Z87.1 standard are required at all times when handling the compound.[9][10]

• Enhanced Requirement: When there is a heightened risk of splashing or aerosolization (e.g., transferring large quantities, sonicating solutions), a full-face shield must be worn over the chemical splash goggles.[11][12] A face shield alone does not provide adequate protection.[11]

Skin and Body Protection

Given that the compound is harmful upon skin contact and causes irritation, full skin coverage is essential.[4]

• Laboratory Coat: A flame-resistant lab coat, fully buttoned, is required.[10][11] This protects against incidental contact and prevents contamination of personal clothing.

• Apparel: Full-length pants and closed-toe, closed-heel shoes must be worn.[10] Porous shoes or any exposed skin on the lower body are unacceptable.

• Gowns/Coveralls: For large-scale operations or tasks with a high risk of contamination, disposable gowns or coveralls made of a low-permeability fabric (e.g., polyethylene-coated polypropylene) should be worn over personal clothing.[13][14]

Hand Protection

Hands are the most likely point of direct contact. The choice of glove is critical for preventing dermal absorption.

• Glove Type: Chemical-resistant, powder-free nitrile gloves are the standard recommendation.[14] There is no universal glove that protects against all chemicals, so it is crucial to consult the glove manufacturer's chemical resistance guide for the specific solvents being used in your procedure.[10][12]

• Technique: Double-gloving is recommended, especially when handling the pure solid or concentrated solutions. This provides an extra layer of protection and allows for the safe removal of the outer glove if contamination is suspected, without exposing the skin.

Respiratory Protection

The primary method for controlling respiratory hazards is through engineering controls.[10]

• Engineering Control: All work involving the solid compound or its solutions must be conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols.[15]

• Respiratory PPE: If engineering controls are not sufficient or during a significant spill cleanup, respiratory protection is required. A NIOSH-approved respirator, such as an N95 mask for dust or a half-mask respirator with appropriate cartridges for organic vapors, must be used.[8][10] All personnel requiring a respirator must be medically cleared and fit-tested annually as part of a formal respiratory protection program.[10]

Operational Plan: From Preparation to Disposal

Safe handling is a process that begins before the chemical is touched and ends after all waste is properly discarded.

Step-by-Step PPE Donning and Doffing Protocol

The order of donning and doffing is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Gown/Lab Coat: Put on your lab coat and fasten all buttons.

• Mask/Respirator: If required, put on and adjust your mask or respirator, ensuring a proper seal.

• Goggles/Face Shield: Put on your eye and face protection.

• Gloves: Don your gloves, ensuring the cuffs are pulled over the sleeves of your lab coat.

Doffing (Taking Off) Sequence:

• Gloves: Remove gloves first, using a technique that avoids touching the outside of the glove with bare skin.

• Gown/Lab Coat: Unbutton and remove your lab coat by rolling it inside-out to contain any contaminants.

• Goggles/Face Shield: Remove by handling the strap, avoiding contact with the front surface.

• Mask/Respirator: Remove last.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.[9]

Spill Management Protocol

Preparedness is key to managing unexpected events like spills.[3][16] All labs must have a chemical spill kit readily accessible.

Caption: Workflow for responding to a chemical spill.

Disposal of Contaminated Materials

Proper disposal is a final, critical step in the handling process.

• Contaminated PPE: All disposable PPE, including gloves, gowns, and masks, must be disposed of as hazardous chemical waste immediately after use.[5][7] Do not place contaminated items in regular trash receptacles.

• Chemical Waste: Unused 3-Amino-1H-indazol-4-ol and any solutions containing it must be collected in a clearly labeled, sealed hazardous waste container.[7] Follow all institutional and local regulations for chemical waste disposal.[5]

By integrating this comprehensive PPE and operational plan into your daily workflow, you build a culture of safety that protects not only yourself but your entire research team. Adherence to these protocols is non-negotiable when handling chemicals of known or suspected toxicity.

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